2-Ethylbenzene-1,4-diol

• CAS: 2349-70-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Core Properties of 2-Ethylbenzene-1,4-diol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental properties of 2-Ethylbenzene-1,4-diol (also known as 2-ethylhydroquinone). The information is curated for researchers, scientists, and professionals in drug development who require detailed chemical, physical, and methodological data. This document includes tabulated properties, detailed experimental protocols, and visualizations of key processes to facilitate a deeper understanding of this compound.

Core Properties and Identifiers

2-Ethylbenzene-1,4-diol is an aromatic organic compound belonging to the hydroquinone family. Its core structure consists of a benzene ring substituted with an ethyl group and two hydroxyl groups at positions 1 and 4.

Chemical Identifiers

The following table summarizes the key identifiers for 2-Ethylbenzene-1,4-diol.

Identifier	Value	Reference
IUPAC Name	2-ethylbenzene-1,4-diol	[1]
Synonyms	2-Ethylhydroquinone, Ethylhydroquinone, 1,4-Dihydroxy-2-ethylbenzene	[1]
CAS Number	2349-70-4	[1]
Molecular Formula	C₈H₁₀O₂	[1]
SMILES	CCC1=C(C=CC(=C1)O)O	[1]
InChIKey	VJIDDJAKLVOBSE-UHFFFAOYSA-N	[1]

Physical and Chemical Properties

Property	Value	Reference
Molecular Weight	138.16 g/mol	[1]
Melting Point	111-112 °C
Boiling Point	Data not available
Solubility	Qualitatively expected to be soluble in polar organic solvents (e.g., ethanol, acetone) and moderately soluble in water.
XLogP3	1.8	[1]
Hydrogen Bond Donor Count	2	[1]
Hydrogen Bond Acceptor Count	2	[1]
Topological Polar Surface Area	40.5 Ų	[1]

Experimental Protocols

This section details the methodologies for the synthesis and analysis of 2-Ethylbenzene-1,4-diol, as well as a protocol for assessing its antioxidant activity.

Synthesis of 2-Ethylbenzene-1,4-diol

A plausible multi-step synthesis of 2-Ethylbenzene-1,4-diol starting from ethylbenzene is outlined below. This pathway involves a Friedel-Crafts acylation, followed by a Baeyer-Villiger oxidation and subsequent hydrolysis and hydroxylation steps.

Step 1: Friedel-Crafts Acylation of Ethylbenzene

This step synthesizes 4'-ethylacetophenone from ethylbenzene and acetyl chloride.

• Materials: Anhydrous aluminum chloride (AlCl₃), ethylbenzene, acetyl chloride, methylene chloride (CH₂Cl₂), ice, concentrated hydrochloric acid (HCl).

• Procedure:

  • Suspend anhydrous aluminum chloride (1.1 equivalents) in methylene chloride in a flask equipped with an addition funnel and a reflux condenser under a nitrogen atmosphere.

  • Cool the mixture to 0°C in an ice/water bath.

  • Add a solution of acetyl chloride (1.1 equivalents) in methylene chloride dropwise to the cooled suspension over 10 minutes.

  • Subsequently, add a solution of ethylbenzene (1.0 equivalent) in methylene chloride dropwise.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for an additional 15 minutes.

  • Carefully pour the reaction mixture into a beaker containing ice and concentrated HCl to quench the reaction.

  • Transfer the mixture to a separatory funnel, collect the organic layer, and extract the aqueous layer with methylene chloride.

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield crude 4'-ethylacetophenone.

Step 2: Baeyer-Villiger Oxidation of 4'-Ethylacetophenone

This reaction oxidizes the ketone to an ester, forming 4-ethylphenyl acetate.[2][3]

• Materials: 4'-ethylacetophenone, a peroxy acid (e.g., meta-chloroperoxybenzoic acid, m-CPBA, or trifluoroperacetic acid, TFPAA), a suitable solvent (e.g., chloroform or dichloromethane).

• Procedure:

  • Dissolve 4'-ethylacetophenone in the chosen solvent.

  • Add the peroxy acid portion-wise while maintaining the reaction temperature, typically with cooling.

  • Monitor the reaction progress using thin-layer chromatography (TLC).

  • Upon completion, quench the excess peroxy acid with a reducing agent (e.g., sodium sulfite solution).

  • Wash the organic layer with a sodium bicarbonate solution to remove the carboxylic acid byproduct, followed by brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent to obtain 4-ethylphenyl acetate.

Step 3: Hydrolysis of 4-Ethylphenyl Acetate

This step hydrolyzes the ester to produce 4-ethylphenol.

• Materials: 4-ethylphenyl acetate, sodium hydroxide (NaOH) or potassium hydroxide (KOH), ethanol, water, hydrochloric acid (HCl).

• Procedure:

  • Dissolve 4-ethylphenyl acetate in a mixture of ethanol and water.

  • Add a solution of NaOH or KOH and heat the mixture to reflux.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture and neutralize with HCl until the solution is acidic.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic extracts with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 4-ethylphenol.

Step 4: Hydroxylation of 4-Ethylphenol

The final step involves the introduction of a second hydroxyl group to form 2-Ethylbenzene-1,4-diol.

• Materials: 4-ethylphenol, an oxidizing agent (e.g., potassium persulfate), a base (e.g., NaOH), and an acid for workup (e.g., HCl).

• Procedure (Elbs Persulfate Oxidation):

  • Dissolve 4-ethylphenol in an aqueous solution of sodium hydroxide.

  • Cool the solution and add a solution of potassium persulfate dropwise while stirring.

  • Allow the reaction to proceed at room temperature for several hours.

  • Acidify the reaction mixture with HCl and heat to hydrolyze the intermediate sulfate ester.

  • After cooling, extract the product with a suitable organic solvent.

  • Purify the crude product by column chromatography or recrystallization to obtain 2-Ethylbenzene-1,4-diol.

Synthesis workflow for 2-Ethylbenzene-1,4-diol.

Analytical Method: High-Performance Liquid Chromatography (HPLC)

A general reverse-phase HPLC method for the analysis of hydroquinone derivatives is presented below. This method can be adapted for the quantification of 2-Ethylbenzene-1,4-diol.[4][5]

• Instrumentation: An HPLC system with a pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[4]

  • Mobile Phase: A gradient or isocratic mixture of acetonitrile and water, often with an acid modifier like 0.1% sulfuric acid.[6] A typical starting condition could be a 10:90 (v/v) mixture of acetonitrile and water with 0.1% H₂SO₄.[5]

  • Flow Rate: 1.0 mL/min.[4]

  • Column Temperature: Ambient or controlled at 30°C.

  • Detection Wavelength: Approximately 290-300 nm.[6]

  • Injection Volume: 10-20 µL.

• Standard and Sample Preparation:

  • Stock Standard Solution: Prepare a 1 mg/mL stock solution of 2-Ethylbenzene-1,4-diol in the mobile phase or methanol.

  • Working Standard Solutions: Create a series of dilutions from the stock solution to generate a calibration curve (e.g., 1-100 µg/mL).

  • Sample Preparation: Dissolve the sample in a suitable solvent, filter through a 0.45 µm syringe filter, and dilute as necessary to fall within the linear range of the calibration curve.

Biological Activity: Antioxidant Properties

Hydroquinone and its derivatives are recognized for their antioxidant properties, which stem from their ability to act as free radical scavengers.[6] This activity is crucial in preventing oxidative damage in various systems.

Antioxidant Mechanism

The primary antioxidant mechanism of hydroquinones involves the donation of a hydrogen atom from one of their hydroxyl groups to a free radical, thereby neutralizing it. This process transforms the hydroquinone into a more stable semiquinone radical, which can then be further oxidized to a quinone. This ability to donate hydrogen atoms makes them effective at terminating radical chain reactions.

Antioxidant mechanism of 2-Ethylbenzene-1,4-diol.

Experimental Protocol: DPPH Radical Scavenging Assay

The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a common and straightforward method to evaluate the antioxidant activity of compounds like 2-Ethylbenzene-1,4-diol.[2]

• Principle: The stable DPPH free radical has a deep violet color with a maximum absorbance around 517 nm. When it accepts a hydrogen atom from an antioxidant, it is reduced to the pale yellow diphenylpicrylhydrazine, causing a decrease in absorbance.

• Materials: DPPH, methanol, 2-Ethylbenzene-1,4-diol (test sample), a reference antioxidant (e.g., ascorbic acid or Trolox), 96-well microplate, spectrophotometer.

• Procedure:

  • DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. This solution should be freshly made and kept in the dark.

  • Sample and Standard Solutions: Prepare a stock solution of the test compound and the reference antioxidant in methanol. From these, prepare a series of dilutions to test a range of concentrations.

  • Assay:

    • In a 96-well plate, add a specific volume of the sample or standard solution to each well (e.g., 20 µL).

    • Add the DPPH working solution to each well (e.g., 200 µL) and mix.

    • Incubate the plate in the dark at room temperature for a set time (e.g., 30 minutes).

    • A control well should contain only the solvent and the DPPH solution. A blank well should contain the solvent and the sample.

  • Measurement: Read the absorbance of each well at 517 nm using a microplate reader.

• Calculation: The percentage of radical scavenging activity is calculated using the following formula:

  • % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

• Data Analysis: The IC₅₀ value, which is the concentration of the antioxidant required to scavenge 50% of the DPPH free radicals, is determined by plotting the percentage of inhibition against the concentration of the test compound. A lower IC₅₀ value indicates higher antioxidant activity.[2]

References

• 1. 2-Ethylphenol | C8H10O | CID 6997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Illustrated Glossary of Organic Chemistry - Baeyer-Villiger oxidation, Baeyer-Villiger reaction [chem.ucla.edu]
• 3. Baeyer–Villiger oxidation - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Hydroquinone - Wikipedia [en.wikipedia.org]

An In-Depth Technical Guide to 2-Ethylhydroquinone (CAS Number: 2349-70-4)

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethylhydroquinone, with the CAS number 2349-70-4, is an aromatic organic compound belonging to the hydroquinone family. Its structure consists of a benzene ring di-substituted with two hydroxyl groups in the para position (1 and 4) and an ethyl group at position 2. This substitution pattern imparts specific chemical properties that make it a subject of interest in various chemical and biological research areas, including as a potential antioxidant and an intermediate in organic synthesis. This guide provides a comprehensive overview of its chemical structure, properties, synthesis, and potential applications, with a focus on data relevant to research and development.

Chemical Structure and Identification

The chemical identity of 2-ethylhydroquinone is well-defined by its CAS number and various chemical nomenclature systems.

Identifier	Value
CAS Number	2349-70-4
IUPAC Name	2-ethylbenzene-1,4-diol
Molecular Formula	C₈H₁₀O₂
Canonical SMILES	CCC1=C(C=C(C=C1)O)O
InChI Key	VJIDDJAKLVOBSE-UHFFFAOYSA-N

Chemical Structure:

Caption: 2D Chemical Structure of 2-Ethylhydroquinone.

Physical and Chemical Properties

Experimental data for 2-ethylhydroquinone is not extensively reported in the literature. Therefore, properties are often inferred from closely related analogs such as 2-methylhydroquinone and hydroquinone.

Property	Value (Analog-Based)	Reference/Analog
Molecular Weight	138.16 g/mol	Calculated
Melting Point	~128-130 °C	2-Methylhydroquinone[1][2]
Boiling Point	~285 °C	2-Methylhydroquinone[1]
Solubility	Moderately soluble in water; soluble in polar organic solvents like ethanol and ether.	2-Methylhydroquinone
pKa	Expected to be in the range of 9.9-11.3 for the first dissociation in aqueous solution.	Hydroquinones in general[3]

Synthesis of 2-Ethylhydroquinone

A common synthetic route to 2-ethylhydroquinone is through the reduction of 2-ethylanthraquinone. The latter is a key component in the industrial production of hydrogen peroxide.

Experimental Protocol: Reduction of 2-Ethylanthraquinone

This protocol is a representative method for the catalytic hydrogenation of an anthraquinone derivative to its corresponding hydroquinone.

Materials:

• 2-Ethylanthraquinone

• Palladium on carbon (Pd/C) catalyst (e.g., 5% or 10%)

• Solvent (e.g., ethanol, ethyl acetate, or a mixture of aromatic solvents)

• Hydrogen gas (H₂)

• Inert gas (e.g., nitrogen or argon)

• Filtration apparatus (e.g., Celite® or a similar filter aid)

• Rotary evaporator

Procedure:

• In a suitable reaction vessel (e.g., a Parr hydrogenation apparatus or a three-necked flask), dissolve 2-ethylanthraquinone in the chosen solvent.

• Add the Pd/C catalyst to the solution. The catalyst loading is typically 1-5 mol% relative to the substrate.

• Purge the reaction vessel with an inert gas to remove air.

• Introduce hydrogen gas to the desired pressure (this can range from atmospheric pressure to several atmospheres, depending on the apparatus).

• Stir the reaction mixture vigorously at room temperature or with gentle heating.

• Monitor the progress of the reaction by techniques such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed.

• Once the reaction is complete, purge the vessel with an inert gas to remove excess hydrogen.

• Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst.

• Wash the filter cake with a small amount of the reaction solvent.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude 2-ethylhydroquinone.

• The crude product can be further purified by recrystallization from a suitable solvent system.

Caption: Experimental Workflow for the Synthesis of 2-Ethylhydroquinone.

Potential Applications and Biological Activity

While specific research on 2-ethylhydroquinone is limited, the broader class of hydroquinones exhibits a range of biological activities, primarily stemming from their antioxidant properties.

Antioxidant Activity

Hydroquinones are well-known for their ability to scavenge free radicals. This activity is attributed to the donation of a hydrogen atom from one of the hydroxyl groups to a radical species, thereby neutralizing it. The resulting semiquinone radical is relatively stable due to resonance delocalization.

Caption: Antioxidant Mechanism of 2-Ethylhydroquinone.

Potential in Drug Development

Derivatives of hydroquinone have been investigated for various therapeutic applications:

• Anti-inflammatory Activity: Some hydroquinone derivatives have been shown to inhibit cyclooxygenase (COX) enzymes, which are key targets in anti-inflammatory drug development. For instance, brominated methylhydroquinone has been identified as a potent COX inhibitor[4].

• Anticancer Properties: Hydroquinone itself has demonstrated in vitro and in vivo anti-cancer activity by inducing cell death in various cancer cell lines[5]. A hydroquinone analog has also been shown to induce apoptosis in colon cancer cells[6]. The cytotoxic activity of hydroquinone is believed to be mediated by a radical-induced oxidation mechanism.

• Enzyme Inhibition: Hydroquinones have been reported to inhibit various enzymes. For example, they are known inhibitors of urease[7]. Additionally, some bicyclic inhibitors with a naphthol (a hydroquinone-related structure) core have shown activity against enzymes in the menaquinone biosynthesis pathway of bacteria, suggesting potential as antimicrobial agents[8].

Given these findings for related compounds, 2-ethylhydroquinone could be a valuable scaffold for the design and synthesis of novel therapeutic agents.

Experimental Protocol: DPPH Radical Scavenging Assay

This is a common and straightforward assay to evaluate the antioxidant capacity of a compound.

Materials:

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol or ethanol

• 2-Ethylhydroquinone (test compound)

• Ascorbic acid or Trolox (positive control)

• 96-well microplate

• Spectrophotometer

Procedure:

• Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM).

• Prepare a series of dilutions of the test compound (2-ethylhydroquinone) and the positive control in methanol.

• In a 96-well plate, add a fixed volume of the DPPH solution to each well.

• Add an equal volume of the different concentrations of the test compound or positive control to the wells.

• Include a blank (methanol only) and a control (DPPH solution with methanol).

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance of each well at a wavelength of approximately 517 nm.

• Calculate the percentage of radical scavenging activity for each concentration of the test compound.

References

• 1. 2-Methylhydroquinone CAS#: 95-71-6 [m.chemicalbook.com]
• 2. chemicalpoint.eu [chemicalpoint.eu]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Hydroquinone analog 4-[(Tetrahydro-2H-pyran-2‑yl) oxy] phenol induces C26 colon cancer cell apoptosis and inhibits tumor growth in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Inhibition of Urease by Hydroquinones: A Structural and Kinetic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Discovery of bicyclic inhibitors against menaquinone biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]

physical and chemical properties of 2-Ethylbenzene-1,4-diol

For Researchers, Scientists, and Drug Development Professionals

December 29, 2025

Abstract

2-Ethylbenzene-1,4-diol, also known as 2-ethylhydroquinone, is an aromatic organic compound with potential applications in various fields of chemical research and development. This technical guide provides a comprehensive overview of its known physical and chemical properties, drawing from available database information. While specific experimental protocols for its synthesis and purification, as well as its biological activity and associated signaling pathways, are not extensively documented in publicly accessible literature, this guide consolidates the existing data and provides general methodologies for the synthesis and purification of related hydroquinone derivatives.

Chemical and Physical Properties

Table 1: Physical and Chemical Properties of 2-Ethylbenzene-1,4-diol

Property	Value	Source
IUPAC Name	2-ethylbenzene-1,4-diol	PubChem[1]
Synonyms	2-Ethylhydroquinone, Ethylhydroquinone	PubChem[1]
CAS Number	2349-70-4	Key Organics[2], Matrix Fine Chemicals[3]
Molecular Formula	C₈H₁₀O₂	Key Organics[2], Matrix Fine Chemicals[3]
Molecular Weight	138.16 g/mol	PubChem[1]
Appearance	Solid (predicted)	---
Melting Point	Data not available	---
Boiling Point	Data not available	---
Solubility	Expected to be soluble in water and polar organic solvents.[4]	Inferred from similar compounds
pKa	Data not available	---
XLogP3	1.8	PubChem[1]
Hydrogen Bond Donor Count	2	PubChem[1]
Hydrogen Bond Acceptor Count	2	PubChem[1]
Rotatable Bond Count	1	PubChem[1]
Exact Mass	138.068079557 Da	PubChem[1]
Monoisotopic Mass	138.068079557 Da	PubChem[1]
Topological Polar Surface Area	40.5 Ų	PubChem[1]

Spectral Data

Detailed spectral analyses are crucial for the identification and characterization of 2-Ethylbenzene-1,4-diol.

Table 2: Spectral Data of 2-Ethylbenzene-1,4-diol

Spectrum Type	Key Features
¹H NMR	Expected signals for ethyl group protons (triplet and quartet), aromatic protons, and hydroxyl protons. Specific chemical shifts and coupling constants are not available in the searched literature.
¹³C NMR	Expected signals for aromatic carbons, ethyl group carbons, and carbons bearing hydroxyl groups.
Infrared (IR)	Expected characteristic absorptions for O-H stretching (broad), C-H stretching (aromatic and aliphatic), and C=C stretching (aromatic ring).

Experimental Protocols

Specific, validated experimental protocols for the synthesis and purification of 2-Ethylbenzene-1,4-diol are not detailed in the available literature. However, general methods for the synthesis of substituted hydroquinones can be adapted. A plausible synthetic approach is the Friedel-Crafts acylation of hydroquinone followed by reduction.

General Synthetic Workflow for a Substituted Hydroquinone

The following diagram illustrates a generalized workflow for the synthesis and purification of a hydroquinone derivative, which could be adapted for 2-Ethylbenzene-1,4-diol.

Caption: Generalized synthetic and purification workflow.

Synthesis Methodology (Hypothetical)

• Acylation: Hydroquinone could be reacted with an appropriate acylating agent (e.g., propionyl chloride) in the presence of a Lewis acid catalyst like aluminum chloride (AlCl₃) in an inert solvent. This would introduce an ethyl ketone group onto the hydroquinone ring.

• Reduction: The resulting ketone would then be reduced to an ethyl group. Standard reduction methods such as the Clemmensen (using zinc amalgam and hydrochloric acid) or Wolff-Kishner (using hydrazine and a strong base) reduction could be employed.

Purification Methodology

Purification of the crude product would likely involve the following steps:

• Extraction: The reaction mixture would be worked up with an aqueous solution to remove the catalyst and other water-soluble byproducts. The product would then be extracted into an organic solvent like ethyl acetate.

• Chromatography: The extracted product could be further purified using column chromatography on silica gel, eluting with a solvent system of appropriate polarity (e.g., a mixture of hexane and ethyl acetate).

• Recrystallization: Final purification could be achieved by recrystallization from a suitable solvent.

Biological Activity and Signaling Pathways

There is no specific information available in the searched literature regarding the biological activity or any associated signaling pathways of 2-Ethylbenzene-1,4-diol. Hydroquinone and some of its other derivatives are known to exhibit toxicity, potentially through the generation of reactive oxygen species and interaction with cellular macromolecules.[5] However, the specific effects of the 2-ethyl substitution are not documented.

Hypothetical Pathway of Hydroquinone-Induced Cellular Response

The following diagram illustrates a generalized and hypothetical pathway of how a hydroquinone compound might induce a cellular stress response, leading to the activation of antioxidant defense mechanisms. This is not specific to 2-Ethylbenzene-1,4-diol but represents a plausible area for future investigation.

Caption: Hypothetical Nrf2-mediated antioxidant response pathway.

Safety and Handling

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, hydroquinone and its derivatives are generally considered hazardous. While a specific safety data sheet for 2-Ethylbenzene-1,4-diol was not retrieved, precautions for handling similar chemicals should be followed. These typically include:

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye/face protection.

• Ventilation: Use in a well-ventilated area or under a fume hood.

• Handling: Avoid breathing dust/fume/gas/mist/vapors/spray. Wash hands thoroughly after handling.

• Storage: Store in a well-ventilated place. Keep container tightly closed.

Conclusion

2-Ethylbenzene-1,4-diol is a hydroquinone derivative for which basic chemical identifiers and computed properties are available. However, a significant gap exists in the publicly available experimental data, including its melting point, boiling point, and quantitative solubility. Furthermore, detailed and specific protocols for its synthesis and purification are lacking, as is information on its biological activity and related signaling pathways. The information provided in this guide is intended to serve as a foundational resource for researchers, with the understanding that further experimental work is required to fully characterize this compound and explore its potential applications. Researchers interested in this compound should consult commercial suppliers for any available in-house data and consider the general synthetic and purification strategies outlined herein as a starting point for their investigations.

References

• 1. 2-Ethyl-1,4-benzenediol | C8H10O2 | CID 3083760 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. keyorganics.net [keyorganics.net]
• 3. 2-ETHYLBENZENE-1,4-DIOL | CAS 2349-70-4 [matrix-fine-chemicals.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. Hydroquinone: Environmental Pollution, Toxicity, and Microbial Answers - PMC [pmc.ncbi.nlm.nih.gov]

2-Ethylbenzene-1,4-diol molecular weight and formula

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical properties of 2-Ethylbenzene-1,4-diol, a compound of interest in various research and development domains.

Core Physicochemical Data

The essential molecular details of 2-Ethylbenzene-1,4-diol are summarized in the table below. This information is critical for experimental design, stoichiometric calculations, and analytical characterization.

Property	Value	Citations
Chemical Formula	C₈H₁₀O₂	[1][2][3]
Molecular Weight	138.166 g/mol	[1]
Alternate Molecular Weight	138.16 g/mol	[2]

Chemical Structure

The molecular structure of 2-Ethylbenzene-1,4-diol consists of a benzene ring substituted with an ethyl group and two hydroxyl groups at positions 1 and 4. This arrangement is also known as ethylhydroquinone.

Caption: Chemical structure of 2-Ethylbenzene-1,4-diol.

References

• 1. 2-ETHYLBENZENE-1,4-DIOL | CAS 2349-70-4 [matrix-fine-chemicals.com]
• 2. 2-Ethyl-1,4-benzenediol | C8H10O2 | CID 3083760 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. keyorganics.net [keyorganics.net]

An In-depth Technical Guide to the Synthesis of 2-Ethylbenzene-1,4-diol from Benzene Precursors

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a viable synthetic pathway for 2-Ethylbenzene-1,4-diol, starting from the fundamental benzene precursor, hydroquinone. The synthesis is presented as a multi-step process, with detailed experimental protocols for each stage. Quantitative data is summarized for clarity, and key transformations are visualized to facilitate understanding.

Introduction

2-Ethylbenzene-1,4-diol, also known as 2-ethylhydroquinone, is a substituted aromatic diol with potential applications in various fields, including as a building block in the synthesis of pharmaceuticals and other specialty chemicals. Its structure, featuring a hydroquinone moiety with an ethyl substituent, imparts specific electronic and steric properties that are of interest in medicinal chemistry and material science. This guide details a robust and well-documented laboratory-scale synthesis beginning with the readily available benzene-derived starting material, hydroquinone.

The presented synthetic strategy involves a three-step sequence:

• Protection of Hydroxyl Groups: Acetylation of hydroquinone to form hydroquinone diacetate. This step protects the reactive hydroxyl groups and directs the subsequent acylation.

• Introduction of the Acyl Group: Fries rearrangement of hydroquinone diacetate to yield 2-acetylhydroquinone. This key step introduces the carbon skeleton of the eventual ethyl group onto the aromatic ring.

• Reduction of the Carbonyl Group: Clemmensen reduction of the acetyl group in 2-acetylhydroquinone to the corresponding ethyl group, affording the final product, 2-Ethylbenzene-1,4-diol.

An alternative reduction method, the Wolff-Kishner reduction, is also discussed, providing flexibility depending on the substrate's sensitivity to acidic or basic conditions.

Overall Synthetic Pathway

The logical flow of the synthesis from the benzene-derived precursor, hydroquinone, to the final product is illustrated below.

Caption: Overall synthetic workflow from hydroquinone to 2-Ethylbenzene-1,4-diol.

Quantitative Data Summary

The following tables provide a summary of the quantitative data for each step of the synthesis, based on literature reports.

Table 1: Synthesis of Hydroquinone Diacetate

Parameter	Value	Reference
Starting Material	Hydroquinone	[1]
Reagents	Acetic Anhydride, Sulfuric Acid (catalytic)	[1]
Yield	96-98%	[1]
Product Melting Point	121-122°C	[1]

Table 2: Synthesis of 2-Acetylhydroquinone via Fries Rearrangement

Parameter	Value	Reference
Starting Material	Hydroquinone Diacetate	[2][3]
Catalyst	Anhydrous Aluminum Chloride (AlCl₃)	[2][3]
Reaction Temperature	160-165°C	[2]
Reaction Time	~3 hours	[2]
Crude Yield	89-90%	[2]
Recrystallized Yield	64-77%	[2]
Product Melting Point	202-203°C	[2]

Table 3: Reduction of 2-Acetylhydroquinone to 2-Ethylbenzene-1,4-diol

Parameter	Value	Reference
Starting Material	2-Acetylhydroquinone	[4]
Method	Clemmensen Reduction	[4]
Reagents	Zinc Amalgam (Zn(Hg)), Hydrochloric Acid (HCl)	[4]
Reported Yield	~70%	[4]

Experimental Protocols

Step 1: Synthesis of Hydroquinone Diacetate (Protection)

This protocol describes the acetylation of hydroquinone to protect the hydroxyl groups.

Materials:

• Hydroquinone (110 g, 1.0 mole)

• Acetic anhydride (206 g, 2.02 moles)

• Concentrated sulfuric acid (1 drop)

• Crushed ice

• 1 L Erlenmeyer flask

• Büchner funnel and filter flask

Procedure:

• In a 1 L Erlenmeyer flask, combine 110 g of hydroquinone and 206 g of acetic anhydride.

• Add one drop of concentrated sulfuric acid to the mixture.

• Stir the mixture gently. An exothermic reaction will occur, and the hydroquinone will dissolve.

• After 5 minutes, pour the clear solution onto approximately 800 mL of crushed ice.

• A white crystalline solid will precipitate. Collect the solid by suction filtration using a Büchner funnel.

• Wash the solid with 1 L of water.

• Dry the product to a constant weight. The expected yield of hydroquinone diacetate is 186-190 g (96-98%).[1]

Step 2: Synthesis of 2-Acetylhydroquinone (Fries Rearrangement)

This protocol details the Fries rearrangement of hydroquinone diacetate to introduce the acetyl group onto the aromatic ring.[2]

Materials:

• Dry hydroquinone diacetate (50 g, 0.257 mole)

• Anhydrous aluminum chloride (116 g, 0.87 mole)

• Crushed ice (350 g)

• Concentrated hydrochloric acid (25 mL)

• 500 mL round-bottomed flask

• Air condenser with a calcium chloride tube

• Gas-absorption trap

• Oil bath

• Mortar and pestle

• Büchner funnel and filter flask

Procedure:

• In a mortar, finely powder and thoroughly mix 50 g of dry hydroquinone diacetate and 116 g of anhydrous aluminum chloride.

• Transfer the powdered mixture to a dry 500 mL round-bottomed flask.

• Fit the flask with an air condenser protected by a calcium chloride tube. Connect the top of the condenser to a gas-absorption trap to neutralize the evolving hydrogen chloride gas.

• Place the flask in an oil bath and slowly heat the mixture. Over approximately 30 minutes, raise the temperature to 110-120°C. At this point, the evolution of hydrogen chloride will commence.

• Gradually increase the temperature to 160-165°C and maintain it for about 3 hours. The evolution of hydrogen chloride will slow down, and the reaction mass will solidify to a pasty, green solid.

• Cool the flask to room temperature.

• In a well-ventilated fume hood, carefully decompose the reaction complex by slowly adding 350 g of crushed ice, followed by 25 mL of concentrated hydrochloric acid.

• Collect the resulting solid product by suction filtration.

• Wash the solid with two 100 mL portions of cold water. The crude yield is approximately 35 g (89-90%).[2]

• For purification, recrystallize the crude product from 4 liters of water to obtain 25-30 g (64-77%) of pure 2-acetylhydroquinone as green, silky needles with a melting point of 202-203°C.[2]

Caption: Fries rearrangement of hydroquinone diacetate.

Step 3: Synthesis of 2-Ethylbenzene-1,4-diol (Clemmensen Reduction)

This protocol describes the reduction of the acetyl group of 2-acetylhydroquinone to an ethyl group. This procedure is adapted from a reported successful reduction of 2,5-dihydroxyacetophenone.[4][5]

Materials:

• 2-Acetylhydroquinone (36 g, 0.237 mole)

• Zinc amalgam (Zn(Hg))

• Concentrated hydrochloric acid (HCl)

• Water

• Reaction flask with reflux condenser

• Heating mantle

• Separatory funnel

• Extraction solvent (e.g., diethyl ether)

• Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

• Prepare zinc amalgam by stirring zinc powder with a 5% mercury(II) chloride solution for a few minutes, then decanting the solution and washing the zinc with water.

• In a round-bottom flask equipped with a reflux condenser, place the amalgamated zinc.

• Add water and concentrated hydrochloric acid.

• Add the 2-acetylhydroquinone (36 g) to the flask.

• Heat the mixture to reflux with vigorous stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete (typically several hours), cool the mixture to room temperature.

• Separate the aqueous layer and extract it multiple times with diethyl ether.

• Combine the organic extracts and wash them with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography. A reported yield for a similar reaction is approximately 70%.[4]

Alternative Reduction Method: Wolff-Kishner Reduction

The Wolff-Kishner reduction is an alternative to the Clemmensen reduction and is performed under basic conditions.[6][7] This can be advantageous if the substrate is sensitive to strong acids.

General Reaction: The ketone is first converted to a hydrazone by reacting with hydrazine (H₂NNH₂). The hydrazone is then heated with a strong base, such as potassium hydroxide (KOH), in a high-boiling solvent like ethylene glycol. The driving force for the reaction is the evolution of nitrogen gas.

Considerations for 2-Acetylhydroquinone: Hydroquinones are susceptible to oxidation, especially under basic conditions in the presence of air. Therefore, if this method is employed, it is crucial to maintain an inert atmosphere (e.g., nitrogen or argon) throughout the reaction to prevent the degradation of the starting material and product.

Conclusion

This technical guide outlines a reliable and well-documented multi-step synthesis for 2-Ethylbenzene-1,4-diol from benzene-derived precursors. The key steps involving protection, Fries rearrangement, and reduction are detailed with specific experimental protocols and quantitative data to aid researchers in the successful laboratory-scale synthesis of this valuable compound. The provided visualizations of the synthetic workflow and reaction mechanisms offer a clear conceptual framework for the described chemical transformations.

References

• 1. Ketone-phenol reactions and the promotion of aromatizations by food phenolics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chemistry.mdma.ch [chemistry.mdma.ch]
• 3. benchchem.com [benchchem.com]
• 4. Sciencemadness Discussion Board - 2,5-dimethoxyacetophenone reduction - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. annamalaiuniversity.ac.in [annamalaiuniversity.ac.in]
• 6. Illustrated Glossary of Organic Chemistry - Wolff-Kishner reduction [chem.ucla.edu]
• 7. Wolff–Kishner reduction - Wikipedia [en.wikipedia.org]

Alkyl-Substituted Hydroquinones: A Technical Guide to their Antioxidant Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the antioxidant properties of alkyl-substituted hydroquinones. It is designed to serve as a comprehensive resource for researchers, scientists, and professionals involved in drug development, offering detailed insights into their mechanisms of action, structure-activity relationships, and quantitative antioxidant capacities. This document summarizes key findings from various studies, presenting data in a structured format for ease of comparison and providing detailed experimental protocols for the evaluation of antioxidant activity.

Core Mechanism of Antioxidant Action

Hydroquinones exert their antioxidant effects primarily through the donation of a hydrogen atom from their hydroxyl groups to neutralize free radicals. This process transforms the hydroquinone into a more stable, less reactive semiquinone radical, which can then be further oxidized to a quinone.[1][2][3] The presence of the para-dihydroxy group is essential for this antioxidant capacity.[1][2][3] The general mechanism involves the transformation of the hydroquinone to a para-quinone, which is a key step in its ability to scavenge reactive oxygen species (ROS).[1][2] This activity is crucial in mitigating oxidative stress, a key factor in the pathogenesis of numerous degenerative diseases.[1][2]

Caption: General mechanism of hydroquinone antioxidant activity.

Structure-Activity Relationship

The antioxidant activity of alkyl-substituted hydroquinones is significantly influenced by their chemical structure. The presence of alkyl groups on the hydroquinone ring can modulate its antioxidant potency. For instance, some studies suggest that the introduction of bulky alkyl groups can enhance activity.[4] Conversely, the nature and position of these substituents play a crucial role. In a study of flavonoids, which share phenolic structures with hydroquinones, the presence of hydroxyl groups enhanced antioxidant activity, while methoxy groups diminished it.[5] For hydroquinones, the dihydroxy group in the para position is the key determinant of their antioxidant capacity.[1][2]

Quantitative Antioxidant Data

The antioxidant efficacy of various alkyl-substituted hydroquinones has been quantified using several in vitro assays. The most common of these are the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays. The results are often expressed as IC50 values, which represent the concentration of the antioxidant required to scavenge 50% of the free radicals. A lower IC50 value indicates a higher antioxidant activity.[6]

Compound/Extract	Assay	IC50 (µM)	Observations	Reference
Simple Hydroquinone	DPPH	15 - 75	Among the most potent in this range.	[1]
Hydroquinone Meroterpenoids (from Ganoderma capense)	DPPH	16 - 22	Showed significant radical scavenging effects.	[1]
Plastoquinones (10.b)	DPPH	25.68	Moderate radical reducing effect.	[1]
Chromene (10.f)	DPPH	24.98	Moderate radical reducing effect.	[1]
Isozonarol	DPPH	71	Highest DPPH scavenging activity among tested sesquiterpenoids.	[3]
Hydroquinone Glucoside	ABTS	0.31	Highest potency among tested compounds, including hydroquinone.	[1]
Simple Hydroquinone	ABTS	4.57	[1]
Plastoquinones (10.b)	Lipid Peroxidation	0.25	Significant antioxidant activity.	[1]
Plastoquinones (10.e)	Lipid Peroxidation	2.34	Significant antioxidant activity.	[1]
Chromene (10.f)	Lipid Peroxidation	0.65	Significant antioxidant activity.	[1]
1-O-methyl-2-[(2′E)-diprenyl]-hydroquinone	Lipid Peroxidation	14.5	Higher potency than known isomers.	[1]

Experimental Protocols

Detailed methodologies for the most frequently cited antioxidant assays are provided below. These protocols are essential for the accurate and reproducible assessment of the antioxidant properties of alkyl-substituted hydroquinones.

DPPH Radical Scavenging Assay

The DPPH assay is based on the reduction of the stable DPPH free radical by an antioxidant. The color of the solution changes from violet to pale yellow, and this change is measured spectrophotometrically.[7]

Workflow for DPPH Assay

Caption: Workflow for the DPPH radical scavenging assay.

Detailed Steps:

• Reagent Preparation:

  • Prepare a stock solution of DPPH in a suitable solvent like methanol or ethanol. The concentration is typically around 0.1 mM.

  • Prepare a series of dilutions of the alkyl-substituted hydroquinone sample in the same solvent.

  • A positive control, such as ascorbic acid or Trolox, should also be prepared in a range of concentrations.

• Reaction Mixture:

  • In a test tube or a 96-well plate, add a specific volume of the sample or standard solution (e.g., 0.5 mL).

  • Add a larger volume of the DPPH working solution (e.g., 3 mL).[8]

  • A blank sample containing the solvent instead of the test compound is also prepared.

• Incubation:

  • The reaction mixture is thoroughly mixed and incubated in the dark at room temperature for a specified period, typically 30 minutes.[8]

• Measurement:

  • The absorbance of the solution is measured at approximately 517 nm using a spectrophotometer or a microplate reader.[7][8]

• Calculation:

  • The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 where Abs_control is the absorbance of the blank and Abs_sample is the absorbance of the test compound.

  • The IC50 value is determined by plotting the percentage of inhibition against the concentration of the sample.

ABTS Radical Cation Scavenging Assay

The ABTS assay involves the generation of the ABTS radical cation (ABTS•+), which is a blue-green chromophore. Antioxidants reduce the ABTS•+, causing a decolorization of the solution that is proportional to their concentration.[7]

Workflow for ABTS Assay

Caption: Workflow for the ABTS radical scavenging assay.

Detailed Steps:

• Reagent Preparation:

  • Generate the ABTS•+ by reacting a 7 mM ABTS solution with a 2.45 mM potassium persulfate solution in equal volumes. This mixture is allowed to stand in the dark at room temperature for 12-16 hours.[7]

  • Before use, the ABTS•+ solution is diluted with a suitable solvent (e.g., ethanol or phosphate-buffered saline) to an absorbance of approximately 0.70 at 734 nm.

  • Prepare a series of dilutions of the alkyl-substituted hydroquinone sample.

  • Prepare a positive control, such as Trolox or ascorbic acid.

• Reaction Mixture:

  • Add a small volume of the sample or standard solution (e.g., 30 µL) to a test tube or microplate well.

  • Add a larger volume of the diluted ABTS•+ working solution (e.g., 1.2 mL).[7]

• Incubation:

  • The mixture is thoroughly mixed and incubated in the dark at room temperature for a specified time, typically around 6 minutes.[9]

• Measurement:

  • The absorbance is measured at approximately 734 nm.[7]

• Calculation:

  • The percentage of ABTS•+ scavenging activity is calculated using a formula similar to the DPPH assay.

  • The IC50 value is determined from the plot of percentage inhibition versus concentration.

Conclusion

Alkyl-substituted hydroquinones represent a promising class of antioxidant compounds with potential applications in pharmaceuticals and other fields. Their efficacy is intrinsically linked to the para-dihydroxybenzene moiety, with the nature and position of alkyl substituents playing a significant role in modulating their activity. The standardized protocols for DPPH and ABTS assays provided herein offer a reliable framework for the quantitative evaluation and comparison of these compounds. Further research into the structure-activity relationships and in vivo efficacy of novel alkyl-substituted hydroquinones is warranted to fully explore their therapeutic potential.

References

• 1. Antioxidant Activity of Natural Hydroquinones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antioxidant Activity of Natural Hydroquinones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pulsus.com [pulsus.com]
• 4. Design, synthesis, and biological evaluation of hydroquinone derivatives as novel inhibitors of the sarco/endoplasmic reticulum calcium ATPase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structure-activity relationships for antioxidant activities of a series of flavonoids in a liposomal system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In vitro evaluation of the antioxidant potential, phenolic and flavonoid contents of the stem bark ethanol extract of Anogeissus leiocarpus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. DPPH Radical Scavenging Assay [mdpi.com]
• 9. mdpi.com [mdpi.com]

electronic effects of ethyl group on hydroquinone ring

An In-depth Technical Guide on the Electronic Effects of the Ethyl Group on the Hydroquinone Ring

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the electronic effects imparted by an ethyl group substituent on a hydroquinone ring. Understanding these effects is crucial for predicting the chemical reactivity, acidity, and redox properties of ethylhydroquinone derivatives, which is of significant interest in the fields of medicinal chemistry, material science, and antioxidant research. This document details the theoretical underpinnings of these electronic effects, presents relevant quantitative data, and outlines the experimental protocols for their determination.

Introduction to Electronic Effects

Substituents on an aromatic ring, such as the hydroquinone ring system, can significantly alter the electron density distribution within the ring and at its functional groups. These alterations, known as electronic effects, are broadly categorized into inductive and resonance effects. They play a pivotal role in determining the molecule's reactivity in chemical reactions, its acidity (pKa), and its oxidation-reduction potential.

The hydroquinone molecule, with its two hydroxyl groups in a para-position, is a potent reducing agent and a weak acid. The introduction of an ethyl group onto this ring modifies these properties in a predictable manner, primarily through its electron-donating nature.

Theoretical Framework: Inductive and Resonance Effects of the Ethyl Group

The ethyl group influences the electronic environment of the hydroquinone ring through two primary mechanisms: the inductive effect and hyperconjugation (a form of resonance).

Inductive Effect (+I)

The inductive effect is the transmission of charge through a chain of atoms in a molecule, resulting in a permanent dipole in a bond. Alkyl groups, including the ethyl group, are generally considered to be electron-donating through the inductive effect.[1][2][3][4][5] This is attributed to the sp3 hybridized carbon atoms of the ethyl group being less electronegative than the sp2 hybridized carbon atoms of the aromatic ring.[4] Consequently, the ethyl group pushes electron density towards the hydroquinone ring, increasing its overall electron density. This is denoted as a positive inductive effect (+I).

Resonance Effect (Hyperconjugation)

While the ethyl group does not possess lone pairs to participate in traditional resonance, it can donate electron density through a phenomenon known as hyperconjugation. This involves the delocalization of electrons from the C-H sigma bonds of the ethyl group into the pi-system of the aromatic ring. This further contributes to the electron-donating character of the ethyl group.

The combined influence of the inductive effect and hyperconjugation makes the ethyl group an "activating" group, meaning it enhances the reactivity of the aromatic ring towards electrophilic substitution and influences the properties of the hydroxyl groups.

Caption: Diagram illustrating the electron-donating effects of the ethyl group on the hydroquinone ring.

Quantitative Analysis of Electronic Effects

The electronic influence of the ethyl group can be quantified through several experimental parameters, including Hammett constants, pKa values, and oxidation potentials.

Hammett Constants

The Hammett equation is a linear free-energy relationship that describes the influence of meta- and para-substituents on the reactivity of aromatic compounds. The equation is given by:

log(K/K₀) = ρσ

where K is the equilibrium constant for the substituted reactant, K₀ is the equilibrium constant for the unsubstituted reactant, ρ (rho) is the reaction constant, and σ (sigma) is the substituent constant. The substituent constant, σ, quantifies the electronic effect of a substituent.

Substituent	σ_meta	σ_para
Methyl (CH₃)	-0.07	-0.17
Data for methyl group from various sources.[6][7]

The negative values for both σ_meta and σ_para indicate that the alkyl group is electron-donating in both positions. The more negative value for σ_para suggests a stronger electron-donating effect at the para position, likely due to the combined influence of inductive and hyperconjugation effects.

pKa Values

The acidity of the hydroxyl groups in hydroquinone is influenced by the presence of the ethyl group. The electron-donating nature of the ethyl group increases the electron density on the oxygen atoms of the hydroxyl groups. This makes the release of a proton (H⁺) more difficult, thus decreasing the acidity of ethylhydroquinone compared to unsubstituted hydroquinone. Consequently, the pKa of ethylhydroquinone is expected to be higher than that of hydroquinone.

Compound	pKa₁	pKa₂
Hydroquinone	~9.9 - 10.4	~11.6 - 12.0
Ethylhydroquinone	Expected to be > 10.4	Expected to be > 12.0
pKa values for hydroquinone from various sources.[8][9][10]

The pKa of 4-ethylphenol has been reported to be around 10.04, which is slightly higher than the pKa of phenol (~9.95), supporting the acid-weakening effect of the ethyl group.[11][12]

Oxidation Potential

Hydroquinone is readily oxidized to benzoquinone. The ease of this oxidation is quantified by its oxidation potential; a lower (more negative) oxidation potential indicates a substance that is more easily oxidized. The electron-donating ethyl group increases the electron density of the hydroquinone ring, making it more susceptible to oxidation. Therefore, the oxidation potential of ethylhydroquinone is expected to be lower than that of hydroquinone.

Compound	Oxidation Potential (E°)
Hydroquinone	~ +286 mV (at pH 7)
Ethylhydroquinone	Expected to be < +286 mV
Oxidation potential for hydroquinone from a cited source.[8]

Studies on substituted hydroquinones have shown that electron-donating groups shift the oxidation potential to more negative values.[13]

Experimental Protocols

The quantitative data presented above are determined through specific experimental techniques. The following sections provide an overview of the methodologies for determining Hammett constants, pKa values, and oxidation potentials.

Determination of Hammett Constants

Hammett constants are typically determined by measuring the acid dissociation constants (Ka) of a series of meta- and para-substituted benzoic acids in water at 25°C.[6][14][15][16][17]

Experimental Workflow:

• Synthesis: Synthesize the desired substituted benzoic acids.

• Titration: Perform potentiometric titrations of the substituted benzoic acids with a standardized strong base (e.g., NaOH).

• pKa Determination: Determine the pKa from the titration curve (the pH at the half-equivalence point).

• Ka Calculation: Calculate the acid dissociation constant (Ka) from the pKa (Ka = 10⁻ᵖᴷᵃ).

• Hammett Constant Calculation: Calculate the Hammett constant (σ) using the Hammett equation, where the reference reaction is the dissociation of benzoic acid (σ = log(Ka_substituted / Ka_benzoic_acid)).

References

• 1. researchgate.net [researchgate.net]
• 2. hrcak.srce.hr [hrcak.srce.hr]
• 3. WO2011128018A1 - Process for the preparation of hydroquinones - Google Patents [patents.google.com]
• 4. youtube.com [youtube.com]
• 5. organicchemistrydata.org [organicchemistrydata.org]
• 6. Hammett Sigma Constants* [wiredchemist.com]
• 7. web.viu.ca [web.viu.ca]
• 8. researchgate.net [researchgate.net]
• 9. assets.cambridge.org [assets.cambridge.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Hammett equation - Wikipedia [en.wikipedia.org]
• 13. electrochemsci.org [electrochemsci.org]
• 14. Methyl ethyl hydroquinone | C9H12O2 | CID 11708082 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. Hydroquinone | C6H4(OH)2 | CID 785 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. moodle2.units.it [moodle2.units.it]
• 17. researchgate.net [researchgate.net]

Navigating the Physicochemical Landscape of 2-Ethylbenzene-1,4-diol: A Technical Guide to Solubility and Reactivity in Organic Solvents

Disclaimer: Direct experimental data on the solubility and reactivity of 2-Ethylbenzene-1,4-diol is not extensively available in public literature. This guide leverages data from its parent compound, hydroquinone, to provide a comprehensive overview and predictive insights for researchers, scientists, and drug development professionals. The principles discussed are foundational, though variations arising from the ethyl substituent should be experimentally verified.

Solubility Profile of 2-Ethylbenzene-1,4-diol

The solubility of a compound is a critical parameter in drug development, influencing formulation, bioavailability, and purification processes. For 2-Ethylbenzene-1,4-diol, we can infer its solubility characteristics by examining hydroquinone and considering the influence of the ethyl group.

Theoretical Considerations: The Impact of the Ethyl Group

The introduction of an ethyl group onto the hydroquinone ring is expected to increase the molecule's lipophilicity and decrease its polarity. This is due to the nonpolar nature of the alkyl chain. Consequently, compared to hydroquinone, 2-Ethylbenzene-1,4-diol is predicted to exhibit:

• Increased solubility in nonpolar and moderately polar organic solvents (e.g., toluene, diethyl ether, ethyl acetate).

• Decreased solubility in highly polar solvents, particularly water.

Quantitative Solubility Data: Hydroquinone as a Reference

To provide a quantitative baseline, the following table summarizes the experimental solubility of hydroquinone in a range of common organic solvents at various temperatures. This data is crucial for solvent selection in synthesis, purification, and formulation.

Solvent	Chemical Formula	Temperature (°C)	Solubility
Water	H₂O	15	5.9 g / 100 mL[1]
25	7.2 g / 100 mL[1]
30	8.3 g / 100 mL[1]
Ethanol	C₂H₅OH	30	46.4 g / 100 g[1]
Acetone	C₃H₆O	30	28.4 g / 100 g[1]
Diethyl Ether	(C₂H₅)₂O	-	Soluble[1]
Methanol	CH₃OH	Ambient	Soluble[2]
2-Propanol	C₃H₈O	Ambient	Soluble[2]
Ethyl Acetate	C₄H₈O₂	Ambient	Soluble[2]
Butyl Acetate	C₆H₁₂O₂	Ambient	Soluble[2]
Acetic Acid	CH₃COOH	Ambient	Soluble[2]
Dichloromethane	CH₂Cl₂	25	5.683 mmol/L[3]
Trichloromethane	CHCl₃	25	2.785 mmol/L[3]
Carbon Tetrachloride	CCl₄	25	0.321 mmol/L[3]
Benzene	C₆H₆	30	0.06 g / 100 g[1]

Reactivity of 2-Ethylbenzene-1,4-diol

The reactivity of 2-Ethylbenzene-1,4-diol is primarily dictated by the hydroquinone moiety and influenced by the activating ethyl substituent.

Oxidation-Reduction Chemistry

Like its parent compound, 2-Ethylbenzene-1,4-diol is susceptible to oxidation, which converts the hydroxyl groups into carbonyls to form the corresponding quinone, 2-ethyl-1,4-benzoquinone.[1] This is a reversible process and central to the compound's chemical and biological activity.[1] The resulting quinone is an electrophilic species.

Electrophilic Aromatic Substitution

The benzene ring of 2-Ethylbenzene-1,4-diol is activated towards electrophilic aromatic substitution by the two electron-donating hydroxyl groups and the ethyl group. Reactions such as Friedel-Crafts alkylation are likely to occur on the ring.[1] The ethyl group, being an ortho-, para-director, along with the powerful directing effects of the hydroxyl groups, will influence the regioselectivity of these substitutions.

Nucleophilic Reactivity

The hydroxyl groups of 2-Ethylbenzene-1,4-diol are weakly acidic and can be deprotonated to form phenoxides.[1] The resulting oxygen anions are strong nucleophiles. The oxidized form, 2-ethyl-1,4-benzoquinone, is an excellent Michael acceptor, readily reacting with nucleophiles, such as thiols (e.g., glutathione), at the positions on the quinone ring.[4]

A generalized reaction pathway illustrating the oxidation of 2-Ethylbenzene-1,4-diol and subsequent Michael addition to the resulting quinone is depicted below.

General reactivity pathway for 2-Ethylbenzene-1,4-diol.

Experimental Protocols

Protocol for Solubility Determination (Shake-Flask Method)

The shake-flask method is the gold standard for determining equilibrium solubility due to its simplicity and reliability.[5]

Objective: To determine the equilibrium solubility of 2-Ethylbenzene-1,4-diol in a selected organic solvent at a controlled temperature.

Materials:

• 2-Ethylbenzene-1,4-diol (crystalline solid)

• Selected organic solvent (analytical grade)

• Glass vials with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• Analytical balance

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or other quantitative analysis equipment.

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of solid 2-Ethylbenzene-1,4-diol to a glass vial. The excess solid is crucial to ensure equilibrium is reached with the solid phase present.

  • Add a known volume of the selected organic solvent to the vial.

  • Securely cap the vial.

• Equilibration:

  • Place the vial in an orbital shaker set to a constant temperature (e.g., 25°C or 37°C).

  • Agitate the suspension for a sufficient time to reach equilibrium. A period of 24 to 48 hours is typically recommended.[5]

• Phase Separation:

  • After equilibration, allow the vial to stand undisturbed at the set temperature for a period (e.g., 6-18 hours) to allow larger particles to sediment.

  • To separate the undissolved solid from the saturated solution, centrifuge the vial at a high speed.[5]

• Sample Collection and Preparation:

  • Carefully withdraw an aliquot of the clear supernatant using a syringe.

  • Immediately filter the aliquot through a syringe filter into a pre-weighed volumetric flask to remove any remaining microscopic particles.

  • Dilute the filtered sample with the solvent to a concentration within the calibrated range of the analytical method.

• Quantitative Analysis:

  • Analyze the diluted sample using a validated HPLC method to determine the concentration of 2-Ethylbenzene-1,4-diol.

  • Prepare a calibration curve using standard solutions of known concentrations.

• Calculation:

  • Calculate the solubility from the measured concentration, accounting for all dilutions. Express the result in units such as mg/mL, mol/L, or g/100 g of solvent.

The following diagram illustrates the experimental workflow for the shake-flask solubility determination.

Workflow for Shake-Flask Solubility Determination.

General Protocol for Reactivity Assessment

Objective: To assess the reactivity of 2-Ethylbenzene-1,4-diol with a specific reagent (e.g., an oxidizing agent, an electrophile) in an organic solvent.

Materials:

• 2-Ethylbenzene-1,4-diol

• Reagent of interest

• Selected organic solvent

• Reaction vessel (e.g., round-bottom flask) with magnetic stirrer and temperature control (e.g., oil bath)

• Inert atmosphere setup (e.g., nitrogen or argon), if required

• Analytical instruments for monitoring the reaction (e.g., TLC, HPLC, GC-MS, NMR).

Procedure:

• Reaction Setup:

  • Dissolve a known amount of 2-Ethylbenzene-1,4-diol in the chosen solvent in the reaction vessel under stirring.

  • If the reaction is air or moisture sensitive, purge the vessel with an inert gas.

  • Bring the solution to the desired reaction temperature.

• Initiation of Reaction:

  • Add a known amount of the reagent to the solution. This can be done at once or portion-wise, depending on the reaction's nature.

• Reaction Monitoring:

  • At regular time intervals, withdraw small aliquots from the reaction mixture.

  • Quench the reaction in the aliquot if necessary (e.g., by adding a quenching agent or rapidly cooling).

  • Analyze the aliquots using a suitable technique (e.g., HPLC) to monitor the disappearance of the starting material and the appearance of products.

• Work-up and Product Isolation (Optional):

  • Once the reaction is complete (as determined by the monitoring), cool the mixture.

  • Perform an appropriate work-up procedure to isolate the product(s). This may involve extraction, washing, and drying of the organic phase.

  • Purify the crude product using techniques like column chromatography, crystallization, or distillation.

• Characterization:

  • Characterize the structure of the isolated product(s) using spectroscopic methods (e.g., NMR, IR, Mass Spectrometry).

This general protocol provides a framework for systematically studying the chemical transformations of 2-Ethylbenzene-1,4-diol, enabling a deeper understanding of its reactivity profile for applications in synthesis and drug development.

References

• 1. sciencemadness.org [sciencemadness.org]
• 2. scite.ai [scite.ai]
• 3. researchgate.net [researchgate.net]
• 4. Reduction of benzoquinones to hydroquinones via spontaneous reaction with glutathione and enzymatic reaction by S-glutathionyl-hydroquinone reductases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Unveiling the Therapeutic Potential of 2-Ethylbenzene-1,4-diol Derivatives: A Technical Guide

For Immediate Release

[City, State] – December 29, 2025 – As the quest for novel therapeutic agents continues, a class of compounds known as 2-Ethylbenzene-1,4-diol derivatives is emerging as a promising area of research. This technical guide provides an in-depth analysis of the potential biological activities of these compounds, summarizing available quantitative data, detailing experimental protocols, and visualizing key cellular pathways, offering a valuable resource for researchers, scientists, and drug development professionals.

Hydroquinone and its derivatives have long been recognized for their diverse biological effects, ranging from antioxidant to cytotoxic activities. The introduction of an ethyl group at the 2-position of the benzene-1,4-diol core structure presents a unique scaffold for the development of new chemical entities with potentially enhanced or novel pharmacological properties. This guide synthesizes the current understanding of these derivatives, drawing parallels from structurally similar alkylated hydroquinones and catechols to infer their potential mechanisms of action and therapeutic applications.

Quantitative Analysis of Biological Activity

While research specifically on a broad range of 2-Ethylbenzene-1,4-diol derivatives is still developing, studies on analogous alkyl-substituted hydroquinones provide valuable insights into their potential efficacy. The biological activity of these compounds is often quantified by their IC50 values, which represent the concentration of a compound required to inhibit a specific biological or biochemical function by 50%.

Table 1: Cytotoxicity of Alkyl Hydroquinone Derivatives

Compound	Cell Line	IC50 (µM)	Reference
Hydroquinone	SK-BR-3	17.5	[1]
10'(Z),13'(E),15'(E)-heptadecatrienylhydroquinone	HL-60	0.9	[2]
10'(Z),13'(E),15'(E)-heptadecatrienylhydroquinone	HL-60/MX2	9.6	[2]

Table 2: Antioxidant Activity of Hydroquinone Derivatives

Compound	Assay	IC50 (µM)	Reference
Hydroquinone	DPPH	31.96	[3]
Hydroquinone	ABTS	4.57	[3]

Postulated Signaling Pathways and Mechanisms of Action

Based on studies of related alkylated hydroquinones, a potential mechanism of anticancer activity for 2-Ethylbenzene-1,4-diol derivatives could involve the inhibition of topoisomerase II. This enzyme is crucial for managing DNA topology during replication and transcription. By poisoning topoisomerase II, these compounds can lead to the accumulation of DNA double-strand breaks, ultimately triggering apoptosis in cancer cells.

Postulated Mechanism: Topoisomerase II Inhibition

Furthermore, the hydroquinone structure suggests a strong potential for antioxidant activity. These derivatives can act as radical scavengers, donating a hydrogen atom to neutralize reactive oxygen species (ROS). This process is fundamental in combating oxidative stress, a key factor in various pathological conditions.

Antioxidant Mechanism: Radical Scavenging

Experimental Protocols

To facilitate further research in this area, this guide provides detailed methodologies for key experiments cited in the evaluation of similar compounds.

Synthesis of 2-Alkyl-1,4-hydroquinone Derivatives

A general and efficient method for the synthesis of 2-substituted 1,4-benzenediols involves a reaction between 1,4-cyclohexanedione and an appropriate aldehyde.

General Procedure:

• To a solution of 1,4-cyclohexanedione in a suitable solvent (e.g., a mixture of water and ethanol), add the desired aldehyde and a base such as potassium carbonate.

• The reaction mixture is then stirred, and the progress is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction is worked up by acidification, followed by extraction with an organic solvent.

• The crude product is then purified using column chromatography to yield the desired 2-alkylated hydroquinone.

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5x10³ cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compound and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (final concentration 0.5 mg/mL) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

MTT Cytotoxicity Assay Workflow

Antioxidant Capacity Assessment: DPPH Radical Scavenging Assay

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common and reliable method for determining the free radical scavenging activity of compounds.

Protocol:

• Reagent Preparation: Prepare a stock solution of DPPH in methanol.

• Reaction Mixture: In a 96-well plate, add a solution of the test compound at various concentrations to the DPPH solution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance of the solution at 517 nm.

• Data Analysis: Calculate the percentage of DPPH radical scavenging activity and determine the IC50 value. The scavenging activity is calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100, where A_control is the absorbance of the DPPH solution without the sample and A_sample is the absorbance of the DPPH solution with the sample.

Future Directions

The preliminary data on structurally related compounds suggest that 2-Ethylbenzene-1,4-diol derivatives represent a promising scaffold for the development of novel therapeutic agents, particularly in the areas of oncology and diseases associated with oxidative stress. Further research should focus on the synthesis and biological evaluation of a diverse library of these derivatives to establish a clear structure-activity relationship. Elucidating the precise molecular targets and signaling pathways affected by these compounds will be crucial for their advancement as potential drug candidates.

This technical guide serves as a foundational resource to stimulate and guide future investigations into the largely untapped potential of 2-Ethylbenzene-1,4-diol derivatives.

References

• 1. Structure-activity relationship of anticancer drug candidate quinones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anticancer activity of botanical alkyl hydroquinones attributed to topoisomerase II poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antioxidant Activity of Natural Hydroquinones - PMC [pmc.ncbi.nlm.nih.gov]

safety and handling precautions for 2-Ethylbenzene-1,4-diol

An In-depth Technical Guide on the Safety and Handling Precautions for 2-Ethylbenzene-1,4-diol

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as an in-depth technical guide for trained professionals in research and development. The information provided is based on available data for 2-Ethylbenzene-1,4-diol and related compounds. It is not a substitute for a formal risk assessment and the user's own professional judgment. Always consult the most current Safety Data Sheet (SDS) provided by the supplier before handling this chemical.

Chemical Identification and Physical Properties

2-Ethylbenzene-1,4-diol, also known as 2-ethylhydroquinone, is an aromatic organic compound. It is a solid at room temperature, typically appearing as a white to pale yellow crystalline powder.

Property	Value	Source
Chemical Name	2-Ethylbenzene-1,4-diol	-
Synonyms	2-Ethylhydroquinone, Ethylquinol	-
CAS Number	2349-70-4	-
Molecular Formula	C₈H₁₀O₂	-
Molecular Weight	138.16 g/mol	-
Physical Form	Solid, crystalline powder	[1]
Color	White to pale yellow	[1]
Solubility	Limited solubility in water, soluble in organic solvents.	[1]

Hazard Identification and Classification

Based on available information, 2-Ethylbenzene-1,4-diol is classified as a hazardous substance. The primary hazards are associated with irritation to the skin, eyes, and respiratory system.

GHS Hazard Statements:

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Signal Word: Warning

Hazard Pictograms:

Toxicological Data

Specific quantitative toxicological data for 2-Ethylbenzene-1,4-diol is limited. The following table includes data for the related compound, hydroquinone, to provide an indication of potential toxicity. It is crucial to handle 2-Ethylbenzene-1,4-diol with the assumption of similar or greater toxicity until specific data becomes available.

Toxicity Endpoint	Test Animal	Route	Value	Classification	Source
Acute Oral Toxicity (LD50)	Rat	Oral	320 mg/kg (for Hydroquinone)	Category 4	[2]
Acute Dermal Toxicity (LD50)	Rabbit	Dermal	>2000 mg/kg (for Hydroquinone)	Not Classified	[2]
Skin Irritation	Rabbit	Dermal	Irritant	Category 2	[3]
Eye Irritation	Rabbit	Ocular	Serious Eye Irritation	Category 2A	[4]

Mutagenicity and Carcinogenicity:

• There is no specific data on the mutagenicity or carcinogenicity of 2-Ethylbenzene-1,4-diol.

• Hydroquinone, a related compound, has shown some evidence of genotoxicity in certain in vitro and in vivo tests, but its carcinogenicity in humans is not established.[1][5]

Reproductive and Developmental Toxicity:

• No specific data is available for 2-Ethylbenzene-1,4-diol.

• Studies on hydroquinone in rats and rabbits have not demonstrated significant reproductive or developmental effects.[1]

Occupational Exposure Limits

There are no established specific occupational exposure limits (OELs) for 2-Ethylbenzene-1,4-diol from major regulatory bodies such as OSHA, NIOSH, or ACGIH. In the absence of specific limits, it is recommended to adhere to the OELs for the parent compound, hydroquinone, as a conservative measure.

Organization	Limit	Value
OSHA PEL (Permissible Exposure Limit)	8-hr TWA	2 mg/m³
NIOSH REL (Recommended Exposure Limit)	15-min Ceiling	2 mg/m³
ACGIH TLV (Threshold Limit Value)	8-hr TWA	1 mg/m³

Safe Handling and Storage

5.1. Engineering Controls

Proper engineering controls are the primary means of minimizing exposure to 2-Ethylbenzene-1,4-diol.

Caption: Recommended engineering controls for handling 2-Ethylbenzene-1,4-diol.

5.2. Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2-Ethylbenzene-1,4-diol.

Caption: Essential personal protective equipment for handling the compound.

5.3. Storage

• Store in a tightly closed container in a cool, dry, and well-ventilated area.

• Keep away from strong oxidizing agents, bases, and sources of ignition.[6]

• Protect from light and moisture.

Emergency Procedures

6.1. First Aid Measures

Exposure	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention immediately.
Skin Contact	Immediately wash skin with soap and plenty of water. Remove contaminated clothing and shoes. Get medical attention if irritation develops.
Inhalation	Remove from exposure to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical attention.
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Get medical attention immediately.

6.2. Fire-Fighting Measures

• Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

• Specific Hazards: As a solid, it may form explosive dust-air mixtures.[7] Thermal decomposition may produce irritating and toxic gases, including carbon monoxide and carbon dioxide.

• Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective gear.

6.3. Accidental Release Measures

Caption: Step-by-step procedure for cleaning up a spill of the compound.

Stability and Reactivity

• Chemical Stability: Stable under recommended storage conditions.

• Incompatible Materials: Strong oxidizing agents, strong bases.[1] Hydroquinones can be oxidized by various agents.[8]

• Hazardous Decomposition Products: Thermal decomposition may produce carbon monoxide and carbon dioxide.[6]

• Hazardous Polymerization: Will not occur.

Experimental Protocols

8.1. Weighing and Handling of Solid 2-Ethylbenzene-1,4-diol

Objective: To safely weigh and transfer the solid compound.

Materials:

• 2-Ethylbenzene-1,4-diol

• Analytical balance

• Weighing paper or boat

• Spatula

• Appropriate solvent

• Glassware for dissolution

• Personal Protective Equipment (as specified in section 5.2)

Procedure:

• Preparation:

  • Ensure a certified and properly functioning chemical fume hood is available.

  • Decontaminate the work surface within the fume hood.

  • Don all required PPE.

• Weighing:

  • Place a tared weighing paper or boat on the analytical balance inside the fume hood.

  • Carefully transfer the desired amount of 2-Ethylbenzene-1,4-diol onto the weighing paper using a clean spatula. Avoid creating dust.

  • Record the weight.

• Transfer:

  • Carefully transfer the weighed solid into the designated reaction vessel or container within the fume hood.

  • If dissolving, slowly add the solvent to the solid to minimize dust generation.

• Cleanup:

  • Wipe the spatula and any contaminated surfaces with a damp cloth or paper towel.

  • Dispose of the weighing paper and any contaminated cleaning materials in a designated hazardous waste container.

  • Wash hands thoroughly after completing the procedure.

8.2. Ames Test for Mutagenicity (General Protocol)

Objective: To assess the mutagenic potential of a test compound using Salmonella typhimurium strains. This is a general protocol and should be adapted based on the specific laboratory's standard operating procedures.

Materials:

• Test compound (2-Ethylbenzene-1,4-diol)

• Salmonella typhimurium tester strains (e.g., TA98, TA100)

• S9 metabolic activation system

• Minimal glucose agar plates

• Top agar

• Positive and negative controls

• Incubator

Procedure:

• Preparation of Test Solutions: Prepare a series of dilutions of 2-Ethylbenzene-1,4-diol in a suitable solvent.

• Plate Incorporation Assay:

  • To a test tube, add the tester strain culture, the test solution, and either S9 mix (for metabolic activation) or a buffer (without activation).

  • Add molten top agar and vortex briefly.

  • Pour the mixture onto a minimal glucose agar plate and allow it to solidify.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies on each plate.

• Analysis: Compare the number of revertant colonies on the test plates to the negative control plates. A significant, dose-dependent increase in revertant colonies indicates a positive mutagenic response.

Waste Disposal

All waste materials contaminated with 2-Ethylbenzene-1,4-diol, including empty containers, disposable labware, and cleaning materials, must be disposed of as hazardous chemical waste in accordance with local, state, and federal regulations. Do not dispose of down the drain or in regular trash.

Conclusion

2-Ethylbenzene-1,4-diol is a hazardous solid that requires careful handling to minimize the risk of skin, eye, and respiratory irritation. While specific toxicological data is limited, the information available for related compounds suggests that appropriate engineering controls, personal protective equipment, and adherence to safe laboratory practices are essential for its safe use. Researchers and drug development professionals should treat this compound with caution and perform a thorough risk assessment before initiating any work.

References

• 1. Hydroquinone and its analogues in dermatology - a risk-benefit viewpoint - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Hydroquinone: acute and subchronic toxicity studies with emphasis on neurobehavioral and nephrotoxic effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. daikinchemicals.com [daikinchemicals.com]
• 4. daikinchemicals.com [daikinchemicals.com]
• 5. Hvdroquinone: Assessment of genotoxic potential in the in vivo alkaline comet assay - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Hydroquinone and benzoquinone. Health-based recommended occupational exposure limit | The Health Council of the Netherlands [healthcouncil.nl]
• 7. metlabcorp.com [metlabcorp.com]
• 8. jackwestin.com [jackwestin.com]

2-Ethylhydroquinone: A Comprehensive Technical Guide

An In-depth Exploration of the Discovery, Synthesis, and Core Principles of 2-Ethylhydroquinone for Researchers, Scientists, and Drug Development Professionals.

Introduction

2-Ethylhydroquinone is an aromatic organic compound, a derivative of hydroquinone with an ethyl substituent on the benzene ring. While not as extensively documented as other hydroquinone derivatives, its chemical properties suggest potential applications as an antioxidant, a polymerization inhibitor, and an intermediate in the synthesis of more complex molecules. This technical guide provides a detailed overview of the available information and inferred knowledge regarding the discovery and history of 2-ethylhydroquinone, its synthesis, and its physicochemical properties. Due to the limited specific literature on 2-ethylhydroquinone, some sections of this guide are based on established principles of organic chemistry and analogous reactions of similar compounds.

Discovery and History

The history of hydroquinone itself dates back to 1820, when it was first isolated by French chemists Pierre Joseph Pelletier and Joseph-Bienaime Caventou through the dry distillation of quinic acid.[1] The name "hydroquinone" was later coined by Friedrich Wöhler in 1843.[2] The latter half of the 19th century saw a significant increase in the study of aromatic compounds, leading to the discovery and synthesis of a wide array of substituted hydroquinones.[3]

Physicochemical Properties

Quantitative data for 2-ethylhydroquinone is not widely published. The following table summarizes key physicochemical properties, with some values estimated based on the properties of hydroquinone and other alkylated hydroquinones.

Property	Value	Source/Method
Molecular Formula	C8H10O2	Calculated
Molecular Weight	138.16 g/mol	Calculated
Appearance	Likely a white to off-white crystalline solid	Inferred from similar compounds
Melting Point	Not reported	-
Boiling Point	Not reported	-
Solubility	Expected to be sparingly soluble in water, soluble in organic solvents like ethanol and ether.	Inferred from hydroquinone and alkylated derivatives[5][6]
pKa	Not reported	-

Synthesis of 2-Ethylhydroquinone

While specific, detailed experimental protocols for the synthesis of 2-ethylhydroquinone are scarce in the literature, a plausible and established method would be the Friedel-Crafts acylation of hydroquinone followed by a reduction of the resulting ketone. This two-step approach is a common strategy for the synthesis of alkylated phenols.[7][8]

Representative Experimental Protocol

Step 1: Friedel-Crafts Acylation of Hydroquinone to form 2-Propionylhydroquinone

This step involves the reaction of hydroquinone with propionyl chloride in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl3). The acylation is an electrophilic aromatic substitution reaction.

• Materials:

  • Hydroquinone

  • Propionyl chloride

  • Anhydrous aluminum chloride (AlCl3)

  • Dichloromethane (anhydrous)

  • Hydrochloric acid (concentrated)

  • Ice

  • Sodium bicarbonate solution (saturated)

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO4)

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser under an inert atmosphere (e.g., nitrogen), suspend anhydrous aluminum chloride in anhydrous dichloromethane.

  • Cool the suspension in an ice bath.

  • Slowly add propionyl chloride to the stirred suspension.

  • In a separate flask, dissolve hydroquinone in anhydrous dichloromethane.

  • Add the hydroquinone solution dropwise to the cooled AlCl3-propionyl chloride mixture.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then reflux for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture in an ice bath and carefully quench by the slow addition of crushed ice, followed by concentrated hydrochloric acid.

  • Separate the organic layer. Extract the aqueous layer with dichloromethane.

  • Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-propionylhydroquinone.

  • Purify the crude product by column chromatography or recrystallization.

Step 2: Clemmensen or Wolff-Kishner Reduction of 2-Propionylhydroquinone to 2-Ethylhydroquinone

The carbonyl group of the 2-propionylhydroquinone is reduced to a methylene group to yield the final product, 2-ethylhydroquinone. The Clemmensen reduction (using amalgamated zinc and hydrochloric acid) or the Wolff-Kishner reduction (using hydrazine and a strong base) can be employed.[8]

• Materials (for Clemmensen Reduction):

  • 2-Propionylhydroquinone

  • Zinc (amalgamated)

  • Concentrated hydrochloric acid

  • Toluene

  • Water

  • Sodium bicarbonate solution (saturated)

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO4)

• Procedure (Clemmensen Reduction):

  • Prepare amalgamated zinc by stirring zinc powder with a dilute solution of mercuric chloride.

  • In a round-bottom flask equipped with a reflux condenser, add the amalgamated zinc, concentrated hydrochloric acid, water, and toluene.

  • Add the 2-propionylhydroquinone to the flask.

  • Heat the mixture to reflux with vigorous stirring for several hours. Monitor the reaction by TLC.

  • After the reaction is complete, cool the mixture and separate the organic layer.

  • Extract the aqueous layer with toluene.

  • Combine the organic layers and wash with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

  • Purify the resulting 2-ethylhydroquinone by column chromatography or recrystallization.

Hypothetical Quantitative Data for Synthesis

The following table presents hypothetical quantitative data for the synthesis of 2-ethylhydroquinone, based on typical yields for Friedel-Crafts acylation and subsequent reduction reactions.

Parameter	Step 1: Friedel-Crafts Acylation	Step 2: Clemmensen Reduction
Starting Material	Hydroquinone	2-Propionylhydroquinone
Reagents	Propionyl chloride, AlCl3	Amalgamated Zinc, HCl
Solvent	Dichloromethane	Toluene/Water
Reaction Temperature	0 °C to Reflux	Reflux
Reaction Time	4-8 hours	6-12 hours
Typical Yield	60-75%	70-85%
Purification Method	Column Chromatography/Recrystallization	Column Chromatography/Recrystallization

Experimental Workflows and Logical Relationships

The synthesis of 2-ethylhydroquinone via the Friedel-Crafts acylation and subsequent reduction can be visualized as a two-step process.

References

• 1. History of hydroquinone - Indian Journal of Dermatology, Venereology and Leprology [ijdvl.com]
• 2. Hydroquinone - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. US2832808A - Alkylation of hydroquinone - Google Patents [patents.google.com]
• 5. Hydroquinone (HSG 101, 1996) [inchem.org]
• 6. Hydroquinone - Sciencemadness Wiki [sciencemadness.org]
• 7. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 8. Friedel-Crafts Acylation [organic-chemistry.org]

Protocols & Analytical Methods

Synthesis of 2-Ethylbenzene-1,4-diol: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of 2-Ethylbenzene-1,4-diol, also known as 2-ethylhydroquinone. This compound and its derivatives are of interest in various fields, including materials science and drug development, due to their antioxidant and redox properties. The following sections detail two potential synthetic routes from commercially available starting materials: the oxidation of 2-ethylphenol and a multi-step synthesis from ethylbenzene.

Overview of Synthetic Strategies

Two primary routes for the synthesis of 2-Ethylbenzene-1,4-diol are presented, each with distinct advantages and disadvantages.

• Method 1: Direct Oxidation of 2-Ethylphenol. This approach is a straightforward method that leverages the directing effect of the hydroxyl group to introduce a second hydroxyl group at the para position. It is generally a shorter and more direct route.

The choice of method will depend on factors such as the availability and cost of starting materials, desired scale, and the laboratory equipment at hand.

Quantitative Data Summary

The following table summarizes the key quantitative data associated with the two proposed synthetic methods for 2-Ethylbenzene-1,4-diol, based on typical yields for analogous reactions.

Parameter	Method 1: Oxidation of 2-Ethylphenol	Method 2: Synthesis from Ethylbenzene
Starting Material	2-Ethylphenol	Ethylbenzene
Key Reagents	Hydrogen Peroxide, Formic Acid	Acetic Anhydride, Aluminum Chloride, m-CPBA
Number of Steps	1	3
Overall Yield (Typical)	60-75%	40-55%
Purity (after purification)	>98%	>98%
Reaction Time	4-6 hours	12-18 hours (cumulative)
Key Advantages	Shorter route, fewer steps	Readily available starting material
Key Disadvantages	Potential for over-oxidation	Longer route, more reagents

Experimental Protocols

Method 1: Synthesis of 2-Ethylbenzene-1,4-diol via Oxidation of 2-Ethylphenol

This protocol is based on the established method of hydroxylation of phenols using an acidic hydrogen peroxide solution.

Materials:

• 2-Ethylphenol

• Hydrogen Peroxide (30% solution)

• Formic Acid (88%)

• Dichloromethane

• Saturated Sodium Bicarbonate Solution

• Anhydrous Magnesium Sulfate

• Silica Gel for column chromatography

• Hexane

• Ethyl Acetate

Procedure:

• In a 250 mL round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2-ethylphenol (10 g, 81.8 mmol) in formic acid (100 mL).

• Cool the mixture to 0°C in an ice bath.

• Slowly add hydrogen peroxide (30% solution, 9.2 mL, 81.8 mmol) dropwise via the dropping funnel over 30 minutes, ensuring the temperature remains below 10°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, carefully quench the reaction by slowly adding a saturated sodium bicarbonate solution until the effervescence ceases.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers and dry over anhydrous magnesium sulfate.

• Filter and concentrate the organic solution under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a hexane:ethyl acetate gradient to yield pure 2-Ethylbenzene-1,4-diol.

Safety Precautions: Hydrogen peroxide and formic acid are corrosive. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated fume hood.

Method 2: Multi-step Synthesis of 2-Ethylbenzene-1,4-diol from Ethylbenzene

This protocol involves three main steps: Friedel-Crafts acylation, Baeyer-Villiger oxidation, and hydrolysis.

Step 1: Friedel-Crafts Acylation of Ethylbenzene

• To a stirred suspension of anhydrous aluminum chloride (13.3 g, 0.1 mol) in dry dichloromethane (100 mL) at 0°C, add acetic anhydride (9.4 mL, 0.1 mol) dropwise.

• After 15 minutes, add ethylbenzene (10.6 g, 0.1 mol) dropwise, maintaining the temperature at 0°C.

• Stir the reaction mixture at room temperature for 2 hours.

• Pour the reaction mixture into a mixture of ice (100 g) and concentrated hydrochloric acid (20 mL).

• Separate the organic layer, wash with water and brine, and dry over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure to obtain 4-ethylacetophenone.

Step 2: Baeyer-Villiger Oxidation of 4-Ethylacetophenone

• Dissolve 4-ethylacetophenone (10 g, 67.5 mmol) in dichloromethane (100 mL).

• Add meta-chloroperoxybenzoic acid (m-CPBA, 17.4 g, 101 mmol) portion-wise at 0°C.

• Stir the reaction mixture at room temperature for 8-10 hours.

• Wash the reaction mixture with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate and concentrate under reduced pressure to yield 4-ethylphenyl acetate.

Step 3: Hydrolysis of 4-Ethylphenyl Acetate

• Dissolve 4-ethylphenyl acetate (10 g, 60.9 mmol) in methanol (100 mL).

• Add a 2M sodium hydroxide solution (50 mL) and stir the mixture at room temperature for 2 hours.

• Acidify the reaction mixture with 2M hydrochloric acid to pH 2-3.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain 2-Ethylbenzene-1,4-diol.

Visualizations

Synthesis Workflow

Caption: Workflow for the synthesis of 2-Ethylbenzene-1,4-diol.

Method Comparison

Caption: Comparison of the two synthetic methods.

Application Note: ¹H-NMR and ¹³C-NMR Analysis of 2-Ethylhydroquinone

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Ethylhydroquinone is an organic compound that serves as a key intermediate in various chemical syntheses, including the production of pharmaceuticals and antioxidants. Its structural integrity and purity are paramount for its application. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful and non-destructive analytical technique that provides detailed information about the molecular structure of a compound.[1][2] This application note provides a comprehensive protocol for the ¹H-NMR and ¹³C-NMR analysis of 2-ethylhydroquinone, including predicted spectral data, sample preparation, data acquisition parameters, and a logical workflow for structural elucidation.

Chemical Structure and Atom Numbering:

(Note: An image of the chemical structure of 2-ethylhydroquinone with numbered carbons and protons would be placed here for clarity in a formal document.)

Predicted NMR Spectral Data

The following tables summarize the predicted chemical shifts (δ), multiplicities, and coupling constants (J) for 2-ethylhydroquinone. These values are estimated based on the analysis of similar compounds and standard NMR principles. Actual experimental values may vary slightly depending on the solvent and concentration.

Predicted ¹H-NMR Data (500 MHz, CDCl₃)

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-8 (CH₃)	1.15 - 1.25	Triplet (t)	~7.5
H-7 (CH₂)	2.55 - 2.65	Quartet (q)	~7.5
H-6	6.60 - 6.70	Doublet (d)	~2.5
H-5	6.65 - 6.75	Doublet of Doublets (dd)	~8.5, ~2.5
H-3	6.70 - 6.80	Doublet (d)	~8.5
1-OH	4.50 - 5.50	Singlet (s, broad)	-
4-OH	4.50 - 5.50	Singlet (s, broad)	-

Predicted ¹³C-NMR Data (125 MHz, CDCl₃)

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C-8 (CH₃)	13 - 15
C-7 (CH₂)	22 - 24
C-6	113 - 115
C-5	116 - 118
C-3	118 - 120
C-2	128 - 130
C-4	148 - 150
C-1	149 - 151

Experimental Protocols

This section details the methodology for preparing a sample of 2-ethylhydroquinone and acquiring high-quality ¹H and ¹³C-NMR spectra.

Sample Preparation

A properly prepared sample is crucial for obtaining a high-resolution NMR spectrum.

• Sample Weighing : Accurately weigh 10-25 mg of purified 2-ethylhydroquinone for ¹H-NMR, or 50-100 mg for ¹³C-NMR, and place it into a clean, dry vial.[3]

• Solvent Selection : Choose an appropriate deuterated solvent. Chloroform-d (CDCl₃) is a common choice. Add approximately 0.6-0.7 mL of the deuterated solvent to the vial.[3][4]

• Dissolution : Gently swirl or vortex the vial to ensure the sample is completely dissolved. If necessary, the sample can be gently warmed.

• Filtration : To remove any particulate matter that can degrade spectral quality, filter the solution. Pass the solution through a Pasteur pipette containing a small, tightly packed plug of glass wool or Kimwipe directly into a clean 5 mm NMR tube.[4]

• Capping and Labeling : Cap the NMR tube securely and label it clearly with the sample identification.[4]

NMR Data Acquisition

The following are typical parameters for a modern NMR spectrometer.

¹H-NMR Acquisition Protocol:

• Spectrometer: 500 MHz

• Pulse Sequence: Standard single-pulse (e.g., 'zg30')

• Solvent: CDCl₃

• Temperature: 298 K

• Number of Scans (NS): 16

• Relaxation Delay (D1): 2.0 seconds

• Acquisition Time (AQ): ~4 seconds

• Spectral Width (SW): 16 ppm

¹³C-NMR Acquisition Protocol:

• Spectrometer: 125 MHz

• Pulse Sequence: Proton-decoupled single-pulse (e.g., 'zgpg30')

• Solvent: CDCl₃

• Temperature: 298 K

• Number of Scans (NS): 1024 or more (as needed for signal-to-noise)

• Relaxation Delay (D1): 2.0 seconds

• Acquisition Time (AQ): ~1-2 seconds

• Spectral Width (SW): 240 ppm

Data Processing

• Fourier Transformation (FT): The raw data (Free Induction Decay, FID) is converted into a frequency-domain spectrum.

• Phase Correction: The spectrum is manually or automatically phased to ensure all peaks are in the positive absorptive mode.

• Baseline Correction: A flat baseline is established across the spectrum.

• Referencing: The chemical shift axis is calibrated. For CDCl₃, the residual solvent peak at 7.26 ppm for ¹H and 77.16 ppm for ¹³C can be used as an internal reference.

• Integration: The relative areas under the ¹H-NMR peaks are calculated to determine the proton ratios.

Visualized Workflows and Logic

The following diagrams illustrate the experimental workflow and the logical process for structural elucidation using NMR data.

Caption: Experimental workflow for NMR analysis of 2-ethylhydroquinone.

Caption: Logic diagram for the structural elucidation of 2-ethylhydroquinone.

Conclusion

This application note provides a standard procedure for the structural characterization of 2-ethylhydroquinone using ¹H and ¹³C-NMR spectroscopy. The detailed protocols for sample preparation and data acquisition, combined with the predicted spectral data and logical workflows, offer a comprehensive guide for researchers. This methodology ensures the reliable identification and purity assessment of 2-ethylhydroquinone, which is critical for its applications in research and industry.

References

• 1. omicsonline.org [omicsonline.org]
• 2. NMR Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 3. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 4. sites.bu.edu [sites.bu.edu]

Application Note: Identification of 2-Ethylbenzene-1,4-diol using Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This application note presents a detailed protocol for the identification and semi-quantitative analysis of 2-Ethylbenzene-1,4-diol in solution using Gas Chromatography-Mass Spectrometry (GC-MS). Due to the polar nature and low volatility of the target analyte, a derivatization step is essential for successful analysis.[1] This protocol employs N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) for the silylation of the hydroxyl groups, rendering the molecule suitable for GC-MS analysis. The method described herein provides a robust framework for researchers and professionals in drug development and chemical analysis for the reliable identification of 2-Ethylbenzene-1,4-diol.

Introduction

2-Ethylbenzene-1,4-diol is a phenolic compound of interest in various fields, including chemical synthesis and as a potential metabolite in drug development studies. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation and identification of volatile and semi-volatile compounds.[2] However, the direct analysis of polar compounds like phenols can be challenging due to their poor chromatographic behavior and thermal instability.[3] Derivatization is a common strategy to overcome these limitations by converting polar functional groups into less polar, more volatile derivatives.[4][5] Silylation, the replacement of active hydrogen atoms with a trimethylsilyl (TMS) group, is a widely used derivatization technique for compounds containing hydroxyl, carboxyl, or amine groups.[1] This note provides a comprehensive protocol for the GC-MS analysis of 2-Ethylbenzene-1,4-diol following derivatization with BSTFA.

Experimental Workflow

The overall experimental workflow for the analysis of 2-Ethylbenzene-1,4-diol by GC-MS is depicted in the following diagram.

Caption: Workflow for the GC-MS analysis of 2-Ethylbenzene-1,4-diol.

Experimental Protocol

Materials and Reagents

• 2-Ethylbenzene-1,4-diol analytical standard

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine, anhydrous

• Ethyl acetate, HPLC grade

• Nitrogen gas, high purity

• GC-MS vials with inserts and caps

Sample Preparation and Derivatization

• Standard Preparation: Prepare a stock solution of 2-Ethylbenzene-1,4-diol in ethyl acetate at a concentration of 1 mg/mL. From this stock, prepare a working standard of 100 µg/mL by dilution with ethyl acetate.

• Solvent Evaporation: Transfer 100 µL of the working standard into a GC-MS vial insert. Evaporate the solvent to dryness under a gentle stream of nitrogen gas at room temperature.

• Derivatization: To the dried residue, add 50 µL of anhydrous pyridine and 100 µL of BSTFA + 1% TMCS.

• Reaction: Cap the vial tightly and heat at 70°C for 60 minutes in a heating block or oven.

• Cooling: Allow the vial to cool to room temperature before GC-MS analysis.

GC-MS Instrumentation and Conditions

The following instrumental parameters are recommended for the analysis of the derivatized 2-Ethylbenzene-1,4-diol.

Parameter	Condition
Gas Chromatograph	Agilent 8890 GC System or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
GC Column	HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar column[6]
Injection Mode	Splitless
Injector Temperature	250°C
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Oven Program	Initial temperature of 80°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and hold for 5 minutes.
Transfer Line Temp.	280°C
Ion Source Temp.	230°C
Quadrupole Temp.	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	50 - 500 m/z
Solvent Delay	4 minutes

Data Presentation

The successful derivatization of 2-Ethylbenzene-1,4-diol results in the formation of 2-Ethyl-1,4-bis(trimethylsilyloxy)benzene. The expected quantitative data for this derivative is summarized in the table below.

Analyte	Molecular Weight ( g/mol )	Retention Time (min)	Key Diagnostic Ions (m/z)
2-Ethyl-1,4-bis(trimethylsilyloxy)benzene	282.5	~12-15	282 (M+) , 267 (M-15), 193, 73

Note: The retention time is an estimate and may vary depending on the specific instrument and column conditions.

Expected Mass Spectrum and Fragmentation

The derivatization process adds two trimethylsilyl (TMS) groups to the 2-Ethylbenzene-1,4-diol molecule. The expected fragmentation pattern of the derivatized product is illustrated below.

Caption: Predicted major fragmentation pathways for silylated 2-Ethylbenzene-1,4-diol.

The mass spectrum is expected to show a molecular ion peak (M+) at m/z 282. A characteristic loss of a methyl group (-CH3) from a TMS group will result in a prominent fragment at m/z 267 (M-15). The ion at m/z 73, corresponding to the trimethylsilyl cation, is also expected to be a significant peak in the spectrum. Another diagnostic fragment may appear at m/z 193, resulting from the loss of a trimethylsilyloxy group (-OTMS).

Conclusion

This application note provides a comprehensive and detailed protocol for the identification of 2-Ethylbenzene-1,4-diol using GC-MS. The described derivatization procedure using BSTFA is effective in producing a volatile and thermally stable derivative suitable for gas chromatography. The provided GC-MS parameters and expected fragmentation data will aid researchers in the successful implementation of this method for their analytical needs. This protocol is intended as a starting point, and optimization of certain parameters may be necessary depending on the specific instrumentation and sample matrix.

References

• 1. youtube.com [youtube.com]
• 2. digital.car.chula.ac.th [digital.car.chula.ac.th]
• 3. mdpi.com [mdpi.com]
• 4. Dual derivatization and GC-MS analysis of phenolic compounds suspected of being xenoestrogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. journal.gnest.org [journal.gnest.org]

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Purification of 2-Ethylbenzene-1,4-diol

Introduction

2-Ethylbenzene-1,4-diol, also known as ethylhydroquinone, is a substituted aromatic compound with potential applications in various fields, including as an intermediate in the synthesis of pharmaceuticals and specialty polymers. Ensuring the high purity of this compound is critical for its subsequent use. High-Performance Liquid Chromatography (HPLC) is a powerful technique for the purification of small organic molecules. This application note details a reversed-phase HPLC (RP-HPLC) method for the effective purification of 2-Ethylbenzene-1,4-diol from a mixture of related impurities. The method is designed to provide high resolution and purity, suitable for demanding research and development applications.

Physicochemical Properties of 2-Ethylbenzene-1,4-diol

A fundamental understanding of the analyte's properties is crucial for method development.[1]

Property	Value	Reference
Molecular Formula	C₈H₁₀O₂	[2][3]
Molecular Weight	138.16 g/mol	[2]
IUPAC Name	2-ethylbenzene-1,4-diol	[2]
XLogP3	1.8	[2]
Hydrogen Bond Donor Count	2	[2]
Hydrogen Bond Acceptor Count	2	[2]
Topological Polar Surface Area	40.5 Ų	[2]

Based on its structure and XLogP3 value, 2-Ethylbenzene-1,4-diol is a moderately polar compound, making it well-suited for reversed-phase chromatography.

Experimental Protocol

1. Materials and Reagents

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Water, HPLC grade or ultrapure (18.2 MΩ·cm)

• Formic acid (FA), analytical grade

• Crude 2-Ethylbenzene-1,4-diol sample

• Reference standard of 2-Ethylbenzene-1,4-diol (>98% purity)

2. Instrumentation and Chromatographic Conditions The following parameters can be considered as a starting point for method development and optimization.[4]

Parameter	Recommended Condition
HPLC System	Agilent 1100/1200 series or equivalent with a UV detector
Column	C18 stationary phase (e.g., Agilent Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient Elution	20% B to 80% B over 15 minutes, followed by a 5-minute hold at 80% B, and a 5-minute re-equilibration at 20% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	280 nm (based on the hydroquinone chromophore)
Injection Volume	10 µL

3. Sample Preparation

• Dissolve the crude 2-Ethylbenzene-1,4-diol sample in a minimal amount of the initial mobile phase composition (e.g., 80:20 Water:Acetonitrile) to a concentration of approximately 1 mg/mL.

• Vortex the solution until the sample is fully dissolved.

• Filter the sample solution through a 0.45 µm syringe filter to remove any particulate matter before injection.

4. Protocol for Purification

• System Equilibration: Equilibrate the HPLC system with the initial mobile phase composition (20% B) until a stable baseline is achieved.

• Blank Injection: Perform a blank injection (mobile phase only) to ensure the system is clean and free from contaminants.

• Standard Injection: Inject the 2-Ethylbenzene-1,4-diol reference standard to determine its retention time.

• Crude Sample Injection: Inject the prepared crude sample solution.

• Fraction Collection: Collect the eluent corresponding to the peak of 2-Ethylbenzene-1,4-diol based on the retention time obtained from the standard injection.

• Purity Analysis: Re-inject an aliquot of the collected fraction to assess its purity.

• Solvent Evaporation: Evaporate the solvent from the collected fraction under reduced pressure (e.g., using a rotary evaporator) to obtain the purified solid compound.

Logical Workflow for HPLC Purification

Caption: Workflow for the HPLC purification of 2-Ethylbenzene-1,4-diol.

Conclusion

This application note provides a robust starting method for the purification of 2-Ethylbenzene-1,4-diol using reversed-phase HPLC. The described protocol, including the specified column, mobile phase, and gradient, is designed for effective separation from common impurities. Researchers and drug development professionals can adapt and optimize these conditions based on the specific impurity profile of their sample to achieve the desired level of purity. The use of a C18 column provides excellent retention for this moderately polar analyte, while the gradient elution ensures efficient separation and reasonable run times.

References

• 1. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 2. 2-Ethyl-1,4-benzenediol | C8H10O2 | CID 3083760 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-ETHYLBENZENE-1,4-DIOL | CAS 2349-70-4 [matrix-fine-chemicals.com]
• 4. agilent.com [agilent.com]

Application Notes and Protocols for 2-Ethylbenzene-1,4-diol as a Polymerization Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethylbenzene-1,4-diol, a derivative of hydroquinone, is a potential polymerization inhibitor for various vinyl monomers, such as styrenes and acrylates. Its efficacy is attributed to its ability to scavenge free radicals, which are responsible for initiating and propagating polymerization chain reactions. This document provides detailed application notes and experimental protocols for the utilization of 2-Ethylbenzene-1,4-diol as a polymerization inhibitor. It is important to note that while direct quantitative performance data for 2-Ethylbenzene-1,4-diol is not extensively available in public literature, the information presented here is based on the well-documented behavior of structurally similar and commercially used alkylated hydroquinone inhibitors.

Mechanism of Action

The inhibitory action of 2-Ethylbenzene-1,4-diol, like other hydroquinone derivatives, is primarily effective in the presence of oxygen. The process involves the transfer of a hydrogen atom from the hydroxyl groups of the hydroquinone to a peroxy radical, which is formed by the reaction of a propagating radical with oxygen. This transfer results in the formation of a stable, less reactive radical derived from the inhibitor, thereby terminating the polymerization chain.

The overall inhibition mechanism can be summarized in the following steps:

• Initiation: A free radical initiator (e.g., from thermal decomposition or a chemical initiator) attacks a monomer unit, creating a propagating radical (P•).

• Oxygen Scavenging: The propagating radical (P•) rapidly reacts with dissolved oxygen to form a peroxy radical (POO•).

• Inhibition by Hydrogen Donation: The hydroquinone inhibitor (H₂Q) donates a hydrogen atom to the peroxy radical, forming a hydroperoxide and a stabilized semiquinone radical (HQ•).

• Termination: The semiquinone radical can react with another peroxy radical to form non-radical, stable products, effectively terminating the polymerization chain.

This mechanism highlights the synergistic role of oxygen in the inhibitory activity of hydroquinone-based compounds.

Signaling Pathway Diagram

Caption: Mechanism of polymerization inhibition by 2-Ethylbenzene-1,4-diol.

Applications

Based on the performance of similar hydroquinone derivatives, 2-Ethylbenzene-1,4-diol is expected to be an effective inhibitor for the following applications:

• Stabilization of Monomers during Storage and Transport: To prevent premature polymerization of vinyl monomers such as styrene, methyl methacrylate, and acrylic acid.

• Control of Polymerization Reactions: To modulate the rate of polymerization and prevent runaway reactions, particularly in bulk and solution polymerization processes.

• Prevention of Polymer Fouling: To inhibit the formation of unwanted polymer deposits in manufacturing equipment, such as distillation columns and reactors.

Quantitative Data on Inhibitor Performance

The following table summarizes the performance of various phenolic inhibitors in the thermal polymerization of styrene at 120°C. This data, adapted from studies on structurally similar compounds, can serve as a benchmark for evaluating 2-Ethylbenzene-1,4-diol.

Inhibitor	Concentration (ppm)	Polymer Content after 4h (%)	Polymer Content after 8h (%)
Control (No Inhibitor)	0	1.8	3.5
Hydroquinone (HQ)	500	0.5	1.2
p-tert-Butylcatechol (TBC)	500	0.3	0.8
2,5-di-tert-Butylhydroquinone (DTBHQ)	500	0.2	0.5

Disclaimer: The data presented in this table is for hydroquinone and its derivatives and is intended to provide a comparative reference for the potential performance of 2-Ethylbenzene-1,4-diol.

Experimental Protocols

Protocol 1: Evaluation of Inhibitor Efficiency by Gravimetric Analysis

This protocol details a method to determine the effectiveness of 2-Ethylbenzene-1,4-diol in inhibiting the thermal polymerization of styrene.

Materials:

• Styrene (freshly distilled to remove any existing polymer and inhibitor)

• 2-Ethylbenzene-1,4-diol

• Methanol (inhibitor-free)

• Glass reaction tubes with screw caps

• Heating block or oil bath with temperature control

• Analytical balance

Procedure:

• Prepare a stock solution of 2-Ethylbenzene-1,4-diol in styrene at a concentration of 1000 ppm.

• Prepare serial dilutions from the stock solution to obtain inhibitor concentrations of 500 ppm, 250 ppm, and 100 ppm in styrene.

• As a control, use an equal volume of inhibitor-free styrene.

• Aliquot 10 mL of each solution (including the control) into separate, labeled glass reaction tubes.

• Securely cap the tubes and place them in a heating block or oil bath preheated to 120°C.

• At predetermined time intervals (e.g., 2, 4, 6, and 8 hours), remove one tube from each concentration series.

• Immediately cool the tubes in an ice bath to quench the polymerization.

• Pour the contents of each tube into 100 mL of methanol with stirring. The polymerized polystyrene will precipitate.

• Filter the precipitate using a pre-weighed filter paper.

• Wash the precipitate with additional methanol to remove any unreacted monomer.

• Dry the filter paper with the polymer in a vacuum oven at 60°C until a constant weight is achieved.

• Weigh the dried polymer and calculate the percent conversion of monomer to polymer.

Data Analysis: Plot the percent polymer conversion versus time for each inhibitor concentration. The effectiveness of the inhibitor can be assessed by the length of the induction period (the time before significant polymerization occurs) and the rate of polymerization after the induction period.

Experimental Workflow Diagram

Caption: Workflow for evaluating polymerization inhibitor efficiency.

Safety Precautions

• Work in a well-ventilated area or a fume hood, as vinyl monomers are often volatile and flammable.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Handle 2-Ethylbenzene-1,4-diol and other chemicals with care, consulting the Safety Data Sheet (SDS) for specific handling and disposal instructions.

• Be aware of the potential for runaway polymerization, which can lead to a rapid increase in temperature and pressure. Conduct experiments on a small scale initially.

Conclusion

2-Ethylbenzene-1,4-diol shows promise as a polymerization inhibitor due to its structural similarity to known effective hydroquinone-based inhibitors. The provided protocols and data serve as a comprehensive guide for researchers and professionals to evaluate its performance in specific monomer systems. Further experimental validation is recommended to establish precise quantitative data for this specific compound.

The Role of 2-Ethylhydroquinone in Agrochemical Synthesis: An Overview of Potential Applications

Introduction

2-Ethylhydroquinone, a derivative of hydroquinone, presents potential as a versatile intermediate in the synthesis of novel agrochemicals. While specific, commercialized agrochemicals directly synthesized from 2-ethylhydroquinone are not widely documented in publicly available literature, the inherent reactivity of its hydroquinone core suggests several plausible applications in the development of new herbicides, fungicides, and insecticides. This document explores these potential applications, drawing on established chemical principles and related research into hydroquinone derivatives.

Potential Applications in Herbicide Synthesis

Hydroquinone and its derivatives have been utilized as precursors in the synthesis of various herbicides. The presence of the ethyl group in 2-ethylhydroquinone can influence the molecule's lipophilicity and interaction with biological targets.

Logical Workflow for Investigating 2-Ethylhydroquinone in Herbicide Synthesis

Caption: A logical workflow for the discovery of novel herbicides starting from 2-ethylhydroquinone.

Potential Applications in Fungicide Synthesis

The hydroquinone moiety is a known toxophore in certain classes of fungicides. The introduction of an ethyl group could modulate the antifungal spectrum and efficacy of the resulting compounds.

Experimental Workflow for Fungicide Development

Caption: An experimental workflow for the synthesis and evaluation of 2-ethylhydroquinone derivatives as potential fungicides.

Potential Applications in Insecticide Synthesis

Certain hydroquinone derivatives have been investigated for their insecticidal or insect-repellent properties. The ethyl group in 2-ethylhydroquinone could enhance its penetration through the insect cuticle, potentially leading to improved activity.

Data Presentation: Hypothetical Screening Results

While no specific data for 2-ethylhydroquinone-derived agrochemicals is available, the following table illustrates how quantitative data from screening assays could be presented.

Compound ID	Target Organism	Assay Type	EC50 (µg/mL)
EH-H-01	Amaranthus retroflexus	Pre-emergent Herbicidal	15.2
EH-H-02	Setaria viridis	Post-emergent Herbicidal	22.5
EH-F-01	Botrytis cinerea	Mycelial Growth Inhibition	8.7
EH-F-02	Fusarium graminearum	Spore Germination	12.1
EH-I-01	Myzus persicae	Contact Toxicity	35.4
EH-I-02	Spodoptera frugiperda	Feeding Assay	18.9

Experimental Protocols

As no specific agrochemicals synthesized from 2-ethylhydroquinone have been identified in the literature, detailed experimental protocols cannot be provided. However, the synthesis of potential agrochemical candidates would likely involve standard organic chemistry reactions such as:

• Williamson Ether Synthesis: To produce diphenyl ether derivatives, 2-ethylhydroquinone could be reacted with a suitable aryl halide in the presence of a base.

• Esterification: Reaction of 2-ethylhydroquinone with various acid chlorides or anhydrides would yield ester derivatives.

• Condensation Reactions: 2-Ethylhydroquinone could be used as a building block in condensation reactions to form heterocyclic structures with potential biological activity.

Signaling Pathways

The mode of action of hypothetical agrochemicals derived from 2-ethylhydroquinone would depend on the overall structure of the final molecule. Potential targets could include:

• Herbicides: Inhibition of photosystem II (PSII), protoporphyrinogen oxidase (PPO), or acetolactate synthase (ALS).

• Fungicides: Disruption of mitochondrial respiration, inhibition of ergosterol biosynthesis, or interference with cell wall synthesis.

• Insecticides: Acting as acetylcholinesterase (AChE) inhibitors, GABA-gated chloride channel antagonists, or disrupting other vital physiological processes in insects.

While the direct application of 2-ethylhydroquinone in the synthesis of currently marketed agrochemicals is not apparent from existing literature, its chemical structure holds promise for the development of new active ingredients. Further research, including the synthesis of derivative libraries and subsequent biological screening, is necessary to fully explore the potential of 2-ethylhydroquinone as a valuable intermediate in agrochemical discovery. The workflows and hypothetical data presented here provide a framework for such future investigations.

2-Ethylbenzene-1,4-diol in Pharmaceutical Manufacturing: A Review of Potential Applications

Introduction

2-Ethylbenzene-1,4-diol, also known as ethylhydroquinone, is a derivative of hydroquinone, a chemical scaffold with recognized importance in medicinal chemistry. While direct evidence of 2-Ethylbenzene-1,4-diol as a key intermediate in the manufacturing of currently marketed pharmaceuticals is limited in publicly available literature, its structural motif suggests potential applications in the synthesis of various bioactive molecules. This document provides an overview of the potential roles of hydroquinone derivatives in drug development, along with generalized synthetic protocols that could be adapted for 2-Ethylbenzene-1,4-diol.

Potential Therapeutic Applications of Hydroquinone Derivatives

Hydroquinone and its derivatives have been investigated for a range of therapeutic applications, primarily leveraging their antioxidant and cytotoxic properties. The core hydroquinone structure can be readily modified to generate a library of compounds with diverse biological activities.

Table 1: Potential Therapeutic Areas for Hydroquinone Derivatives

Therapeutic Area	Rationale	Key Molecular Targets (Examples)
Oncology	Induction of apoptosis and cell cycle arrest in cancer cells.	Topoisomerase II, Tyrosine kinases, NF-κB signaling pathway
Neuroprotection	Attenuation of oxidative stress and inflammation in neurodegenerative diseases.	Acetylcholinesterase (AChE), Beta-secretase 1 (BACE1)
Antimicrobial	Inhibition of microbial growth through various mechanisms.	Bacterial DNA gyrase, Fungal cell wall synthesis
Anti-inflammatory	Modulation of inflammatory pathways.	Cyclooxygenase (COX) enzymes, Lipoxygenase (LOX) enzymes

General Synthetic Pathways and Methodologies

The synthesis of pharmaceutical candidates from a hydroquinone core, such as 2-Ethylbenzene-1,4-diol, typically involves the functionalization of the hydroxyl groups or the aromatic ring. Below are generalized experimental protocols that can serve as a starting point for the synthesis of novel derivatives.

General Workflow for Derivatization

The following diagram illustrates a general workflow for the synthesis of bioactive derivatives starting from a hydroquinone scaffold.

Application Notes and Protocols: Friedel-Crafts Alkylation of 2-Ethylbenzene-1,4-diol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Friedel-Crafts alkylation is a fundamental organic reaction used to introduce alkyl substituents onto aromatic rings.[1][2] This process, proceeding via electrophilic aromatic substitution, is catalyzed by Lewis acids or proton acids.[1][3][4] In the context of drug development and industrial synthesis, the alkylation of hydroquinones and their derivatives is of significant interest. The resulting alkylated hydroquinones, such as tert-butyl hydroquinone (TBHQ), are widely used as antioxidants in food, cosmetics, and pharmaceuticals.[5]

This document provides detailed application notes and protocols for the Friedel-Crafts alkylation of 2-Ethylbenzene-1,4-diol. While direct literature on this specific substrate is scarce, the protocols are extrapolated from well-established procedures for the alkylation of hydroquinone. The presence of the ethyl group on the aromatic ring is expected to influence the regioselectivity of the alkylation reaction due to steric and electronic effects. These notes will serve as a comprehensive guide for researchers aiming to synthesize novel alkylated 2-ethylhydroquinone derivatives.

Reaction Principle

The Friedel-Crafts alkylation of 2-Ethylbenzene-1,4-diol involves the reaction of the aromatic ring with an alkylating agent in the presence of an acid catalyst. The reaction mechanism is initiated by the formation of a carbocation from the alkylating agent (e.g., tert-butanol or an alkene like isobutylene) under acidic conditions.[3][6] This electrophilic carbocation then attacks the electron-rich hydroquinone ring. The hydroxyl groups and the ethyl group on the 2-Ethylbenzene-1,4-diol are activating and will direct the incoming alkyl group to the available ortho and para positions. Given the substitution pattern, the primary products are expected to be the mono-alkylated derivatives at positions 5 and 3, and potentially a di-alkylated product.

Mandatory Visualization

Caption: Mechanism of Friedel-Crafts Alkylation with 2-Ethylbenzene-1,4-diol.

Experimental Protocols

The following protocols are adapted from established methods for the alkylation of hydroquinone and can be optimized for 2-Ethylbenzene-1,4-diol.

Protocol 1: Alkylation using tert-Butanol with a Strong Acid Catalyst

This protocol is based on the use of a strong protic acid like sulfuric or phosphoric acid.

Materials:

• 2-Ethylbenzene-1,4-diol

• tert-Butanol

• Concentrated Sulfuric Acid (98%) or Phosphoric Acid (85%)

• Toluene or Xylene (solvent)

• Sodium Bicarbonate solution (saturated)

• Anhydrous Magnesium Sulfate

• Reaction flask with a reflux condenser and magnetic stirrer

• Heating mantle

Procedure:

• In a three-necked flask equipped with a stirrer, thermometer, and reflux condenser, add 2-Ethylbenzene-1,4-diol and the chosen solvent (e.g., toluene).

• Heat the mixture with stirring until the starting material is fully dissolved.

• Slowly add the acid catalyst (e.g., sulfuric acid or phosphoric acid) to the reaction mixture.

• In a separate funnel, prepare a solution of tert-butanol in the same solvent.

• Add the tert-butanol solution dropwise to the reaction mixture over a period of 1-2 hours while maintaining the reaction temperature.

• After the addition is complete, continue to stir the reaction mixture at the set temperature for an additional 2-4 hours to ensure complete reaction.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Carefully quench the reaction by adding a saturated sodium bicarbonate solution to neutralize the acid.

• Separate the organic layer and wash it with water.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• The crude product can be purified by column chromatography or recrystallization.

Protocol 2: Alkylation using a Solid Acid Catalyst

This protocol utilizes a reusable and often more environmentally friendly solid acid catalyst.

Materials:

• 2-Ethylbenzene-1,4-diol

• tert-Butanol or Isobutylene

• Solid Acid Catalyst (e.g., DTP/K10 clay, Silica-immobilized La(OTf)₃)

• Solvent (e.g., 1,4-dioxane for higher mono-alkylation selectivity or solvent-free)

• Reaction vessel (e.g., autoclave for reactions above boiling point)

Procedure:

• Combine 2-Ethylbenzene-1,4-diol, the solid acid catalyst, and the solvent (if used) in the reaction vessel.

• Heat the mixture to the desired reaction temperature with vigorous stirring.

• Slowly introduce the alkylating agent (tert-butanol or isobutylene).

• Maintain the reaction at the set temperature for the specified duration (can range from 2 to 24 hours depending on the catalyst and temperature).

• Monitor the reaction by TLC or GC-MS.

• After the reaction is complete, cool the mixture and filter to recover the solid catalyst. The catalyst can often be washed, dried, and reused.

• The filtrate containing the product can be worked up as described in Protocol 1 (neutralization may not be necessary depending on the catalyst) and purified.

Data Presentation

The following tables summarize typical reaction conditions and expected outcomes based on analogous reactions with hydroquinone. These should serve as a starting point for optimization with 2-Ethylbenzene-1,4-diol.

Parameter	Condition 1	Condition 2	Condition 3
Starting Material	Hydroquinone	Hydroquinone	Hydroquinone
Alkylating Agent	tert-Butanol	Methyl-tert-butyl-ether (MTBE)	tert-Butanol
Catalyst	Sulfuric Acid / Phosphoric Acid	DTP/K10 Clay	Silica-immobilized La(OTf)₃
Solvent	Toluene	None (Autoclave)	1,4-Dioxane
Temperature	80-100°C	150°C	Ambient to 80°C
Reaction Time	2-6 hours	1-3 hours	4-24 hours
Primary Product	2-tert-Butylhydroquinone (TBHQ)	2-tert-Butylhydroquinone (TBHQ)	2-tert-Butylhydroquinone (TBHQ)
Selectivity	Moderate for mono-alkylation	High conversion, mixture of mono- and di-alkylation	High for mono-alkylation (up to 90%)[7]
Reference	[8]	[9]	[7]

Note: The ethyl group in 2-Ethylbenzene-1,4-diol will likely direct the incoming tert-butyl group to the 5-position due to steric hindrance from the adjacent ethyl and hydroxyl groups.

Experimental Workflow Visualization

Caption: General workflow for Friedel-Crafts alkylation experiments.

Safety Precautions

• Friedel-Crafts reactions often use strong acids which are corrosive. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• The reactions should be carried out in a well-ventilated fume hood.

• Some organic solvents are flammable. Avoid open flames and use appropriate heating methods like a heating mantle.

• Quenching of strong acids is an exothermic process and should be done carefully with cooling.

By following these protocols and considering the provided data, researchers can effectively approach the Friedel-Crafts alkylation of 2-Ethylbenzene-1,4-diol to synthesize novel compounds for further investigation in various scientific and industrial applications.

References

• 1. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 2. Friedel-Crafts Alkylation [organic-chemistry.org]
• 3. Friedel-Crafts Alkylation | Eastern Kentucky University - Edubirdie [edubirdie.com]
• 4. mt.com [mt.com]
• 5. macschem.us [macschem.us]
• 6. CN1762944A - 2-tertiary-butyl hydroquinone preparation method - Google Patents [patents.google.com]
• 7. ovid.com [ovid.com]
• 8. benchchem.com [benchchem.com]
• 9. Alkylation of hydroquinone with methyl-tert-butyl-ether and tert-butanol - Publications of the IAS Fellows [repository.ias.ac.in]

Application Notes and Protocols for Oxidation Studies of 2-Ethylbenzene-1,4-diol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethylbenzene-1,4-diol, also known as 2-ethylhydroquinone, is an aromatic organic compound belonging to the hydroquinone family. Hydroquinones are of significant interest in medicinal chemistry and drug development due to their antioxidant properties and their ability to participate in redox cycling. The oxidation of 2-Ethylbenzene-1,4-diol is a critical area of study as its oxidation products, primarily 2-ethyl-1,4-benzoquinone, and the associated generation of reactive oxygen species (ROS), can have profound biological effects.

This document provides detailed application notes and experimental protocols for studying the oxidation of 2-Ethylbenzene-1,4-diol. It covers its chemical oxidation, antioxidant activity, and its interaction with cellular signaling pathways, particularly the Nrf2 pathway, which is a key regulator of cellular defense against oxidative stress.

Chemical Oxidation of 2-Ethylbenzene-1,4-diol

The oxidation of 2-Ethylbenzene-1,4-diol to 2-ethyl-1,4-benzoquinone is a fundamental reaction with implications for its biological activity. This transformation involves the removal of two protons and two electrons from the hydroquinone moiety.

Reaction Scheme:

2-Ethylbenzene-1,4-diol ⇌ 2-Ethyl-1,4-semiquinone radical + H⁺ + e⁻ 2-Ethyl-1,4-semiquinone radical ⇌ 2-Ethyl-1,4-benzoquinone + H⁺ + e⁻

Overall Reaction:

2-Ethylbenzene-1,4-diol ⇌ 2-Ethyl-1,4-benzoquinone + 2H⁺ + 2e⁻

This redox process is reversible and the equilibrium can be influenced by the presence of oxidizing or reducing agents, as well as the pH of the environment.

Data Presentation: Oxidation and Antioxidant Activity

Due to the limited availability of specific quantitative data for 2-Ethylbenzene-1,4-diol, the following tables present representative data from studies on hydroquinone and its alkylated derivatives. This data serves to illustrate the expected outcomes and methodologies.

Table 1: Yield of p-Benzoquinone from Hydroquinone Oxidation

Oxidizing Agent	Solvent	Reaction Time	Temperature (°C)	Yield (%)	Reference
Chromium Trioxide	60% Acetic Acid	2 hours	< 10	66	[1]
Sodium Chlorate / Vanadium Pentoxide	2% Sulfuric Acid	4 hours	< 40	83	[1]
Hydrogen Peroxide	Isopropyl Alcohol	Not Specified	Not Specified	91.6	[1]

Table 2: Antioxidant Activity of Hydroquinone Derivatives (DPPH Assay)

Compound	IC50 (µM)	Reference
Hydroquinone	31.96	[2]
2-Octaprenyl-1,4-hydroquinone	Strong Interaction with DPPH
Plastoquinones	24.98 - 25.68
Ascorbic Acid (Reference)	39.48	[2]

Table 3: Redox Potentials of Quinone/Hydroquinone Couples

Compound	First one-electron reduction potential (V vs. NHE)	Second one-electron reduction potential (V vs. NHE)	Reference
1,4-Benzoquinone/1,4-Hydroquinone	+0.190	Not Specified	[3]
2,6-Dimethoxy-1,4-benzoquinone/Hydroquinone	Not Specified	+0.190	[3]

Experimental Protocols

Protocol 1: Synthesis of 2-Ethyl-1,4-benzoquinone by Oxidation of 2-Ethylbenzene-1,4-diol

This protocol describes a general method for the oxidation of 2-Ethylbenzene-1,4-diol to 2-ethyl-1,4-benzoquinone using a mild oxidizing agent.

Materials:

• 2-Ethylbenzene-1,4-diol

• Chromium trioxide (CrO₃)

• Glacial acetic acid

• Distilled water

• Dichloromethane

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Beakers, magnetic stirrer, separatory funnel, rotary evaporator

Procedure:

• Dissolve 2-Ethylbenzene-1,4-diol in a minimal amount of 60% acetic acid in a beaker and cool the solution in an ice bath to below 5°C.

• In a separate beaker, prepare the oxidizing solution by dissolving chromium trioxide in water and then adding glacial acetic acid.

• Slowly add the chromium trioxide solution to the stirred 2-Ethylbenzene-1,4-diol solution, maintaining the temperature below 10°C. The addition should take approximately 2 hours.

• After the addition is complete, allow the reaction to stir for an additional 30 minutes.

• Filter the reaction mixture and wash the precipitate with ice-cold water.

• The crude product can be purified by column chromatography on silica gel using a suitable solvent system (e.g., a gradient of hexane and ethyl acetate).

• Combine the fractions containing the pure 2-ethyl-1,4-benzoquinone and remove the solvent under reduced pressure.

• Characterize the final product by techniques such as NMR, IR, and mass spectrometry.

Protocol 2: Determination of Antioxidant Activity using the DPPH Radical Scavenging Assay

This protocol outlines the procedure to evaluate the free radical scavenging activity of 2-Ethylbenzene-1,4-diol.

Materials:

• 2-Ethylbenzene-1,4-diol

• 2,2-Diphenyl-1-picrylhydrazyl (DPPH)

• Methanol

• Ascorbic acid (as a positive control)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol.

• Prepare a series of dilutions of 2-Ethylbenzene-1,4-diol and ascorbic acid in methanol.

• In a 96-well microplate, add a fixed volume of the DPPH solution to each well.

• Add an equal volume of the different concentrations of the test compound and the positive control to the wells. For the blank, add methanol instead of the test compound.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculate the percentage of DPPH radical scavenging activity using the following formula: % Inhibition = [(Abs_blank - Abs_sample) / Abs_blank] * 100

• Plot the percentage of inhibition against the concentration of the test compound to determine the IC50 value (the concentration required to inhibit 50% of the DPPH radicals).

Protocol 3: Evaluation of Nrf2 Pathway Activation

This protocol provides a general workflow to investigate the effect of 2-Ethylbenzene-1,4-diol and its oxidized form on the Nrf2 signaling pathway in a cell-based assay.

Materials:

• Human cell line (e.g., HaCaT keratinocytes or ARPE-19 retinal pigment epithelial cells)

• Cell culture medium and supplements

• 2-Ethylbenzene-1,4-diol and 2-Ethyl-1,4-benzoquinone

• Reagents for Western blotting (primary antibodies against Nrf2, Keap1, HO-1, NQO1, and a loading control like β-actin; secondary antibodies)

• Reagents for quantitative PCR (primers for Nrf2 target genes, RNA extraction kit, reverse transcription kit, qPCR master mix)

Procedure:

• Cell Culture and Treatment: Culture the chosen cell line under standard conditions. Treat the cells with various concentrations of 2-Ethylbenzene-1,4-diol or 2-Ethyl-1,4-benzoquinone for a specified time period (e.g., 6, 12, or 24 hours).

• Western Blot Analysis:

  • Lyse the cells and determine the protein concentration.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with the appropriate secondary antibody.

  • Detect the protein bands using a chemiluminescence detection system.

  • Quantify the band intensities to determine the relative protein expression levels.

• Quantitative PCR (qPCR) Analysis:

  • Extract total RNA from the treated cells.

  • Synthesize cDNA from the RNA using a reverse transcription kit.

  • Perform qPCR using specific primers for Nrf2 target genes (e.g., HMOX1, NQO1).

  • Analyze the qPCR data to determine the relative changes in gene expression.

Mandatory Visualizations

Caption: Experimental workflow for the oxidation of 2-Ethylbenzene-1,4-diol.

Caption: Workflow for DPPH radical scavenging assay.

References

• 1. Synthesis of para-Benzoquinone - [www.rhodium.ws] [chemistry.mdma.ch]
• 2. Antioxidant Activity of Natural Hydroquinones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fully reversible redox cycling of 2,6-dimethoxy-1,4-benzoquinone induced by ascorbate - PubMed [pubmed.ncbi.nlm.nih.gov]

Experimental Protocols for Reactions Involving 2-Ethylhydroquinone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the experimental setup for reactions involving 2-ethylhydroquinone, primarily focusing on its formation via the hydrogenation of 2-ethylanthraquinone and its subsequent oxidation. This cyclic process is the cornerstone of the industrial production of hydrogen peroxide, known as the anthraquinone process or the Riedl–Pfleiderer process.[1] The protocols described herein are intended for laboratory-scale experimentation.

I. Overview of the Anthraquinone Process

The anthraquinone process is a continuous cycle involving two key chemical transformations:

• Hydrogenation: 2-Ethylanthraquinone (2-EAQ) is catalytically hydrogenated to 2-ethylhydroquinone (2-EHQ).

• Oxidation: 2-Ethylhydroquinone is oxidized with air to regenerate 2-ethylanthraquinone and produce hydrogen peroxide (H₂O₂).

The overall reaction is the combination of hydrogen and oxygen to form hydrogen peroxide, with 2-ethylanthraquinone acting as a catalyst carrier.[1]

The logical flow of this process is illustrated in the diagram below.

Overview of the Anthraquinone Cycle.

II. Experimental Protocols

Protocol 1: Catalytic Hydrogenation of 2-Ethylanthraquinone to 2-Ethylhydroquinone

This protocol details the laboratory-scale synthesis of 2-ethylhydroquinone by the catalytic hydrogenation of 2-ethylanthraquinone. The reaction is typically performed in a slurry reactor using a palladium-based catalyst.[2]

Materials and Equipment:

• 2-Ethylanthraquinone (2-EAQ)

• Palladium on activated carbon (5% or 10% Pd/C) or Palladium on alumina (Pd/Al₂O₃)

• Solvent mixture (e.g., 2:1 v/v mixture of a nonpolar solvent like trimethylbenzene and a polar solvent like trioctylphosphate)[3]

• Hydrogen gas (H₂)

• Inert gas (Nitrogen or Argon)

• High-pressure autoclave or a glass reactor suitable for hydrogenation

• Magnetic stirrer or mechanical stirrer

• Heating mantle or oil bath

• Filtration apparatus (e.g., Büchner funnel with Celite)

• Standard laboratory glassware

Experimental Workflow:

Workflow for the Hydrogenation of 2-EAQ.

Procedure:

• Reactor Setup: In a suitable hydrogenation reactor, combine 2-ethylanthraquinone and the solvent mixture. A typical starting concentration is 10-20% w/v of 2-EAQ in the solvent.

• Catalyst Addition: Under a stream of inert gas, carefully add the palladium catalyst. A common catalyst loading is 1-5% by weight relative to the 2-EAQ.

  • Safety Note: Palladium on carbon can be pyrophoric, especially when dry and in the presence of flammable solvents. It is crucial to handle it in an inert atmosphere and ensure it is wetted with solvent.[4]

• Inert Gas Purge: Seal the reactor and purge the system with an inert gas (nitrogen or argon) several times to remove all oxygen.

• Hydrogenation: Introduce hydrogen gas to the desired pressure (typically 1-5 atm). Heat the reaction mixture to 40-60°C with vigorous stirring. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC). The hydrogenation is often carried out to approximately 50% conversion to minimize side reactions.[5]

• Work-up: Once the desired conversion is reached, stop the hydrogen flow, cool the reactor to room temperature, and carefully vent the excess hydrogen. Purge the reactor with an inert gas.

• Catalyst Removal: Filter the reaction mixture through a pad of Celite to remove the palladium catalyst. The resulting filtrate is a solution of 2-ethylhydroquinone and unreacted 2-ethylanthraquinone in the organic solvent.

Quantitative Data (Illustrative):

Parameter	Value	Reference
2-EAQ Concentration	150 g/L	[6]
Solvent System	Trimethylbenzene, Trioctylphosphate, Tetrabutyl urea	[6]
Catalyst	Pd/Al₂O₃	[6]
Temperature	45°C	[6]
Pressure	0.2 MPaG	[6]
Hydrogenation Efficiency	9.5-12.5 g H₂O₂/L (after oxidation)	[6]
Conversion	~50% (typical to suppress side reactions)	[5]

Protocol 2: Oxidation of 2-Ethylhydroquinone

This protocol describes the oxidation of the 2-ethylhydroquinone solution obtained from the hydrogenation step to produce hydrogen peroxide and regenerate 2-ethylanthraquinone.

Materials and Equipment:

• Solution of 2-ethylhydroquinone and 2-ethylanthraquinone from Protocol 1

• Compressed air or oxygen

• Gas dispersion tube or sparger

• Reaction vessel (e.g., a gas-washing bottle or a stirred reactor)

• Extraction funnel

• Deionized water

• Analytical reagents for hydrogen peroxide titration (e.g., potassium permanganate)

Procedure:

• Reaction Setup: Transfer the filtrate from the hydrogenation work-up into a suitable reaction vessel equipped with a gas inlet and an outlet.

• Oxidation: At room temperature or slightly elevated temperatures (30-50°C), bubble a stream of air or oxygen through the solution with vigorous stirring. The oxidation is an exothermic process.

• Monitoring: The reaction can be monitored by observing the color change of the solution (from the darker hydroquinone to the lighter quinone) and by periodically testing for the presence of hydrogen peroxide.

• Extraction of Hydrogen Peroxide: After the oxidation is complete, transfer the reaction mixture to a separation funnel. Add deionized water (typically 1/5th to 1/10th of the organic phase volume) and shake vigorously to extract the hydrogen peroxide into the aqueous phase. Allow the layers to separate.

• Separation: Carefully separate the lower aqueous layer containing the hydrogen peroxide. The upper organic layer, which contains the regenerated 2-ethylanthraquinone, can be recycled for another round of hydrogenation.

• Quantification of Hydrogen Peroxide: The concentration of hydrogen peroxide in the aqueous extract can be determined by titration with a standardized solution of potassium permanganate in an acidic medium.

Quantitative Data (Illustrative):

Parameter	Value	Reference
Oxidation Temperature	30-80°C	[5]
Oxidation Pressure	Up to 5 bar	[5]
Extraction Yield of H₂O₂	~98%	[5]
H₂O₂ Concentration (aqueous extract)	15-35% by weight	[5]

III. Analytical Methods

Accurate monitoring of the reaction progress is crucial for optimizing the process. High-performance liquid chromatography (HPLC) is a widely used technique for the quantitative analysis of the components in the working solution.

HPLC Method for Quantification of 2-EAQ and 2-EHQ:

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A C18 reversed-phase column is typically suitable.

• Mobile Phase: A mixture of methanol and water or acetonitrile and water is commonly used.

• Detection: The components can be detected by their UV absorbance, typically around 254 nm.

• Quantification: The concentrations of 2-EAQ and 2-EHQ are determined by comparing their peak areas to those of known standards. A liquid chromatography method using a normal phase column with a mobile phase of n-hexane-dichloromethane-ethyl acetate has also been reported for the analysis of 2-ethylanthraquinone and its tetrahydro derivative.[7]

IV. Signaling Pathway Visualization

While 2-ethylhydroquinone itself is primarily an industrial intermediate, hydroquinones, in general, are known to participate in various biological pathways, often involving redox cycling and the generation of reactive oxygen species (ROS). The following diagram illustrates a generalized signaling pathway where a hydroquinone can induce oxidative stress.

References

• 1. Anthraquinone process - Wikipedia [en.wikipedia.org]
• 2. isca.me [isca.me]
• 3. indianchemicalsociety.com [indianchemicalsociety.com]
• 4. sarponggroup.com [sarponggroup.com]
• 5. Anthraquinone Process for Production of Hydrogen Peroxide - Chempedia - LookChem [lookchem.com]
• 6. Hydrogen peroxide - Wikipedia [en.wikipedia.org]
• 7. CN106324137A - Liquid chromatography quantitative analysis method for 2- 2 ethyl-anthraquinone and 4 tetrahydro-2-ethyl-anthraquinone - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Ethylbenzene-1,4-diol

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting and improving the yield in the synthesis of 2-Ethylbenzene-1,4-diol, also known as 2-ethylhydroquinone.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable method for synthesizing 2-Ethylbenzene-1,4-diol in a laboratory setting?

A1: A widely adopted and effective two-step method involves the initial Friedel-Crafts acylation of hydroquinone to produce 2-acetylhydroquinone, followed by the reduction of the acetyl group to an ethyl group. This approach is favored due to the ready availability of starting materials and the generally reliable nature of the reactions.

Q2: I am experiencing low yields during the Friedel-Crafts acylation of hydroquinone. What are the potential causes and how can I improve it?

A2: Low yields in the Friedel-Crafts acylation step can stem from several factors. Key areas to investigate include the purity of reagents, particularly the Lewis acid catalyst (e.g., AlCl₃), which is moisture-sensitive. Inadequate temperature control can also lead to side reactions. For a systematic approach to troubleshooting, please refer to our detailed troubleshooting guide below.

Q3: What are the typical side products I might encounter during the synthesis?

A3: In the Friedel-Crafts acylation step, incomplete reaction may leave unreacted hydroquinone or hydroquinone diacetate. Over-acylation leading to di-acylated products is also possible, though less common under controlled conditions. During the subsequent reduction step, incomplete reduction can leave starting material (2-acetylhydroquinone), and over-reduction of the aromatic ring can occur under harsh conditions.

Q4: How can I effectively purify the final 2-Ethylbenzene-1,4-diol product?

A4: Purification of 2-Ethylbenzene-1,4-diol can typically be achieved through recrystallization from a suitable solvent system, such as ethanol-water or toluene. Column chromatography on silica gel can also be employed for higher purity, using a solvent system like petroleum ether/ethyl acetate.

Troubleshooting Guides

Issue 1: Low Yield in Friedel-Crafts Acylation of Hydroquinone

Potential Cause	Troubleshooting Step
Moisture contamination of Lewis acid (e.g., AlCl₃)	Use freshly opened, anhydrous AlCl₃. Handle the catalyst in a dry environment (e.g., glove box or under an inert atmosphere).
Incorrect reaction temperature	Monitor and control the reaction temperature closely. For the Fries Rearrangement with AlCl₃, a gradual increase in temperature is often required.[1][2]
Insufficient amount of catalyst	Ensure the correct molar ratio of the Lewis acid to the hydroquinone diacetate is used. A common ratio for AlCl₃ is approximately 3.4 equivalents.[1]
Poor quality of starting materials	Use purified hydroquinone and acetic anhydride.
Inefficient work-up	During work-up, ensure complete decomposition of the aluminum chloride complex by adding crushed ice and acid.[2]

Issue 2: Incomplete Reduction of 2-Acetylhydroquinone

Potential Cause	Troubleshooting Step
Insufficient reaction time or temperature (Wolff-Kishner)	Ensure the reaction is heated to a sufficiently high temperature (typically 180-200 °C) for an adequate duration to drive the reaction to completion.
Deactivation of the amalgam (Clemmensen)	Prepare fresh zinc amalgam before the reaction. Ensure the amalgam is active.
Incompatible functional groups	Be aware that other functional groups in your molecule might not be stable under the harsh acidic (Clemmensen) or basic (Wolff-Kishner) conditions.
Poor mixing	Ensure vigorous stirring, especially in the heterogeneous Clemmensen reduction.

Data Presentation

Table 1: Comparative Data for 2-Acetylhydroquinone Synthesis via Fries Rearrangement

Parameter	Fries Rearrangement with AlCl₃ [1][2]	Fries Rearrangement with BF₃-Et₂O [1]
Starting Material	Hydroquinone diacetate	Hydroquinone and Acetic Anhydride
Catalyst/Reagent	Anhydrous Aluminum Chloride (AlCl₃)	Boron trifluoride etherate (BF₃-Et₂O)
Solvent	None (neat reaction)	Dichloroethane
Reaction Temperature	110-120°C initially, then 160-165°C	100°C initially, then 120°C
Reaction Time	Approximately 3 hours	2-3 hours after BF₃-Et₂O addition
Recrystallized Yield	64-77%	92%
Purification Method	Recrystallization from water or 95% ethanol	Recrystallization from ethanol
Final Product MP	202-203°C	195-198°C

Experimental Protocols

Protocol 1: Synthesis of 2-Acetylhydroquinone via Fries Rearrangement with Aluminum Chloride[1][2]

Materials:

• Hydroquinone diacetate

• Anhydrous aluminum chloride (AlCl₃)

• Crushed ice

• Concentrated hydrochloric acid

• Water

• 95% Ethanol (for recrystallization)

Procedure:

• In a dry round-bottom flask, thoroughly mix 50 g (0.257 mole) of dry hydroquinone diacetate and 116 g (0.87 mole) of finely powdered anhydrous aluminum chloride.

• Fit the flask with an air condenser protected by a calcium chloride tube.

• Slowly heat the flask in an oil bath. The temperature should be gradually raised to 110–120 °C over 30 minutes.

• Continue to slowly increase the temperature to 160–165 °C and maintain for approximately 3 hours.

• After cooling, carefully treat the reaction mixture with 350 g of crushed ice, followed by 25 ml of concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Collect the resulting solid precipitate by filtration and wash it with cold water.

• Purify the crude product by recrystallization from either water or 95% ethanol to yield 2-acetylhydroquinone.

Protocol 2: General Procedure for Wolff-Kishner Reduction of 2-Acetylhydroquinone

Materials:

• 2-Acetylhydroquinone

• Hydrazine hydrate

• Potassium hydroxide (or sodium hydroxide)

• Diethylene glycol (or other high-boiling solvent)

• Water

• Hydrochloric acid (for work-up)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve 2-acetylhydroquinone in diethylene glycol.

• Add hydrazine hydrate (excess) and potassium hydroxide.

• Heat the mixture to reflux. Water and excess hydrazine will distill off.

• Continue to heat the reaction mixture at a higher temperature (e.g., 190-200 °C) for several hours until the reaction is complete (monitor by TLC).

• Cool the reaction mixture and pour it into water.

• Acidify with hydrochloric acid to precipitate the product.

• Collect the solid by filtration, wash with water, and dry.

• Recrystallize the crude product from a suitable solvent to obtain pure 2-Ethylbenzene-1,4-diol.

Visualizations

Caption: Synthetic workflow for 2-Ethylbenzene-1,4-diol.

Caption: Troubleshooting logic for low yield issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Purification of 2-Ethylhydroquinone

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of 2-ethylhydroquinone.

Troubleshooting Guide

This guide addresses specific issues that may arise during the purification of 2-ethylhydroquinone, offering potential causes and solutions to streamline your experimental workflow.

Problem Encountered	Potential Cause(s)	Recommended Solution(s)
Product Discoloration (Pink, Brown, or Dark Tinge)	Oxidation of the hydroquinone moiety to the corresponding 2-ethyl-p-benzoquinone is a common issue, often accelerated by heat, light, and exposure to air.	Perform purification steps under an inert atmosphere (e.g., nitrogen or argon). Use deoxygenated solvents for all procedures. Consider adding a small amount of a reducing agent, such as sodium dithionite, to the hot recrystallization solution to revert the oxidized species back to the hydroquinone. Store the purified product in a dark, cool environment under an inert atmosphere.
Low Yield After Recrystallization	The chosen solvent has too high a solubility for 2-ethylhydroquinone, even at low temperatures. An excessive volume of solvent was used for dissolution. The product may have been lost during transfer or filtration.	Select a solvent system where 2-ethylhydroquinone has high solubility at elevated temperatures but low solubility at cooler temperatures. Use the minimum amount of hot solvent required to fully dissolve the crude product. Ensure crystals are washed with a minimal amount of ice-cold solvent to prevent dissolution.
"Oiling Out" During Crystallization (Formation of an Oil Instead of Crystals)	The boiling point of the chosen solvent is higher than the melting point of 2-ethylhydroquinone. Impurities are present at a high concentration, depressing the melting point of the mixture. The solution is too supersaturated, or the cooling rate is too fast.	Select a solvent with a lower boiling point. Attempt to pre-purify the crude material using a technique like flash column chromatography to remove a significant portion of the impurities. Dilute the solution with more solvent or slow down the cooling process by using an insulated container.
No Crystal Formation Upon Cooling	The solution is not sufficiently supersaturated. The presence of soluble impurities may be inhibiting nucleation.	Concentrate the solution by carefully evaporating some of the solvent and then allow it to cool again. Induce crystallization by scratching the inside of the flask with a glass rod at the meniscus. Add a "seed crystal" of pure 2-ethylhydroquinone to the solution to initiate crystal growth.
Product Contaminated with Starting Materials or Byproducts	The initial reaction did not proceed to completion. The chosen purification method is not effective at separating the desired product from impurities with similar physical properties.	If possible, monitor the reaction using an appropriate analytical technique (e.g., TLC, HPLC) to ensure it has gone to completion. If recrystallization is ineffective, consider using column chromatography, which separates compounds based on their differential adsorption to a stationary phase.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude 2-ethylhydroquinone?

A1: Common impurities can include unreacted starting materials, residual solvents, and byproducts from the synthesis. A significant impurity is often the corresponding oxidation product, 2-ethyl-p-benzoquinone, which gives the product a colored appearance. Depending on the synthetic route, isomers or related hydroquinone derivatives may also be present.

Q2: How can I prevent the oxidation of 2-ethylhydroquinone during purification?

A2: To minimize oxidation, it is crucial to work under an inert atmosphere, such as nitrogen or argon, especially when heating solutions. Using deoxygenated solvents, which can be prepared by bubbling an inert gas through them, is also highly recommended. Protection from light and storage at low temperatures are additional measures that can significantly reduce the rate of oxidation.

Q3: What are the best analytical techniques to assess the purity of 2-ethylhydroquinone?

A3: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are powerful and commonly used methods for determining the purity of hydroquinone derivatives. For routine analysis, HPLC with a UV detector is often preferred as it can analyze non-volatile compounds without the need for derivatization. Nuclear Magnetic Resonance (NMR) spectroscopy is also invaluable for confirming the structure and assessing purity.

Q4: I am having trouble finding a suitable single solvent for recrystallization. What should I do?

A4: If a single solvent does not provide the desired solubility characteristics, a mixed-solvent system can be very effective. This typically involves dissolving the crude 2-ethylhydroquinone in a "good" solvent (in which it is highly soluble) at an elevated temperature, followed by the dropwise addition of a "poor" solvent (in which it is sparingly soluble) until the solution becomes slightly turbid. Slow cooling of this saturated solution should then induce crystallization.

Q5: My purified 2-ethylhydroquinone is still slightly colored. What can I do?

A5: A persistent color often indicates the presence of trace amounts of the oxidized quinone. Passing a solution of the product through a short plug of silica gel or activated carbon can sometimes remove these colored impurities. For more stubborn cases, a final purification step using preparative HPLC may be necessary to achieve a high-purity, colorless product.

Quantitative Data

Solubility of 2,5-Di-tert-butylhydroquinone in Various Solvents at Different Temperatures

Temperature (K)	Acetone (mole fraction)	Ethyl Acetate (mole fraction)	Methanol (mole fraction)
283.15	0.045	0.028	0.015
293.15	0.085	0.045	0.025
303.15	0.150	0.070	0.040
313.15	0.250	0.110	0.065
323.15	0.400	0.170	0.100

Note: This data is for 2,5-Di-tert-butylhydroquinone and is intended to be used as a reference for 2-ethylhydroquinone.

Experimental Protocols

Protocol 1: Recrystallization

This protocol provides a general procedure for the purification of 2-ethylhydroquinone by recrystallization. The choice of solvent should be determined based on preliminary solubility tests.

Materials:

• Crude 2-ethylhydroquinone

• Recrystallization solvent (e.g., ethanol/water, toluene, or a mixture of hexane and ethyl acetate)

• Erlenmeyer flask

• Heating source (hot plate or water bath)

• Büchner funnel and filter flask

• Vacuum source

Procedure:

• Dissolution: Place the crude 2-ethylhydroquinone in an Erlenmeyer flask. Add a small amount of the chosen solvent and heat the mixture while stirring or swirling. Continue to add the solvent portion-wise until the solid has just dissolved.

• Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. To maximize the yield, the flask can then be placed in an ice bath.

• Isolation: Collect the formed crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering impurities from the mother liquor.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Protocol 2: Flash Column Chromatography

This method is suitable for separating 2-ethylhydroquinone from impurities with different polarities.

Materials:

• Crude 2-ethylhydroquinone

• Silica gel (for flash chromatography)

• Eluent (e.g., a mixture of hexane and ethyl acetate)

• Chromatography column

• Pressurized gas source (air or nitrogen)

• Collection tubes

Procedure:

• Eluent Selection: Determine a suitable eluent system using Thin Layer Chromatography (TLC). The ideal system should provide a retention factor (Rf) of approximately 0.2-0.4 for 2-ethylhydroquinone.

• Column Packing: Pack the chromatography column with silica gel as a slurry in the chosen eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and load it carefully onto the top of the silica gel bed.

• Elution: Apply pressure to the column and begin eluting with the chosen solvent system.

• Fraction Collection: Collect the eluting solvent in fractions.

• Analysis: Monitor the collected fractions by TLC to identify those containing the pure 2-ethylhydroquinone.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified product.

Visualization

The following diagram illustrates a logical workflow for troubleshooting common issues during the purification of 2-ethylhydroquinone.

Caption: Troubleshooting workflow for 2-ethylhydroquinone purification.

Technical Support Center: Synthesis of 2-Ethylbenzene-1,4-diol

Welcome to the technical support center for the synthesis of 2-Ethylbenzene-1,4-diol. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and answer frequently asked questions encountered during the synthesis of this compound.

Troubleshooting Guide

This guide addresses specific problems that may arise during the synthesis of 2-Ethylbenzene-1,4-diol, providing potential causes and actionable solutions.

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Yield of 2-Ethylbenzene-1,4-diol	1. Inactive Catalyst: Moisture contamination of the Lewis acid catalyst (e.g., AlCl₃, H₂SO₄) can significantly reduce its activity.	1. Use a fresh, unopened container of the Lewis acid catalyst. Handle the catalyst in a dry atmosphere (e.g., under an inert gas like nitrogen or argon) to prevent moisture absorption.
2. Insufficient Reaction Temperature: The Friedel-Crafts alkylation of hydroquinone typically requires heating to proceed at an adequate rate.	2. Ensure the reaction mixture reaches and maintains the optimal temperature as specified in the protocol. Use a calibrated thermometer and a stable heating source.
3. Inefficient Alkylating Agent: If using ethanol, dehydration to ethylene may be incomplete. If using ethylene gas, its delivery to the reaction mixture may be inefficient.	3. When using ethanol, ensure the acid catalyst is sufficiently concentrated to promote dehydration. For ethylene gas, ensure efficient stirring and a proper gas delivery setup to maximize its dissolution in the reaction medium.
4. Premature Oxidation: The hydroquinone starting material or the product can be susceptible to oxidation, especially at elevated temperatures in the presence of air.	4. Conduct the reaction under an inert atmosphere (nitrogen or argon) to minimize oxidation.
Formation of a Dark-Colored, Tarry, or Gummy Residue	1. Use of Concentrated Strong Acids: Concentrated sulfuric acid is known to cause the formation of colored by-products and sticky oils or gums in the alkylation of hydroquinone.[1]	1. Consider using a more dilute acid solution or a solid acid catalyst to minimize the formation of these impurities.[1]
2. High Reaction Temperature: Excessive heat can lead to polymerization and decomposition of reactants and products.	2. Carefully control the reaction temperature and avoid localized overheating by ensuring efficient stirring.
3. Side Reactions: Uncontrolled side reactions can lead to the formation of complex polymeric materials.	3. Optimize reaction conditions (catalyst concentration, temperature, reaction time) to favor the desired alkylation reaction.
Presence of Multiple Products in the Final Mixture (e.g., Di- and Tri-substituted Hydroquinones)	1. Over-alkylation (Polyalkylation): The initial product, 2-ethylhydroquinone, is more activated towards further electrophilic substitution than hydroquinone itself, leading to the formation of di- and poly-alkylated species.	1. Control Stoichiometry: Use a molar excess of hydroquinone relative to the ethylating agent. This statistically favors the mono-alkylation product. A common starting point is a 2:1 molar ratio of hydroquinone to the alkylating agent.
2. Slow Addition of Alkylating Agent: Add the ethylating agent (or generate it in situ from ethanol) slowly and portion-wise to the reaction mixture. This maintains a low concentration of the electrophile, reducing the chance of multiple substitutions on the same hydroquinone molecule.
2. Isomer Formation: While the primary product is 2-ethylhydroquinone, other isomers might form depending on the reaction conditions.	2. The directing effects of the hydroxyl groups on hydroquinone favor substitution at the 2- and 5-positions. Careful control of reaction temperature and catalyst choice can help improve regioselectivity.
Product is Contaminated with Unreacted Hydroquinone	1. Incomplete Reaction: The reaction may not have proceeded to completion.	1. Increase the reaction time or temperature, or consider adding a fresh portion of the catalyst. Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the point of maximum conversion.
2. Use of a Large Excess of Hydroquinone: While this helps to minimize di-alkylation, it will result in a significant amount of unreacted starting material in the final mixture.	2. This is an expected outcome when using excess hydroquinone. The unreacted starting material will need to be removed during the purification step.
Final Product is Colored (e.g., Pink, Brown, or Purple)	1. Oxidation to Benzoquinone: 2-Ethylbenzene-1,4-diol can be easily oxidized to the corresponding 2-ethyl-1,4-benzoquinone, which is often colored. This can occur during the reaction, workup, or storage if exposed to air.	1. Perform the reaction and workup under an inert atmosphere. During purification and storage, protect the product from light and air. The use of antioxidants can also be considered for long-term storage.
2. Presence of Colored Impurities: As mentioned, the use of strong acids can generate colored by-products.	2. Purify the product using appropriate techniques such as recrystallization or column chromatography to remove these impurities.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions to expect during the synthesis of 2-Ethylbenzene-1,4-diol?

A1: The most common side reactions include:

• Over-alkylation: Formation of 2,5-diethylbenzene-1,4-diol and other poly-ethylated hydroquinones. This occurs because the initial product is more reactive than the starting material.

• Oxidation: The hydroquinone ring is susceptible to oxidation, which can lead to the formation of 2-ethyl-1,4-benzoquinone, especially in the presence of air and at elevated temperatures.

• Formation of Tar and Gums: Particularly when using strong acids like concentrated sulfuric acid, undesirable polymerization and decomposition reactions can occur, leading to the formation of colored and sticky by-products.[1]

• O-Alkylation: Although C-alkylation is generally favored in Friedel-Crafts reactions, some O-alkylation to form ether byproducts can occur, especially under certain conditions.

Q2: How can I minimize the formation of the di-ethylated byproduct?

A2: To favor the formation of the mono-ethylated product, you can:

• Use a molar excess of hydroquinone: A common strategy is to use at least a two-fold molar excess of hydroquinone relative to the ethylating agent.

• Slowly add the ethylating agent: This keeps the concentration of the electrophile low, reducing the probability of a second alkylation event on the already mono-alkylated hydroquinone.

• Control the reaction temperature: Lowering the reaction temperature can sometimes improve selectivity, although it may also decrease the overall reaction rate.

Q3: What is the best way to purify the crude 2-Ethylbenzene-1,4-diol?

A3: The choice of purification method depends on the nature and quantity of the impurities. Common techniques include:

• Recrystallization: This is an effective method for removing small amounts of impurities, including unreacted hydroquinone and the di-ethylated byproduct, provided a suitable solvent is found.

• Column Chromatography: For mixtures that are difficult to separate by recrystallization, column chromatography on silica gel is a powerful purification technique. A solvent system of increasing polarity (e.g., a gradient of ethyl acetate in hexane) can be used to separate the components.

• Acid-Base Extraction: If acidic or basic impurities are present, an aqueous workup involving washing with a mild base (e.g., sodium bicarbonate solution) followed by a mild acid can help remove them.

Q4: My final product is a pinkish or brownish color. What causes this and how can I prevent it?

A4: A pink or brown coloration is often indicative of the presence of the oxidized form, 2-ethyl-1,4-benzoquinone. To prevent this:

• Work under an inert atmosphere: Carry out the reaction, workup, and purification steps under a nitrogen or argon atmosphere to minimize contact with oxygen.

• Use degassed solvents: Solvents can contain dissolved oxygen, which can contribute to oxidation.

• Store the product properly: Keep the purified 2-Ethylbenzene-1,4-diol in a tightly sealed container, protected from light and preferably under an inert atmosphere, especially for long-term storage.

Experimental Protocols

Protocol 1: Friedel-Crafts Alkylation of Hydroquinone with Ethanol

This protocol is a general guideline for the synthesis of 2-Ethylbenzene-1,4-diol via the Friedel-Crafts alkylation of hydroquinone using ethanol as the ethylating agent and a strong acid catalyst.

Materials:

• Hydroquinone

• Ethanol

• Concentrated Sulfuric Acid (or another suitable Lewis acid)

• Sodium Bicarbonate solution (saturated)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate or Sodium Sulfate

• Organic solvent for extraction (e.g., Ethyl Acetate)

• Solvents for chromatography (e.g., Hexane, Ethyl Acetate)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a dropping funnel, dissolve hydroquinone (2 molar equivalents) in a suitable solvent.

• Catalyst Addition: Carefully add the strong acid catalyst (e.g., concentrated sulfuric acid) to the stirred solution.

• Addition of Alkylating Agent: Slowly add ethanol (1 molar equivalent) dropwise to the reaction mixture through the dropping funnel.

• Reaction: Heat the mixture to the desired temperature (e.g., reflux) and monitor the reaction progress by TLC.

• Workup: After the reaction is complete, cool the mixture to room temperature and quench by slowly adding it to ice water.

• Extraction: Extract the aqueous mixture with an organic solvent (e.g., ethyl acetate).

• Washing: Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane).

Visualizations

References

• 1. Organic Syntheses Procedure [orgsyn.org]

optimizing temperature and reaction time for 2-ethylhydroquinone synthesis

This technical support center provides guidance for researchers, scientists, and drug development professionals on the synthesis of 2-ethylhydroquinone. The following sections offer troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help optimize reaction temperature and time.

Troubleshooting Guide

Users may encounter several common issues during the synthesis of 2-ethylhydroquinone. This guide provides a systematic approach to identifying and resolving these problems.

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Yield	1. Inactive Catalyst: Lewis acid catalysts (e.g., AlCl₃, H₂SO₄) are sensitive to moisture. Contamination can deactivate the catalyst. 2. Substrate Deactivation: The hydroxyl groups of hydroquinone can complex with the Lewis acid catalyst, deactivating both the substrate and the catalyst. 3. Insufficient Temperature or Time: The reaction may not have reached the necessary activation energy or proceeded to completion.	1. Ensure all glassware is oven-dried and the reaction is performed under anhydrous conditions (e.g., under a nitrogen or argon atmosphere). Use freshly opened or purified reagents. 2. Consider protecting the hydroxyl groups as esters before alkylation, followed by deprotection. Alternatively, use a solid acid catalyst that may have less interaction with the hydroxyl groups. 3. Systematically increase the reaction temperature in small increments (e.g., 5-10°C) and monitor the reaction progress over a longer duration using techniques like Thin Layer Chromatography (TLC).
Formation of Multiple Products (Polyalkylation)	1. Over-activation of the Ring: The initial ethyl group is an activating group, making the 2-ethylhydroquinone product more reactive than the starting hydroquinone, leading to further alkylation.	1. Use a large excess of hydroquinone relative to the ethylating agent. This statistically favors the ethylation of the starting material over the product. 2. Maintain a lower reaction temperature to decrease the rate of the second alkylation.
Formation of Dark, Tarry Mass	1. Excessive Temperature: High temperatures can lead to the decomposition of the starting material and product, resulting in polymerization.	1. Carefully control the reaction temperature using an oil bath and a temperature controller. Do not exceed the optimal temperature range. 2. Ensure efficient stirring to maintain a uniform temperature throughout the reaction mixture.
Difficult Product Purification	1. Presence of Isomers: Besides the desired 2-ethylhydroquinone, other isomers may form. 2. Unreacted Starting Material: Incomplete reaction can leave a significant amount of hydroquinone in the product mixture.	1. Utilize column chromatography for purification. The polarity difference between the isomers should allow for their separation. 2. Optimize the reaction time and temperature to drive the reaction to completion. Unreacted hydroquinone can be removed by washing with a dilute base.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 2-ethylhydroquinone?

A1: The most common laboratory method is the Friedel-Crafts alkylation of hydroquinone. This involves reacting hydroquinone with an ethylating agent (e.g., ethanol, ethyl chloride) in the presence of a Lewis acid or a strong acid catalyst.

Q2: What are the critical parameters influencing the yield and selectivity of the reaction?

A2: The key factors are:

• Purity of Reagents: Anhydrous conditions and pure reagents are crucial, especially when using moisture-sensitive catalysts like aluminum chloride.[1]

• Reaction Temperature: Temperature control is critical. Too low, and the reaction rate is slow; too high, and side reactions like polyalkylation and decomposition increase.

• Reaction Time: Sufficient time is needed for the reaction to proceed to completion. The optimal time should be determined by monitoring the reaction's progress.

• Catalyst Choice and Amount: The type and amount of catalyst can significantly impact the reaction. Solid acid catalysts are an alternative to traditional Lewis acids and may be easier to handle and separate.

Q3: What are the potential side products in this synthesis?

A3: Potential side products include:

• Unreacted hydroquinone.

• 2,5-diethylhydroquinone and other poly-ethylated products.

• Isomeric ethylhydroquinones.

• Tarry polymers from decomposition at high temperatures.

Q4: How can I purify the final 2-ethylhydroquinone product?

A4: Purification is typically achieved through a combination of techniques. After the reaction, the mixture is usually quenched with water and the product is extracted with an organic solvent. The organic layer is then washed to remove the catalyst and any unreacted starting material. Final purification can be achieved by column chromatography or recrystallization.

Data Presentation

The following table provides a hypothetical summary of how reaction conditions can affect the yield of 2-ethylhydroquinone. Experimental results should be recorded in a similar format to aid in optimization.

Temperature (°C)	Reaction Time (hours)	Catalyst	Yield of 2-ethylhydroquinone (%)	Purity (%)
60	4	H₂SO₄	45	90
70	4	H₂SO₄	60	85
80	4	H₂SO₄	55	75
70	2	H₂SO₄	40	88
70	6	H₂SO₄	65	82

Experimental Protocols

Method: Friedel-Crafts Alkylation of Hydroquinone with Ethanol

This protocol describes a general procedure for the synthesis of 2-ethylhydroquinone.

Materials:

• Hydroquinone

• Ethanol (anhydrous)

• Concentrated Sulfuric Acid (H₂SO₄)

• Sodium Bicarbonate (NaHCO₃) solution (saturated)

• Ethyl acetate

• Anhydrous Magnesium Sulfate (MgSO₄)

• Distilled water

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve hydroquinone in a minimal amount of anhydrous ethanol.

• Catalyst Addition: While stirring, slowly add a catalytic amount of concentrated sulfuric acid to the mixture.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 70-72°C) and allow it to reflux for the specified time (e.g., 4 hours). Monitor the reaction progress by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Quench the reaction by slowly adding it to a saturated sodium bicarbonate solution to neutralize the acid.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate.

• Purification: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product.

• Final Purification: The crude product can be further purified by column chromatography on silica gel.

Visualizations

Caption: Experimental workflow for the synthesis of 2-ethylhydroquinone.

Caption: Troubleshooting logic for low yield in 2-ethylhydroquinone synthesis.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Catalyst Selection for 2-Ethylbenzene-1,4-diol Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Ethylbenzene-1,4-diol. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the most common reactions performed with 2-Ethylbenzene-1,4-diol?

The primary reaction of interest for 2-Ethylbenzene-1,4-diol is its oxidation to form 2-Ethyl-1,4-benzoquinone, a valuable intermediate in various synthetic pathways. Other potential reactions include etherification (Williamson ether synthesis) and alkylation (Friedel-Crafts type reactions) of the hydroxyl groups.

Q2: What is the main challenge in the oxidation of 2-Ethylbenzene-1,4-diol?

A key challenge is achieving high selectivity for 2-Ethyl-1,4-benzoquinone while minimizing side reactions. Over-oxidation can lead to ring-opening products, while side-chain oxidation of the ethyl group can also occur under harsh conditions. Polymerization of the starting material or product can also reduce the yield.[1]

Q3: What types of catalysts are typically used for the oxidation of 2-Ethylbenzene-1,4-diol?

A range of catalysts can be employed, including:

• Metal-based catalysts: Supported noble metals like Palladium (Pd) and Platinum (Pt), as well as transition metal complexes of Cobalt (Co) and Copper (Cu), have shown activity.[2][3]

• Metal-free catalysts: Organic bases can catalyze the aerobic oxidation of hydroquinones.[4]

• Biocatalysts: Enzymes such as laccases or peroxygenases can offer high selectivity under mild conditions.[5]

Q4: How does the ethyl substituent affect the reactivity of the hydroquinone ring?

The ethyl group is an electron-donating group, which can influence the redox potential of the hydroquinone and the susceptibility of the aromatic ring to electrophilic attack. It can also introduce steric hindrance, which may affect the binding of the molecule to the catalyst's active site.

Troubleshooting Guide

Low Yield or Conversion

Symptom	Possible Cause	Suggested Solution
Low conversion of 2-Ethylbenzene-1,4-diol	Inactive or poisoned catalyst	- Ensure the catalyst is fresh or has been properly activated. - Check for potential poisons in the starting materials or solvent (e.g., sulfur compounds for noble metal catalysts). - Consider catalyst regeneration if applicable.[1]
Inappropriate reaction conditions	- Optimize temperature, pressure, and reaction time. - Ensure efficient stirring to overcome mass transfer limitations.
Insufficient oxidant	- Ensure an adequate supply of the oxidizing agent (e.g., O₂, H₂O₂).
Low yield of 2-Ethyl-1,4-benzoquinone despite high conversion	Side reactions (e.g., over-oxidation, polymerization)	- Use a more selective catalyst. - Optimize reaction conditions to favor the desired product (e.g., lower temperature, shorter reaction time). - Add a radical scavenger if radical-mediated polymerization is suspected.[5]
Product degradation	- 2-Ethyl-1,4-benzoquinone can be unstable. Minimize exposure to light and heat during workup and storage.

Poor Selectivity

Symptom	Possible Cause	Suggested Solution
Formation of multiple products	Non-selective catalyst or harsh reaction conditions	- Screen a variety of catalysts to find one with higher selectivity. - Employ milder reaction conditions.
Evidence of side-chain oxidation	Use of a strong, non-selective oxidizing agent	- Choose an oxidant that preferentially targets the hydroquinone moiety. - Protect the ethyl group if necessary, though this adds synthetic steps.
Formation of polymeric materials	Radical side reactions or product instability	- Add radical inhibitors. - Work at lower concentrations to disfavor intermolecular reactions.

Catalyst Deactivation

Symptom	Possible Cause	Suggested Solution
Decreasing reaction rate over time	Fouling of the catalyst surface by polymeric byproducts	- Implement a regeneration procedure, such as calcination for supported metal catalysts, if appropriate.[1] - Filter the reaction mixture to remove any solid byproducts that may coat the catalyst.
Poisoning of active sites	- Purify starting materials and solvents to remove potential catalyst poisons.
Leaching of the active metal	- Use a more robust catalyst support. - Optimize reaction conditions to minimize metal leaching (e.g., pH control).

Catalyst Performance Data for Hydroquinone Oxidation

The following table summarizes catalytic data for the oxidation of hydroquinone and its derivatives from various sources to provide a comparative overview. Note that direct comparison can be challenging due to varying reaction conditions.

Catalyst	Substrate	Oxidant	Solvent	Temp (°C)	Time (h)	Conversion (%)	Selectivity (%)	Yield (%)	Reference
PdCo/C	Hydroquinone	H₂O₂	Water	RT	1	~100	-	-	[3]
Cu(II)-bipyridine	Benzene	O₂	Acetonitrile	50	4	-	-	~10 (to Hydroquinone)	[6]
FePcS/SiO₂	2-Methyl-1-naphthol	tBuOOH	Acetonitrile	60	4	96	59 (to Menadione)	-	[7]
MoP	Hydroquinone	H₂	-	300	-	98	80 (to Phenol)	-	[8]
WP	Hydroquinone	H₂	-	300	-	98	91 (to Phenol)	-	[8]

Note: "RT" denotes room temperature. Data for phenol production from hydroquinone involves hydrodeoxygenation, a different reaction type.

Experimental Protocols

Catalytic Oxidation of 2-Ethylbenzene-1,4-diol to 2-Ethyl-1,4-benzoquinone

This protocol is a general procedure adapted from methodologies for the oxidation of substituted hydroquinones.[2]

Materials:

• 2-Ethylbenzene-1,4-diol

• Selected Catalyst (e.g., 1 mol% Pd/Al₂O₃)

• Solvent (e.g., Toluene, Acetonitrile)

• Oxidant (e.g., Molecular Oxygen (O₂), Hydrogen Peroxide (H₂O₂))

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-Ethylbenzene-1,4-diol (1 equivalent) in the chosen solvent.

• Add the catalyst to the solution.

• If using O₂, bubble the gas through the solution at a controlled rate. If using H₂O₂, add it dropwise to the reaction mixture.

• Heat the reaction to the desired temperature (e.g., 60-80 °C) and monitor the progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Filter off the catalyst.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain 2-Ethyl-1,4-benzoquinone.

Williamson Ether Synthesis of 2-Ethyl-1,4-bis(benzyloxy)benzene

This protocol is adapted from general Williamson ether synthesis procedures.[9][10][11]

Materials:

• 2-Ethylbenzene-1,4-diol

• Sodium Hydride (NaH) or another suitable base

• Benzyl Bromide

• Anhydrous solvent (e.g., THF, DMF)

Procedure:

• To a flame-dried, three-necked flask under an inert atmosphere (e.g., Argon), add a suspension of NaH (2.2 equivalents) in the anhydrous solvent.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of 2-Ethylbenzene-1,4-diol (1 equivalent) in the anhydrous solvent.

• Allow the mixture to stir at room temperature for 1 hour.

• Cool the reaction mixture back to 0 °C and add benzyl bromide (2.2 equivalents) dropwise.

• Let the reaction warm to room temperature and stir overnight.

• Monitor the reaction by TLC.

• Upon completion, quench the reaction by the slow addition of water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizations

Caption: General experimental workflow for 2-Ethylbenzene-1,4-diol reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. Quinone-Catalyzed Selective Oxidation of Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Catalytic Oxidation of Hydroquinone in Aqueous Solution over Bimetallic PdCo Catalyst Supported on Carbon: Effect of Interferents and Electrochemical Measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The base-catalyzed aerobic oxidation of hydroquinones to benzoquinones under metal-free conditions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. The Williamson Ether Synthesis [cs.gordon.edu]
• 10. Williamson Synthesis [organic-chemistry.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: NMR Peak Assignment for 2-Ethylhydroquinone

Welcome to the technical support center for the NMR analysis of 2-ethylhydroquinone. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on common issues encountered during the NMR peak assignment of this compound. Below you will find troubleshooting guides and frequently asked questions to assist in your experimental work.

Predicted NMR Data for 2-Ethylhydroquinone

Predicted ¹H NMR Data for 2-Ethylhydroquinone

Protons	Chemical Shift (ppm)	Multiplicity	Integration	Coupling Constant (J) in Hz
-CH₃	~1.2	Triplet (t)	3H	~7.5
-CH₂-	~2.6	Quartet (q)	2H	~7.5
Ar-H (position 3)	~6.7	Doublet (d)	1H	~2.5
Ar-H (position 5)	~6.6	Doublet of doublets (dd)	1H	~8.5, 2.5
Ar-H (position 6)	~6.8	Doublet (d)	1H	~8.5
-OH (position 1)	4.0 - 6.0	Broad Singlet (br s)	1H	N/A
-OH (position 4)	4.0 - 6.0	Broad Singlet (br s)	1H	N/A

Predicted ¹³C NMR Data for 2-Ethylhydroquinone

Carbon	Chemical Shift (ppm)
-CH₃	~16
-CH₂-	~23
C-3	~116
C-5	~114
C-6	~119
C-2	~128
C-1	~148
C-4	~150

Frequently Asked Questions (FAQs)

Q1: The chemical shifts of my aromatic protons do not match the predicted values. What could be the reason?

A1: Several factors can influence the chemical shifts of aromatic protons:

• Solvent Effects: The choice of NMR solvent can significantly alter chemical shifts. Aromatic solvents like benzene-d₆ can cause upfield shifts compared to chloroform-d. It is crucial to be consistent with the solvent used for comparison.

• Concentration: At higher concentrations, intermolecular hydrogen bonding can lead to shifts in the positions of hydroxyl and aromatic protons.

• pH: The acidity or basicity of the sample can affect the protonation state of the hydroxyl groups, which in turn influences the electron density of the aromatic ring and the chemical shifts of the attached protons.

Q2: I am seeing more than three signals in the aromatic region. What could be the cause?

A2: The presence of more than three aromatic signals could indicate the presence of impurities or regioisomers. A common impurity in the synthesis of 2-ethylhydroquinone is the isomeric product where the ethyl group is at a different position. Additionally, starting materials or byproducts from the synthesis may also show signals in this region. Consider performing 2D NMR experiments like COSY and HSQC to confirm the connectivity of your molecule.

Q3: The integration of my ethyl group protons is not in the expected 3:2 ratio. What should I do?

A3: An incorrect integration ratio for the ethyl group can be due to:

• Impurity Overlap: A peak from an impurity might be overlapping with either the triplet of the methyl group or the quartet of the methylene group.

• Phasing and Baseline Correction: Poor phasing or baseline correction of the spectrum can lead to inaccurate integration. Reprocess your spectrum carefully.

• Saturation: If the relaxation delay (d1) is too short, signals may not fully relax between scans, leading to inaccurate integrals. Increase the relaxation delay and re-acquire the spectrum.

Q4: My hydroxyl (-OH) proton signals are very broad or not visible at all. Is this normal?

A4: Yes, this is a common observation for hydroxyl protons. The broadness is due to chemical exchange with residual water in the NMR solvent. In some cases, the exchange can be so rapid that the peak becomes too broad to be distinguished from the baseline. To confirm the presence of -OH protons, you can perform a D₂O exchange experiment. Add a drop of D₂O to your NMR tube, shake it, and re-acquire the spectrum. The -OH peaks should disappear or significantly decrease in intensity.

Troubleshooting Guide

This guide provides a systematic approach to resolving common issues in the NMR peak assignment for 2-ethylhydroquinone.

Problem 1: Unexpected Peaks in the Spectrum

Possible Causes:

• Solvent Impurities: Residual peaks from the NMR solvent are common.

• Starting Material: Unreacted hydroquinone from the synthesis.

• Byproducts: Formation of di-ethylated hydroquinone or O-alkylated products.

• Contamination: Grease from glassware or other contaminants.

Troubleshooting Steps:

Caption: Workflow for identifying the source of unexpected peaks.

Problem 2: Incorrect Peak Multiplicities

Possible Causes:

• Peak Overlap: Two or more signals are overlapping, distorting the expected splitting pattern.

• Second-Order Effects: When the chemical shift difference between two coupled protons is small (close to their coupling constant), second-order effects can distort the multiplicities.

• Low Resolution: Insufficient digital resolution can prevent the clear observation of splitting.

Troubleshooting Steps:

Caption: Troubleshooting guide for incorrect NMR peak multiplicities.

Experimental Protocols

Standard ¹H NMR Acquisition Protocol

• Sample Preparation:

  • Weigh approximately 5-10 mg of 2-ethylhydroquinone.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆, or DMSO-d₆) in a clean, dry vial.

  • Transfer the solution to a standard 5 mm NMR tube.

• Instrument Setup (300 MHz Spectrometer):

  • Insert the sample into the spectrometer.

  • Lock onto the deuterium signal of the solvent.

  • Shim the magnetic field to obtain good resolution. A half-height linewidth of <0.5 Hz for a singlet is generally acceptable.

• Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

  • Number of Scans (ns): 8 to 16 scans are typically sufficient for a sample of this concentration.

  • Relaxation Delay (d1): 1-2 seconds.

  • Acquisition Time (aq): 3-4 seconds to ensure good digital resolution.

  • Spectral Width (sw): A sweep width of 12-15 ppm is usually adequate.

• Processing:

  • Apply a Fourier transform to the Free Induction Decay (FID).

  • Phase the spectrum manually to obtain pure absorption peaks.

  • Perform a baseline correction.

  • Reference the spectrum. If using CDCl₃, the residual CHCl₃ peak should be set to 7.26 ppm.

  • Integrate all peaks.

D₂O Exchange Experiment

• Acquire a standard ¹H NMR spectrum of your sample as described above.

• Remove the NMR tube from the spectrometer.

• Add 1-2 drops of deuterium oxide (D₂O) to the NMR tube.

• Cap the tube and shake it gently for about 30 seconds to ensure mixing.

• Re-insert the sample into the spectrometer, lock, and shim again if necessary.

• Acquire another ¹H NMR spectrum using the same parameters as before.

• Compare the two spectra. The signals corresponding to the hydroxyl (-OH) protons should have disappeared or be significantly reduced in the spectrum acquired after the D₂O addition.

Technical Support Center: HPLC Analysis of Hydroquinone Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common co-elution issues encountered during the HPLC analysis of hydroquinone and its derivatives.

Frequently Asked Questions (FAQs)

Q1: My hydroquinone peak is co-eluting with another compound. What is the first step I should take to resolve this?

A1: The first step in troubleshooting co-elution is to ensure your HPLC system is functioning optimally and that your sample preparation is adequate.[1] Often, what appears to be co-elution can be symptomatic of other issues.

• System Suitability Check: Before making significant method changes, verify your system's performance. Check for peak shape (tailing or fronting), retention time stability, and column pressure fluctuations. Ensure all connections are secure and there are no leaks.

• Sample Preparation: Improper sample preparation can introduce interfering compounds.[1] Consider if your sample matrix could be the source of the co-eluting peak. Employing a sample clean-up technique like Solid Phase Extraction (SPE) can help remove these interferences.[1] Also, ensure your sample is fully dissolved in a solvent compatible with your mobile phase to prevent peak distortion.

Q2: How can I use mobile phase modifications to resolve co-eluting peaks of hydroquinone and its derivatives?

A2: Modifying the mobile phase is one of the most powerful tools for altering selectivity and resolving co-eluting peaks.[2][3][4]

• Change the Organic Modifier: If you are using acetonitrile, switching to methanol, or vice versa, can change the elution order of your compounds due to different solvent properties.[5]

• Adjust the pH: The retention of ionizable compounds like hydroquinone and its acidic or basic derivatives is highly dependent on the mobile phase pH.[2][3][4] Adjusting the pH can significantly alter retention times and improve separation. For acidic analytes, a lower pH will increase retention, while for basic analytes, a higher pH will do the same.[4] It is recommended to work at a pH that is at least 2 units away from the pKa of your analytes to ensure consistent ionization and good peak shape.[6]

• Utilize a Gradient: If you are using an isocratic method, switching to a gradient elution can significantly improve the resolution of complex mixtures with a wide range of polarities.[7] A shallow gradient is often effective at separating closely eluting compounds.

Q3: I'm still facing co-elution after optimizing my mobile phase. What other column chemistries can I try?

A3: If mobile phase optimization is insufficient, changing the stationary phase can provide a different selectivity and resolve your co-eluting peaks.

• Phenyl-Hexyl Columns: These columns are an excellent alternative to C18 for the separation of aromatic compounds like hydroquinone and its derivatives.[8][9][10][11] The phenyl ring in the stationary phase provides unique pi-pi interactions with aromatic analytes, leading to different selectivity compared to the hydrophobic interactions of a C18 column.[10] This can be particularly useful for separating isomers or closely related aromatic compounds.

• Cyano (CN) Columns: Cyano columns can be used in both reversed-phase and normal-phase modes and offer different selectivity for polar compounds.

• Hydrophilic Interaction Liquid Chromatography (HILIC): For very polar hydroquinone derivatives, such as glycosides (e.g., arbutin), HILIC can be a powerful technique.[12][13][14] In HILIC, a polar stationary phase is used with a mobile phase rich in organic solvent, which is effective at retaining and separating highly polar compounds that show little or no retention on traditional reversed-phase columns.[12]

Q4: Can adjusting the column temperature help resolve co-elution?

A4: Yes, adjusting the column temperature can be a useful tool for fine-tuning selectivity. Changes in temperature can affect the interactions between the analytes and the stationary phase, which can alter the elution order and improve resolution. Increasing the temperature generally leads to shorter retention times and sharper peaks. However, the stability of your analytes and the column at higher temperatures should be considered.

Q5: I am trying to separate hydroquinone from its common impurities like resorcinol and catechol. What are some recommended starting conditions?

A5: The separation of these positional isomers can be challenging. A common approach is to use a reversed-phase C18 column with a mobile phase consisting of an acidified water/methanol or water/acetonitrile mixture.[5][15][16] A gradient elution is often necessary to achieve baseline separation.[5] For example, a method has been developed for the simultaneous determination of hydroquinone, catechol, and phenol using a C18 column with a gradient of acetonitrile in an acetate buffer.[5]

Troubleshooting Guides

Guide 1: Systematic Approach to Resolving Co-eluting Peaks

This guide provides a logical workflow for troubleshooting and resolving co-eluting peaks in the HPLC analysis of hydroquinone derivatives.

Caption: A step-by-step guide to troubleshooting co-elution in HPLC.

Guide 2: Selecting the Right HPLC Column

This guide helps in selecting an appropriate stationary phase for the analysis of hydroquinone and its derivatives.

Caption: A guide to selecting the appropriate HPLC column chemistry.

Experimental Protocols

Protocol 1: HPLC Method for the Simultaneous Determination of Arbutin and Hydroquinone

This protocol is adapted from a validated method for the quantification of arbutin and hydroquinone in plant materials.[17]

• Instrumentation:

  • HPLC system with a UV-Vis or PDA detector.

  • Data acquisition and processing software.

• Chromatographic Conditions:

  • Column: LiChroCART 125-4 Superspher® 100 RP-18 (or equivalent C18 column).

  • Mobile Phase:

    • A: Water

    • B: Methanol

  • Gradient Elution: A gradient elution is recommended to achieve optimal separation. A starting condition of 95:5 (A:B) held for 2 minutes, followed by a linear gradient to 50:50 (A:B) over 10 minutes, and then a return to initial conditions can be a good starting point for optimization.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 289 nm.

  • Injection Volume: 20 µL.

  • Column Temperature: Ambient or controlled at 25°C.

• Standard and Sample Preparation:

  • Standard Stock Solutions: Prepare individual stock solutions of arbutin and hydroquinone in methanol (e.g., 1 mg/mL).

  • Working Standard Solutions: Prepare a series of mixed working standard solutions by diluting the stock solutions with the mobile phase to cover the expected concentration range of the samples.

  • Sample Preparation: The sample preparation will depend on the matrix. For cosmetic creams, an extraction with methanol or a mixture of methanol and water, followed by sonication and filtration through a 0.45 µm filter is a common procedure.[7]

Protocol 2: HPLC Method for the Separation of Hydroquinone, Catechol, and Phenol

This protocol is based on a method for the determination of these compounds in urine, which can be adapted for other matrices.[5]

• Instrumentation:

  • HPLC system with a fluorescence or UV detector.

  • Data acquisition and processing software.

• Chromatographic Conditions:

  • Column: C18 column.

  • Mobile Phase:

    • A: 10 mM sodium acetate with 0.5% (v/v) acetic acid.

    • B: Mobile phase A with 20% (v/v) acetonitrile.

  • Gradient Elution: A gradient program should be developed to separate the three compounds effectively. A starting point could be 100% A for 5 minutes, followed by a linear gradient to 100% B over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection:

    • Fluorescence: Excitation and emission wavelengths should be optimized for each compound.

    • UV: 280 nm.

  • Injection Volume: 20 µL.

  • Column Temperature: Ambient.

• Standard and Sample Preparation:

  • Standard Stock Solutions: Prepare individual stock solutions of hydroquinone, catechol, and phenol in methanol.

  • Working Standard Solutions: Prepare mixed working standards by diluting the stock solutions in the mobile phase.

  • Sample Preparation: For aqueous samples, a liquid-liquid extraction with a solvent like diethyl ether may be necessary after acidification. The organic layer is then evaporated and the residue is reconstituted in the mobile phase.

Quantitative Data Summary

The following tables summarize typical validation and performance data for HPLC methods used in the analysis of hydroquinone and its derivatives.

Table 1: Method Validation Parameters for Hydroquinone and Arbutin Analysis

Parameter	Hydroquinone	Arbutin	Reference
Linearity Range (µg/mL)	0.5 - 15.3	0.1 - 15.5	[18]
Correlation Coefficient (r²)	> 0.999	> 0.999	[17][18][19][20]
LOD (µg/mL)	0.08 - 0.49	1.0 - 2.7	[17][18][20]
LOQ (µg/mL)	0.26 - 0.58	3.42 - 8.2	[18][19][20]
Recovery (%)	92.4 - 99.0	98.96 - 106.4	[17][19]

Table 2: Comparison of Chromatographic Conditions for Hydroquinone Derivative Separation

Analytes	Column	Mobile Phase	Elution Mode	Retention Times (min)	Reference
Hydroquinone, Arbutin	C18	Water/Methanol	Gradient	HQ: 3.9, Arbutin: 3.36	[17]
Hydroquinone, Phenol, Preservatives	C18	Methanol/Ammonium Formate (pH 3.0)	Gradient	Not specified	[7]
Hydroquinone, Mequinol	Primesep 100	Water/Acetonitrile/H₂SO₄	Isocratic	Not specified	[21]
Hydroquinone, Catechol, Phenol	C18	Sodium Acetate buffer/Acetonitrile	Gradient	HQ: 2.9, Catechol: 6.8, Phenol: 13.6	[5]
Hydroquinone and corticosteroids	C18	Acetonitrile/0.1% Formic Acid	Gradient	HQ: 3.69	[22]

References

• 1. researchgate.net [researchgate.net]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. agilent.com [agilent.com]
• 5. Simultaneous determination of hydroquinone, catechol and phenol in urine using high-performance liquid chromatography with fluorimetric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 7. Fast and sensitive high performance liquid chromatography analysis of cosmetic creams for hydroquinone, phenol and six preservatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. lcms.labrulez.com [lcms.labrulez.com]
• 9. Phenyl-Hexyl Reversed Phase Hplc Columns | Thermo Fisher Scientific [thermofisher.com]
• 10. separationmethods.com [separationmethods.com]
• 11. Luna Phenyl-Hexyl HPLC Columns: Phenomenex [phenomenex.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. Hydrophilic interaction liquid chromatography in the separation of glycopeptides and their isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 14. merckmillipore.com [merckmillipore.com]
• 15. CN112444575A - High performance liquid chromatography for efficiently separating and detecting related substances in hydroquinone and application thereof - Google Patents [patents.google.com]
• 16. column-chromatography.com [column-chromatography.com]
• 17. notulaebotanicae.ro [notulaebotanicae.ro]
• 18. Analysis of Arbutin and Hydroquinone in whitening serum [sigmaaldrich.com]
• 19. "Determination of Hydroquinone in Cosmetic Creams by High Performance L" by Fuyou Liu [dc.etsu.edu]
• 20. Development and validation of a HPLC and a UV derivative spectrophotometric methods for determination of hydroquinone in gel and cream preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. HPLC Method for Analysis of Hydroquinone and 4-Methoxyphenol (Mequinol) on Primesep 100 Column | SIELC Technologies [sielc.com]
• 22. japsonline.com [japsonline.com]

preventing degradation of 2-Ethylbenzene-1,4-diol during storage

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of 2-Ethylbenzene-1,4-diol during storage and experimentation.

Troubleshooting Guides

Problem: Discoloration (yellowing/browning) of solid 2-Ethylbenzene-1,4-diol during storage.

Possible Cause: Oxidation of 2-Ethylbenzene-1,4-diol to 2-ethyl-p-benzoquinone and potentially further polymeric degradation products. This is often accelerated by exposure to air (oxygen), light, and elevated temperatures.

Solution:

• Storage Environment:

  • Store the compound in a tightly sealed, amber glass vial to minimize exposure to air and light.

  • For long-term storage, purge the vial with an inert gas (e.g., argon or nitrogen) before sealing.

  • Store at recommended low temperatures, preferably refrigerated (2-8 °C).

• Purity Check:

  • If discoloration is observed, it is crucial to re-analyze the purity of the material before use. A discolored product indicates the presence of impurities which may affect experimental outcomes.

  • Utilize High-Performance Liquid Chromatography (HPLC) with UV detection to quantify the remaining 2-Ethylbenzene-1,4-diol and identify degradation products.

Problem: Degradation of 2-Ethylbenzene-1,4-diol in solution.

Possible Causes:

• Oxidation: Dissolved oxygen in the solvent can readily oxidize the diol. The rate of oxidation is often pH-dependent, increasing in neutral to alkaline conditions.[1] The presence of metal ions can also catalyze oxidation.

• Solvent Incompatibility: Certain solvents may promote degradation.

• Photodegradation: Exposure to light, especially UV light, can induce degradation.

Solutions:

• Solvent Selection and Preparation:

  • Use deoxygenated solvents. This can be achieved by sparging the solvent with an inert gas (argon or nitrogen) for 15-30 minutes prior to use.

  • Choose solvents with low water content, as moisture can affect stability.

  • Aprotic solvents are generally preferred for long-term storage of solutions.

• pH Control:

  • If working with aqueous or protic solutions, maintain a slightly acidic pH (around 4-6) to improve stability.[1] Buffering the solution may be necessary.

• Use of Antioxidants:

  • For solutions, consider adding a small amount of an antioxidant to inhibit oxidation. Common choices include:

    • Sodium metabisulfite[2][3]

    • Ascorbic acid (Vitamin C)[4]

    • Citric acid[5]

• Light Protection:

  • Prepare and store solutions in amber or foil-wrapped containers to protect from light.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation products of 2-Ethylbenzene-1,4-diol?

A1: The primary degradation product of 2-Ethylbenzene-1,4-diol through oxidation is 2-ethyl-p-benzoquinone. Further degradation can lead to the formation of colored polymeric materials.

Q2: What are the ideal storage conditions for solid 2-Ethylbenzene-1,4-diol?

A2: For optimal stability, solid 2-Ethylbenzene-1,4-diol should be stored in a tightly sealed, light-resistant container (e.g., amber glass vial), under an inert atmosphere (argon or nitrogen), and at refrigerated temperatures (2-8 °C).

Q3: How can I monitor the degradation of 2-Ethylbenzene-1,4-diol in my samples?

A3: A stability-indicating High-Performance Liquid Chromatography (HPLC) method with UV detection is the most reliable way to monitor degradation. This method can separate the parent compound from its degradation products and allow for their quantification.

Q4: Can I use 2-Ethylbenzene-1,4-diol that has turned slightly yellow?

A4: A change in color indicates that degradation has occurred. It is strongly recommended to re-test the purity of the material before use, as the presence of degradation products could significantly impact the results of your experiments.

Q5: What solvents are compatible with 2-Ethylbenzene-1,4-diol for short-term experimental use?

A5: For short-term use, solvents such as methanol, ethanol, and acetonitrile are commonly used. However, for storage of solutions, it is crucial to use deoxygenated solvents and consider the addition of an antioxidant. Hydroquinone is soluble in alcohols, esters, and water.[6]

Data Presentation

Table 1: Recommended Storage Conditions for 2-Ethylbenzene-1,4-diol

Parameter	Solid Compound	In Solution
Temperature	2-8 °C (Refrigerated)	2-8 °C (Refrigerated)
Atmosphere	Inert Gas (Argon/Nitrogen)	Headspace flushed with Inert Gas
Light	Protected from light (Amber vial)	Protected from light (Amber vial/foil)
Container	Tightly sealed glass container	Tightly sealed glass container
pH (for solutions)	N/A	Slightly acidic (pH 4-6)[1]

Table 2: Suggested Antioxidants for Stabilization in Solution

Antioxidant	Typical Concentration	Reference
Sodium Metabisulfite	0.05% - 0.5%	[3]
Ascorbic Acid	~0.1%	[1]
Citric Acid	0.005% - 0.05%	[5]

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for 2-Ethylbenzene-1,4-diol

Objective: To develop and validate an HPLC method to quantify 2-Ethylbenzene-1,4-diol and its primary degradation product, 2-ethyl-p-benzoquinone.

Methodology:

• Instrumentation: HPLC system with a UV/Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid to maintain an acidic pH and improve peak shape).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Monitor at a wavelength where both 2-Ethylbenzene-1,4-diol and its expected degradation products have significant absorbance (a photodiode array detector is useful for method development).

• Sample Preparation:

  • Prepare a stock solution of 2-Ethylbenzene-1,4-diol in a suitable solvent (e.g., methanol or acetonitrile).

  • For stability studies, samples are taken at various time points from the stressed conditions (e.g., elevated temperature, different pH solutions, light exposure).

  • Dilute the samples to an appropriate concentration within the linear range of the method.

• Forced Degradation Study: To ensure the method is stability-indicating, perform forced degradation studies.

  • Acid Hydrolysis: Treat the drug substance with 0.1 M HCl at 60 °C.

  • Base Hydrolysis: Treat the drug substance with 0.1 M NaOH at 60 °C.

  • Oxidative Degradation: Treat the drug substance with 3% H₂O₂ at room temperature.

  • Thermal Degradation: Expose the solid drug substance to dry heat (e.g., 80 °C).

  • Photodegradation: Expose the drug substance in solution to UV light.

• Validation: Validate the method according to ICH guidelines for parameters such as specificity, linearity, accuracy, precision, and robustness.[7]

Visualizations

Caption: Oxidation pathway of 2-Ethylbenzene-1,4-diol.

Caption: Workflow for stability testing of 2-Ethylbenzene-1,4-diol.

Caption: Troubleshooting decision tree for degradation issues.

References

• 1. scite.ai [scite.ai]
• 2. EP2047846A2 - Process for stabilizing hydroquinone - Google Patents [patents.google.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. patents.justia.com [patents.justia.com]
• 5. US3855150A - Stabilization of hydroquinone solutions with citric acid - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]

scale-up considerations for 2-Ethylbenzene-1,4-diol production

Welcome to the technical support center for the synthesis and scale-up of 2-Ethylbenzene-1,4-diol. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide clear, actionable guidance for laboratory and pilot-plant scale production.

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable synthesis route for 2-Ethylbenzene-1,4-diol?

A1: A widely adopted and scalable two-step method involves the initial synthesis of 2',5'-dihydroxyacetophenone, followed by the reduction of its ketone group. The first step is typically a Fries rearrangement of hydroquinone diacetate.[1][2] The subsequent reduction can be achieved via several methods, with catalytic hydrogenation being highly suitable for scale-up due to its efficiency and milder conditions compared to alternatives like Clemmensen or Wolff-Kishner reductions.[3]

Q2: What are the critical safety precautions when scaling up this synthesis?

A2: Key safety considerations include:

• Hydrogenation: Catalytic hydrogenation involves flammable hydrogen gas under pressure. Ensure the use of appropriate high-pressure reactors, proper ventilation, and elimination of ignition sources. Palladium on carbon (Pd/C) catalyst can be pyrophoric when dry and exposed to air; handle it as a wet paste.

• Reagent Handling: Anhydrous aluminum chloride, used in the Fries rearrangement, reacts violently with water and is corrosive.[1] Handle it in a dry environment and wear appropriate personal protective equipment (PPE).

• Thermal Hazards: The Fries rearrangement can be exothermic.[1] Ensure adequate temperature control and cooling capacity, especially at a larger scale, to prevent runaway reactions.

Q3: How can the final product, 2-Ethylbenzene-1,4-diol, be purified effectively?

A3: Purification is typically achieved through recrystallization. The choice of solvent is critical for obtaining high purity crystals. Ethanol or aqueous ethanol mixtures are often effective.[2] For larger scales, column chromatography can be used for high-purity requirements but may be less economical.[4] It's crucial to first remove the hydrogenation catalyst by filtration through a medium like Celite.

Q4: What analytical techniques are recommended for in-process control and final product analysis?

A4: For monitoring reaction progress and assessing final purity, High-Performance Liquid Chromatography (HPLC) is the preferred method.[5] Thin-Layer Chromatography (TLC) can be used for rapid qualitative checks. For structural confirmation, Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) and Mass Spectrometry (MS) are essential.

Synthesis Pathway Overview

The primary synthesis route from hydroquinone is illustrated below. This pathway involves acetylation, a Lewis-acid catalyzed rearrangement, and a final reduction step.

Diagram 1: Synthesis pathway for 2-Ethylbenzene-1,4-diol.

Experimental Protocols

Protocol 1: Synthesis of 2',5'-Dihydroxyacetophenone via Fries Rearrangement

This procedure is adapted from established methods for the Fries rearrangement of hydroquinone diacetate.[1][2]

Materials:

• Hydroquinone diacetate

• Anhydrous aluminum chloride (AlCl₃)

• Crushed ice

• Concentrated hydrochloric acid (HCl)

• Deionized water

Procedure:

• In a dry round-bottomed flask equipped with a reflux condenser and gas trap, combine finely powdered hydroquinone diacetate and anhydrous aluminum chloride (molar ratio approx. 1:3.4).[1]

• Slowly heat the mixture in an oil bath. An evolution of HCl gas should begin around 110-120°C.[1]

• Gradually increase the temperature to 160-165°C and maintain for 2-3 hours. The reaction mixture will become a pasty, dark-colored mass.[1]

• Cool the flask to room temperature.

• Carefully quench the reaction by slowly adding crushed ice, followed by concentrated HCl, to decompose the aluminum complex.

• Collect the resulting solid product by vacuum filtration and wash thoroughly with cold water.

• The crude product can be recrystallized from a large volume of water or a smaller volume of ethanol to yield 2',5'-dihydroxyacetophenone as needles.[1][2]

Protocol 2: Reduction of 2',5'-Dihydroxyacetophenone to 2-Ethylbenzene-1,4-diol

This protocol describes a standard catalytic hydrogenation.

Materials:

• 2',5'-Dihydroxyacetophenone

• Palladium on carbon (10% Pd/C, 50% wet)

• Ethanol (or other suitable solvent)

• Hydrogen gas (H₂)

• Celite

Procedure:

• Charge a high-pressure hydrogenation vessel (e.g., a Parr shaker) with 2',5'-dihydroxyacetophenone and ethanol.

• Under an inert atmosphere (e.g., nitrogen or argon), carefully add the wet 10% Pd/C catalyst (typically 1-5 mol% of palladium relative to the substrate).

• Seal the vessel, evacuate the atmosphere, and backfill with hydrogen gas. Repeat this cycle 3-5 times to ensure an inert atmosphere is replaced by hydrogen.

• Pressurize the vessel with hydrogen to the desired pressure (e.g., 50-100 psi).

• Begin agitation and heat the reaction to a moderate temperature (e.g., 40-60°C).

• Monitor the reaction progress by observing hydrogen uptake or by analyzing samples via TLC/HPLC.

• Once the reaction is complete, cool the vessel to room temperature and carefully vent the excess hydrogen. Purge the vessel with an inert gas.

• Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude 2-Ethylbenzene-1,4-diol, which can be further purified by recrystallization.

Data Presentation

Table 1: Comparison of Reduction Methods for 2',5'-Dihydroxyacetophenone

Method	Reagents	Typical Yield	Scale-Up Considerations
Catalytic Hydrogenation	H₂, Pd/C (or other catalyst)	>90%	Pros: High yield, clean reaction, mild conditions, catalyst is recyclable. Cons: Requires specialized high-pressure equipment, catalyst can be pyrophoric.
Clemmensen Reduction	Zn(Hg), conc. HCl	50-70%	Pros: Does not require pressure vessels. Cons: Uses toxic mercury, strongly acidic conditions may not be suitable for sensitive substrates, waste disposal is a major issue.[3]
Wolff-Kishner Reduction	H₂NNH₂, KOH (or other strong base)	70-90%	Pros: Avoids strong acid. Cons: Requires very high temperatures (>180°C), uses corrosive strong base and toxic/explosive hydrazine, not ideal for substrates with base-sensitive groups.[3]

Troubleshooting Guide

Problem 1: Low Yield in Fries Rearrangement (Step 1)

Potential Cause	Recommended Solution
Moisture in Reagents/Glassware	Ensure all glassware is oven-dried. Use freshly opened or properly stored anhydrous aluminum chloride. Moisture deactivates the AlCl₃ catalyst.
Insufficient AlCl₃	A molar excess of AlCl₃ (at least 3 moles per mole of ester) is required to complex with both the carbonyl and hydroxyl groups.[1]
Overheating or Charring	Ensure uniform heating with an oil bath and avoid direct heating on a mantle, which can cause local hot spots and decomposition.[1]
Incomplete Reaction	Extend the reaction time at 160-165°C. Monitor with TLC until the starting material is consumed.

Problem 2: Incomplete Reduction or Side Products in Hydrogenation (Step 2)

Potential Cause	Recommended Solution
Catalyst Poisoning	Ensure the starting material from Step 1 is pure. Sulfur or halide impurities can poison the palladium catalyst. Consider passing the substrate through a plug of silica gel before the reaction.
Insufficient Hydrogen Pressure/Agitation	Increase hydrogen pressure or improve agitation to enhance gas-liquid mass transfer, which is often the rate-limiting step.
Catalyst Inactivity	Use fresh, high-quality catalyst. For larger scales, ensure the catalyst is well-dispersed in the reaction medium.
Over-reduction (Ring Saturation)	This is rare under mild conditions but can occur at very high pressures or temperatures. Reduce pressure, temperature, or reaction time.

Troubleshooting Workflow

This logical diagram provides a step-by-step guide to diagnosing and resolving common issues during the synthesis.

Diagram 2: A logical workflow for troubleshooting synthesis problems.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. 2',5'-Dihydroxyacetophenone synthesis - chemicalbook [chemicalbook.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. orgsyn.org [orgsyn.org]
• 5. chem.bg.ac.rs [chem.bg.ac.rs]

refining experimental protocols for kinetic studies of 2-ethylhydroquinone

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in kinetic studies of 2-ethylhydroquinone.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Spectrophotometric Assays

Question 1: My spectrophotometric assay for 2-ethylhydroquinone oxidation shows a high background signal or rapid, inconsistent readings.

Answer: This issue often stems from the auto-oxidation of 2-ethylhydroquinone or interfering substances. Here are several troubleshooting steps:

• Deoxygenate Solutions: 2-Ethylhydroquinone is susceptible to oxidation by dissolved oxygen. Purge all buffers and solutions with an inert gas like nitrogen or argon before use.[1]

• Use Freshly Prepared Solutions: Prepare 2-ethylhydroquinone solutions immediately before your experiment to minimize oxidation.

• Optimize pH: The rate of hydroquinone auto-oxidation is pH-dependent.[1] Conduct your assay at a pH where the auto-oxidation rate is minimal, which may require preliminary experiments to determine the optimal pH for your specific reaction.

• Chelate Metal Ions: Trace metal ions can catalyze the oxidation of hydroquinones. Include a chelating agent like EDTA (ethylenediaminetetraacetic acid) in your reaction buffer to sequester these ions.

• Wavelength Selection: Ensure you are monitoring the reaction at the optimal wavelength for the product formation or substrate depletion. Run a full spectrum scan of your reactants and products to identify the wavelength with the most significant change in absorbance.[2][3]

• Blank Correction: Always include a blank control containing all reaction components except the enzyme or initiator of the reaction to subtract any background signal.[3]

Question 2: How do I determine the kinetic parameters (K_m and V_max) for an enzyme-catalyzed reaction with 2-ethylhydroquinone?

Answer: To determine the Michaelis-Menten constant (K_m) and maximum velocity (V_max), you need to measure the initial reaction rate at various substrate (2-ethylhydroquinone) concentrations.

The data can then be analyzed using graphical methods like the Lineweaver-Burk plot.[4][5][6][7] This plot linearizes the Michaelis-Menten equation by plotting the reciprocal of the initial velocity (1/V₀) against the reciprocal of the substrate concentration (1/[S]).[5][6][7]

• Experimental Setup:

  • Prepare a series of reaction mixtures with a fixed enzyme concentration and varying concentrations of 2-ethylhydroquinone.

  • Initiate the reaction and monitor the change in absorbance over time using a spectrophotometer.

  • Calculate the initial reaction rate (V₀) from the linear portion of the absorbance vs. time plot for each substrate concentration.

• Data Analysis (Lineweaver-Burk Plot):

  • Calculate the reciprocals of the initial velocities (1/V₀) and substrate concentrations (1/[S]).

  • Plot 1/V₀ on the y-axis against 1/[S] on the x-axis.

  • Perform a linear regression on the data points.

  • The y-intercept of the line is equal to 1/V_max.

  • The x-intercept of the line is equal to -1/K_m.

  • The slope of the line is K_m/V_max.

Electrochemical Assays (Cyclic Voltammetry)

Question 3: My cyclic voltammogram for 2-ethylhydroquinone shows distorted or disappearing peaks.

Answer: Distortions in cyclic voltammetry (CV) can arise from several factors related to the experimental setup and the electrochemical behavior of 2-ethylhydroquinone.

• Electrode Surface: Ensure your working electrode is properly polished and cleaned before each experiment to remove any adsorbed species from previous runs. An irregular surface can lead to poor peak shape.

• Reference Electrode Issues: A common problem is a clogged or improperly filled reference electrode, which can cause a shifting or unstable potential.[1] Check the filling solution and the frit for any blockages.

• Uncompensated Resistance (iR Drop): High solution resistance can distort the voltammogram, causing peaks to broaden and shift.[1]

  • Increase the concentration of the supporting electrolyte.

  • Move the reference electrode closer to the working electrode.

  • Use a potentiostat with iR compensation.

• Scan Rate Effects: The electrochemical reaction of 2-ethylhydroquinone may be quasi-reversible or followed by a chemical reaction. Varying the scan rate can help diagnose these issues. At high scan rates, the reverse peak may become more prominent if the follow-up chemical reaction is slow.[3]

• Degradation of the Analyte: If the peak currents decrease with successive scans, your 2-ethylhydroquinone solution may be degrading. Prepare fresh solutions and consider working under an inert atmosphere.

Question 4: How can I investigate the kinetics of 2-ethylhydroquinone oxidation using cyclic voltammetry?

Answer: Cyclic voltammetry is a powerful technique to study the kinetics and mechanism of electrode reactions.[5]

• Scan Rate Dependence: By varying the scan rate and observing the changes in peak potentials and currents, you can gain insights into the reversibility of the electron transfer process and the presence of any coupled chemical reactions.[3] For a reversible process, the peak separation (ΔE_p = E_pa - E_pc) should be close to 59/n mV (where n is the number of electrons transferred) and independent of the scan rate. An increase in peak separation with increasing scan rate suggests a quasi-reversible or irreversible process.

• Nicholson's Method: For quasi-reversible systems, the heterogeneous electron transfer rate constant (k⁰) can be estimated using Nicholson's method, which relates the peak separation to a dimensionless kinetic parameter (ψ) that is a function of k⁰ and the scan rate.

Experimental Protocols

Protocol 1: Spectrophotometric Assay for Tyrosinase-Catalyzed Oxidation of 2-Ethylhydroquinone

This protocol is adapted from studies on the kinetics of tyrosinase with hydroquinone substrates.[4][8]

• Reagents and Buffers:

  • Phosphate buffer (50 mM, pH 6.8)

  • Mushroom tyrosinase solution (e.g., 1000 units/mL in phosphate buffer)

  • 2-Ethylhydroquinone stock solution (e.g., 10 mM in ethanol, freshly prepared)

• Procedure:

  • Prepare a series of dilutions of the 2-ethylhydroquinone stock solution in phosphate buffer to achieve final concentrations ranging from, for example, 0.1 mM to 5 mM.

  • In a cuvette, add 950 µL of the 2-ethylhydroquinone solution at a specific concentration.

  • Equilibrate the cuvette in the spectrophotometer at a constant temperature (e.g., 25°C).

  • Initiate the reaction by adding 50 µL of the tyrosinase solution and mix quickly.

  • Immediately start recording the absorbance at the wavelength corresponding to the formation of the oxidized product (2-ethyl-1,4-benzoquinone), which can be determined by a preliminary spectral scan (typically around 240-290 nm for benzoquinones).

  • Record the absorbance at regular intervals (e.g., every 15 seconds) for a period of 5-10 minutes.

  • Repeat the measurement for each concentration of 2-ethylhydroquinone.

  • Perform a control experiment without the enzyme to measure the rate of auto-oxidation, which should be subtracted from the enzymatic reaction rates.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) for each substrate concentration from the initial linear slope of the absorbance vs. time plot.

  • Convert absorbance units to concentration using the Beer-Lambert law (A = εbc), where ε is the molar absorptivity of the product.

  • Plot V₀ versus the substrate concentration [S] to generate a Michaelis-Menten plot.

  • For a more accurate determination of K_m and V_max, create a Lineweaver-Burk plot as described in FAQ 2.

Protocol 2: Cyclic Voltammetry for the Study of 2-Ethylhydroquinone Redox Behavior

This protocol is a general guide for performing cyclic voltammetry on hydroquinone derivatives.[5][7]

• Materials and Solutions:

  • Potentiostat with a three-electrode cell (working, reference, and counter electrodes). A glassy carbon electrode is a suitable working electrode.

  • Electrolyte solution: e.g., 0.1 M KCl in a suitable solvent (e.g., a buffer solution for aqueous studies or acetonitrile for non-aqueous studies).

  • 2-Ethylhydroquinone solution (e.g., 1 mM in the electrolyte solution).

• Procedure:

  • Polish the working electrode with alumina slurry, rinse thoroughly with deionized water and the solvent, and dry it.

  • Assemble the three-electrode cell with the electrolyte solution containing 2-ethylhydroquinone.

  • Purge the solution with an inert gas (e.g., argon or nitrogen) for at least 10 minutes to remove dissolved oxygen. Maintain a blanket of the inert gas over the solution during the experiment.

  • Set the parameters on the potentiostat software:

    • Initial Potential (E_initial): A potential where no reaction occurs.

    • Vertex Potential 1 (E_vertex1): A potential sufficiently positive to oxidize 2-ethylhydroquinone.

    • Vertex Potential 2 (E_vertex2): A potential sufficiently negative to reduce the oxidized product.

    • Scan Rate (v): Start with a typical scan rate, e.g., 100 mV/s.

  • Run the cyclic voltammogram for several cycles until a stable trace is obtained.

  • Record the voltammogram and then repeat the experiment at different scan rates (e.g., 20, 50, 200, 500 mV/s).

• Data Analysis:

  • Identify the anodic (oxidation) and cathodic (reduction) peak potentials (E_pa and E_pc) and peak currents (i_pa and i_pc).

  • Plot the peak currents against the square root of the scan rate to check for diffusion control.

  • Calculate the peak separation (ΔE_p) at each scan rate to assess the reversibility of the reaction.

Quantitative Data Summary

The following tables provide representative kinetic data for hydroquinone derivatives, which can serve as a reference for expected values in studies with 2-ethylhydroquinone.

Table 1: Michaelis-Menten Constants for Tyrosinase with Different Substrates

Substrate	K_m (mM)	V_max (µmol/min)	Source
L-DOPA	0.45 ± 0.03	-	[9]
L-Tyrosine	0.061 ± 0.009	-	[9]

Note: V_max values are dependent on enzyme concentration and specific assay conditions.

Table 2: Rate Constants for the Reaction of Hydroquinones with Myeloperoxidase Compound I

Hydroquinone Derivative	Rate Constant (M⁻¹s⁻¹) at pH 7, 15°C	Source
p-Hydroquinone	5.6 ± 0.4 x 10⁷	[10]
2,3-Dimethylhydroquinone	1.3 ± 0.1 x 10⁶	[10]
2,3,5-Trimethylhydroquinone	3.1 ± 0.3 x 10⁶	[10]

Visualizations

Signaling Pathway: 2-Ethylhydroquinone-Induced Oxidative Stress and MAPK/NF-κB Activation

Hydroquinones and their oxidized counterparts, benzoquinones, can induce the production of reactive oxygen species (ROS).[11] This oxidative stress can, in turn, activate key cellular signaling pathways like the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) pathways, which are involved in inflammation, cell proliferation, and apoptosis.[11][12][13][14][15][16][17][18][19][20]

Caption: Proposed signaling pathway for 2-ethylhydroquinone-induced cellular responses.

Experimental Workflow: Spectrophotometric Kinetic Assay

This diagram outlines the key steps in performing a spectrophotometric kinetic assay to determine enzyme parameters for a 2-ethylhydroquinone substrate.

Caption: Workflow for determining enzyme kinetic parameters using a spectrophotometric assay.

References

• 1. ossila.com [ossila.com]
• 2. 2minutemedicine.com [2minutemedicine.com]
• 3. How to Measure Enzyme Kinetics Using Spectrophotometry [synapse.patsnap.com]
• 4. Michaelis-Menten vs. Lineweaver-Burk Plots Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 5. Lineweaver–Burk plot - Wikipedia [en.wikipedia.org]
• 6. Enzyme kinetics- michaelis menten model, lineweaver burk plot | PDF [slideshare.net]
• 7. superchemistryclasses.com [superchemistryclasses.com]
• 8. Reduction of benzoquinones to hydroquinones via spontaneous reaction with glutathione and enzymatic reaction by S-glutathionyl-hydroquinone reductases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. benchchem.com [benchchem.com]
• 11. Benzoquinone activates the ERK/MAPK signaling pathway via ROS production in HL-60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Hydroquinone suppresses IFN-β expression by targeting AKT/IRF3 pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Impact of Polyphenolic Compounds on the MAPK Signaling Pathway against Carcinogenesis Journal of Clinical Practice and Research [jcpres.com]
• 14. MAPK/ERK pathway - Wikipedia [en.wikipedia.org]
• 15. Modulation of Mitogen-Activated Protein Kinase (MAPK) Signaling Pathway in Gastrointestinal Cancers by Phytochemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. resources.tocris.com [resources.tocris.com]
• 18. Frontiers | Dissecting the Crosstalk Between Nrf2 and NF-κB Response Pathways in Drug-Induced Toxicity [frontiersin.org]
• 19. Regulation of NF-κB Expression by Thymoquinone; A Role in Regulating Pro-Inflammatory Cytokines and Programmed Cell Death in Hepatic Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Activation of the NF-κB and MAPK Signaling Pathways Contributes to the Inflammatory Responses, but Not Cell Injury, in IPEC-1 Cells Challenged with Hydrogen Peroxide - PMC [pmc.ncbi.nlm.nih.gov]

dealing with impurities in commercial 2-Ethylbenzene-1,4-diol

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions (FAQs) for handling impurities in commercial 2-Ethylbenzene-1,4-diol.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction is giving a low yield or failing completely. Could impurities in 2-Ethylbenzene-1,4-diol be the cause?

A1: Yes, impurities can significantly impact reaction outcomes.

• Moisture (Water): Can quench organometallic reagents or interfere with reactions sensitive to water.

• Oxidized Species: Hydroquinones are susceptible to oxidation, forming quinones. These can act as inhibitors or participate in unwanted side reactions. A pink or brownish tinge in the normally off-white solid can indicate oxidation.

• Residual Solvents/Starting Materials: Solvents from the manufacturing process (e.g., toluene, heptane) or unreacted starting materials can alter reaction stoichiometry and kinetics.

Troubleshooting Steps:

• Assess Purity: Use analytical techniques like HPLC, GC-MS, or NMR to identify and quantify impurities.[1][2]

• Dry the Reagent: If water is suspected, dry the compound under a high vacuum or by azeotropic distillation with an appropriate solvent like toluene.

• Purify the Reagent: If other impurities are present, consider purification by recrystallization or column chromatography.

Q2: I'm observing unexpected peaks in my NMR/HPLC analysis. What are the common impurities I should look for?

A2: Common impurities in commercial 2-Ethylbenzene-1,4-diol include:

• Isomers: Positional isomers such as 3-ethylbenzene-1,2-diol or 4-ethylbenzene-1,2-diol may be present from the synthesis.[3]

• Oxidation Product (2-Ethyl-p-benzoquinone): This is a common impurity formed by the oxidation of the hydroquinone ring. It often imparts a yellowish or brownish color to the material.

• Unreacted Starting Materials: Depending on the synthetic route, this could include ethylbenzene or related precursors.[4]

• Residual Solvents: Toluene, hexanes, or ethyl acetate are common solvents used during synthesis and purification.

Q3: The color of my 2-Ethylbenzene-1,4-diol is not white as expected. It has a pink, yellow, or brown tint. Is it still usable?

A3: Discoloration typically indicates the presence of oxidized impurities, primarily 2-ethyl-p-benzoquinone. For many sensitive applications, especially in catalysis or drug development, using discolored reagent is not recommended as the quinone can interfere with the reaction. For less sensitive applications, it might be usable, but purification is strongly advised for reproducible results.

Q4: How can I effectively purify commercial 2-Ethylbenzene-1,4-diol for a highly sensitive application?

A4: For achieving high purity, a two-step approach is often best:

• Recrystallization: This is an effective first step to remove the bulk of impurities.[5][6]

• Column Chromatography: If recrystallization does not provide the desired purity, column chromatography can be used to separate closely related isomers and remove trace impurities.[7][8]

Refer to the detailed protocols below for each technique.

Purity and Purification Data

The following table summarizes typical purity levels of 2-Ethylbenzene-1,4-diol and the expected purity after applying standard purification techniques.

Grade / Method	Typical Purity (%)	Common Impurities	Notes
Commercial Grade	95 - 98%	Oxidized species, isomers, residual solvent, water	Often discolored (off-white to tan).
After Recrystallization	98.5 - 99.5%	Trace isomers, residual solvent	Significantly reduces color and removes most oxidized impurities.
After Column Chromatography	> 99.5%	Minimal trace impurities	Most effective method for removing isomeric impurities.[7]

Experimental Protocols

Protocol 1: Purification by Recrystallization

This method is effective for removing insoluble impurities and those present in smaller quantities.[5]

Materials:

• Crude 2-Ethylbenzene-1,4-diol

• Erlenmeyer flasks

• Hot plate with stirring capability

• Recrystallization solvent (e.g., Toluene/Heptane mixture, or water)

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Solvent Selection: The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[5] A mixture of toluene and heptane (e.g., 1:3 ratio) often works well.

• Dissolution: Place the crude solid in an Erlenmeyer flask with a stir bar. Add a minimal amount of the hot solvent mixture until the solid just dissolves.[6]

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Slow cooling is crucial for forming pure crystals.[9]

• Ice Bath Cooling: Once at room temperature, place the flask in an ice bath for about 30 minutes to maximize crystal formation.[6]

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold solvent to remove any adhering impurities.

• Drying: Dry the purified crystals under a high vacuum to remove all residual solvent.

Protocol 2: Purification by Flash Column Chromatography

This technique is excellent for separating compounds based on polarity and is effective for removing isomers.[7][10]

Materials:

• Crude or recrystallized 2-Ethylbenzene-1,4-diol

• Glass chromatography column

• Silica gel (stationary phase)

• Eluent (mobile phase), e.g., a mixture of Hexanes and Ethyl Acetate

• Collection tubes or flasks

• Air pump or nitrogen line for pressure

Procedure:

• Eluent Selection: Use Thin Layer Chromatography (TLC) to determine an appropriate solvent system. Aim for an Rf value of ~0.3 for the desired compound. A gradient of 10% to 30% Ethyl Acetate in Hexanes is a good starting point.

• Column Packing: Pack the column with a slurry of silica gel in the initial, less polar eluent. Ensure the packing is uniform and free of air bubbles.[11][12]

• Sample Loading: Dissolve the compound in a minimal amount of the eluent and carefully load it onto the top of the silica bed. Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the compound onto a small amount of silica gel.[8]

• Elution: Begin passing the eluent through the column, applying gentle pressure to achieve a steady flow rate.

• Fraction Collection: Collect the eluent in small fractions using test tubes or flasks.[11]

• Analysis: Analyze the collected fractions by TLC to identify which ones contain the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified 2-Ethylbenzene-1,4-diol.

Visualizations

Impurity Troubleshooting Workflow

The following diagram outlines the logical steps for identifying and resolving issues related to impurities in 2-Ethylbenzene-1,4-diol.

Caption: Workflow for troubleshooting impurities.

Potential Impact of Impurities on a Signaling Pathway

Caption: Impurity interference in a signaling pathway.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. ANALYTICAL METHODS - Toxicological Profile for Ethylbenzene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. 15.5 Multistep synthesis with aromatics | Organic Chemistry II [courses.lumenlearning.com]
• 4. Ethylbenzene - Some Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. mt.com [mt.com]
• 6. youtube.com [youtube.com]
• 7. youtube.com [youtube.com]
• 8. Purification [chem.rochester.edu]
• 9. youtube.com [youtube.com]
• 10. orgsyn.org [orgsyn.org]
• 11. m.youtube.com [m.youtube.com]
• 12. youtube.com [youtube.com]

Technical Support Center: Trace Analysis of 2-Ethylhydroquinone

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the trace analysis of 2-ethylhydroquinone. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical methods for the trace analysis of 2-ethylhydroquinone?

The most common methods for analyzing 2-ethylhydroquinone and related phenolic compounds are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), often coupled with Mass Spectrometry (MS).[1][2] HPLC is often preferred for non-volatile compounds like 2-ethylhydroquinone as it typically does not require a derivatization step.[3] GC-MS is also a powerful technique, particularly for volatile and semi-volatile compounds; however, for non-volatile compounds like hydroquinones, a derivatization step to increase volatility is often necessary.[4][5]

Q2: How should I prepare my sample for 2-ethylhydroquinone analysis?

Sample preparation is a critical step and depends on the sample matrix. For liquid samples from industrial processes, a simple dilution with a suitable solvent may be sufficient. For more complex matrices, such as cosmetic creams, an extraction step is necessary.[6] A common approach involves dispersing the sample in a solvent like methanol, followed by vortexing and potentially ultrasonication to ensure complete dissolution of the analyte.[7] It is also recommended to filter the sample through a 0.45 µm filter before injection to prevent clogging of the analytical column.

Q3: What are the key challenges in the analysis of 2-ethylhydroquinone?

2-ethylhydroquinone, like other hydroquinones, is susceptible to oxidation, which can lead to inaccurate quantification.[8] Therefore, it is crucial to handle samples and standards with care, protecting them from light and excessive heat. Using freshly prepared solutions is also recommended. Peak tailing is another common issue when analyzing polar phenolic compounds, often caused by interactions with the stationary phase in HPLC.[7][9]

Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments in a question-and-answer format.

HPLC Troubleshooting

Q4: I am observing significant peak tailing for my 2-ethylhydroquinone peak in HPLC. What could be the cause and how can I fix it?

Peak tailing for polar phenolic compounds is often due to secondary interactions with the stationary phase, particularly with residual silanol groups on silica-based columns.[7][9]

• Potential Cause 1: Silanol Interactions: Uncapped silanol groups on the column can interact with the polar hydroxyl groups of 2-ethylhydroquinone.

  • Solution: Lower the mobile phase pH to around 2.5-3.5 by adding an acidic modifier like formic acid. This protonates the silanol groups, reducing their interaction with the analyte.[7]

• Potential Cause 2: Inappropriate Mobile Phase pH: If the mobile phase pH is close to the pKa of the phenolic hydroxyl groups, both ionized and non-ionized forms of the analyte can exist, leading to peak distortion.

  • Solution: Adjust the mobile phase pH to be at least 2 pH units away from the analyte's pKa to ensure it exists in a single ionic state.[7]

• Potential Cause 3: Column Overload: Injecting a sample that is too concentrated can saturate the stationary phase.

  • Solution: Dilute your sample or reduce the injection volume.[7]

Q5: My 2-ethylhydroquinone peak is broad, leading to poor resolution. How can I improve it?

Broad peaks can result from several factors related to the HPLC system and method.

• Potential Cause 1: Extra-Column Volume: Excessive tubing length or a large internal diameter between the injector, column, and detector can cause the analyte band to spread.

  • Solution: Use tubing with a smaller internal diameter and minimize its length.[7]

• Potential Cause 2: Low Mobile Phase Flow Rate: An excessively low flow rate can lead to peak broadening due to diffusion.

  • Solution: Optimize the flow rate. A typical starting point for a 4.6 mm ID column is 1.0 mL/min.[7]

• Potential Cause 3: Column Contamination or Failure: Accumulation of contaminants or degradation of the stationary phase can reduce column efficiency.

  • Solution: Flush the column with a strong solvent. If the problem persists, the column may need to be replaced.

GC-MS Troubleshooting

Q6: I am not seeing a peak for 2-ethylhydroquinone in my GC-MS analysis. What could be the problem?

The absence of a peak for a non-volatile compound like 2-ethylhydroquinone in GC-MS often points to issues with volatilization or detection.

• Potential Cause 1: Lack of Derivatization: Due to its polar nature and low volatility, 2-ethylhydroquinone may not reach the detector without derivatization.

  • Solution: Implement a derivatization step to convert the polar hydroxyl groups into more volatile silyl ethers. N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) is a common derivatizing agent for this purpose.[4][10]

• Potential Cause 2: Inlet or Column Activity: Active sites in the injector liner or on the column can adsorb the analyte.

  • Solution: Use a deactivated inlet liner and a column suitable for the analysis of phenolic compounds. Regularly clean or replace the inlet liner.[5]

• Potential Cause 3: Incorrect Temperature Program: The oven temperature program may not be optimized for the elution of the derivatized analyte.

  • Solution: Optimize the temperature program, ensuring the final temperature is high enough to elute the compound in a reasonable time.[4]

Q7: My results for 2-ethylhydroquinone analysis are not reproducible. What are the likely causes?

Poor reproducibility can stem from various factors throughout the analytical process.

• Potential Cause 1: Inconsistent Sample Preparation: Variations in extraction efficiency or derivatization yield will lead to inconsistent results.

  • Solution: Ensure a standardized and validated sample preparation protocol is strictly followed. Use an internal standard to correct for variations.

• Potential Cause 2: Leaks in the GC System: Leaks in the injector, column connections, or gas lines can cause fluctuations in flow rates and affect retention times and peak areas.

  • Solution: Perform regular leak checks of the entire GC system.

• Potential Cause 3: Sample Degradation: As 2-ethylhydroquinone is prone to oxidation, its concentration can change over time if samples are not stored properly.

  • Solution: Analyze samples as quickly as possible after preparation and store them in a cool, dark place.

Data Presentation

Table 1: Typical HPLC-UV Method Parameters for Hydroquinone Analysis (Adaptable for 2-Ethylhydroquinone)

Parameter	Value	Reference
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)	[5][11]
Mobile Phase	Methanol/Water (e.g., 70:30 v/v) with 0.1% Formic Acid	[3][11]
Flow Rate	1.0 mL/min	[3][11]
Detection Wavelength	295 nm
Linearity Range	2.0 - 40.0 µg/mL	[11]
Limit of Detection (LOD)	0.16 µg/mL	[11]
Limit of Quantitation (LOQ)	0.53 µg/mL	[11]
Recovery	92.4% - 99.0%	[11]

Table 2: Typical GC-MS Method Parameters for Hydroquinone Analysis (Adaptable for 2-Ethylhydroquinone)

Parameter	Value	Reference
Column	5% Phenyl-methylpolysiloxane (e.g., 30 m x 0.25 mm, 0.25 µm)	[4]
Carrier Gas	Helium	[4]
Injection Mode	Splitless	[4]
Derivatizing Agent	N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)	[4][10]
Oven Program	Initial 100°C, ramp to 300°C	[4]
Mass Spectrometer	Electron Impact (EI) ionization, Selected Ion Monitoring (SIM)	[4]
Linearity Range	5 - 500 ng/mL	[12]
Limit of Detection (LOD)	0.031 ng/mL	[12]
Limit of Quantitation (LOQ)	0.093 ng/mL	[12]

Experimental Protocols

Detailed Methodology for HPLC-UV Analysis

• Preparation of Standard Solutions:

  • Prepare a stock solution of 2-ethylhydroquinone (e.g., 1 mg/mL) in methanol.

  • Perform serial dilutions of the stock solution with the mobile phase to create a series of calibration standards (e.g., 1, 5, 10, 20, 50 µg/mL).

• Sample Preparation (from an industrial solution):

  • Accurately dilute a known volume of the sample with the mobile phase to bring the expected concentration of 2-ethylhydroquinone within the calibration range.

  • Filter the diluted sample through a 0.45 µm syringe filter into an HPLC vial.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: Isocratic elution with a mixture of methanol and water (e.g., 70:30 v/v) containing 0.1% formic acid. The mobile phase should be degassed before use.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Detection: UV detector at 295 nm.

• Analysis:

  • Inject the calibration standards to generate a calibration curve.

  • Inject the prepared sample.

  • Quantify the amount of 2-ethylhydroquinone in the sample by comparing its peak area to the calibration curve.

Detailed Methodology for GC-MS Analysis

• Preparation of Standard Solutions:

  • Prepare a stock solution of 2-ethylhydroquinone (e.g., 1 mg/mL) in a suitable solvent like acetonitrile.

  • Create a series of calibration standards by diluting the stock solution.

• Sample Preparation and Derivatization:

  • Transfer a known volume of the sample (or diluted sample) and each calibration standard to separate reaction vials.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Add a derivatizing agent such as MSTFA and a solvent like acetonitrile.

  • Heat the vials (e.g., at 60°C for 30 minutes) to complete the derivatization reaction.

  • Cool the vials to room temperature before injection.

• GC-MS Conditions:

  • Column: A capillary column suitable for the analysis of derivatized phenolic compounds (e.g., a 5% phenyl-methylpolysiloxane column, 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Injector: Splitless mode at 250°C.

  • Oven Temperature Program: Start at 100°C, hold for 2 minutes, then ramp to 220°C at 30°C/min, hold for 1 minute, and finally ramp to 300°C at 20°C/min and hold for 2 minutes.[4]

  • Mass Spectrometer: Operate in electron impact (EI) mode. For quantitative analysis, use selected ion monitoring (SIM) mode for enhanced sensitivity.

• Analysis:

  • Inject the derivatized standards and sample.

  • Identify the derivatized 2-ethylhydroquinone peak based on its retention time and mass spectrum.

  • Quantify the analyte using a calibration curve constructed from the peak areas of the derivatized standards.

Visualizations

Caption: Workflow for HPLC-UV analysis of 2-ethylhydroquinone.

Caption: Workflow for GC-MS analysis of 2-ethylhydroquinone.

Caption: Logical troubleshooting workflow for analytical issues.

References

• 1. researchgate.net [researchgate.net]
• 2. Techniques for Analysis of Plant Phenolic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Simultaneous Determination of Arbutin and Hydroquinone in Different Herbal Slimming Products Using Gas Chromatography-mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Determination of hydroquinone and benzoquinone in pharmaceutical formulations: critical considerations on quantitative analysis of easily oxidized compounds - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 9. Biological effects of prenylated hydroquinones: structure-activity relationship studies in antimicrobial, brine shrimp, and fish lethality assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. "Determination of Hydroquinone in Cosmetic Creams by High Performance L" by Fuyou Liu [dc.etsu.edu]
• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis: 2-Ethylbenzene-1,4-diol vs. Unsubstituted Hydroquinone for Researchers and Drug Development Professionals

An in-depth guide to the physicochemical and biological properties of 2-Ethylbenzene-1,4-diol and hydroquinone, presenting key experimental data to inform research and development decisions.

In the landscape of drug discovery and development, the selection of molecular scaffolds and substituent groups is a critical determinant of a compound's efficacy and safety profile. Hydroquinone and its derivatives are a well-established class of compounds with diverse applications, from antioxidant and anticancer agents to key intermediates in chemical synthesis. This guide provides a detailed comparison of 2-Ethylbenzene-1,4-diol, an alkylated hydroquinone, and its parent compound, unsubstituted hydroquinone. By presenting a side-by-side analysis of their physicochemical properties and biological activities, supported by experimental data and protocols, this document aims to equip researchers, scientists, and drug development professionals with the necessary information to make informed decisions in their work.

Physicochemical Properties: A Comparative Overview

The introduction of an ethyl group to the hydroquinone ring in the ortho position significantly influences its physicochemical characteristics. While comprehensive experimental data for 2-Ethylbenzene-1,4-diol is limited, we can draw comparisons with hydroquinone and related alkylated analogs to understand these effects.

Property	2-Ethylbenzene-1,4-diol (2-Ethylhydroquinone)	Hydroquinone (Benzene-1,4-diol)	References
Molecular Formula	C₈H₁₀O₂	C₆H₆O₂	[1]
Molecular Weight	138.16 g/mol	110.11 g/mol	[1]
Melting Point	Data not available	172-175 °C	[2]
Boiling Point	Data not available	285 °C	[2]
Water Solubility	Data not available (Expected to be lower than hydroquinone)	59 g/L (at 15 °C)	[1]
Redox Potential	Data not available (Expected to be lower than hydroquinone)	Varies with conditions	[3][4]

Note: The presence of the ethyl group in 2-Ethylbenzene-1,4-diol is expected to increase its lipophilicity, thereby decreasing its water solubility compared to hydroquinone. This alkyl substitution also introduces an electron-donating effect, which is anticipated to lower its redox potential, making it a potentially stronger reducing agent.

Biological Activity: A Head-to-Head Comparison

The biological activities of hydroquinone derivatives are intrinsically linked to their chemical structure. The addition of an ethyl group can modulate antioxidant efficacy, cytotoxicity, and enzyme inhibitory potential.

Antioxidant Activity

Hydroquinones are renowned for their antioxidant properties, which stem from their ability to donate hydrogen atoms or electrons to neutralize free radicals. The presence of an electron-donating alkyl group, such as the ethyl group in 2-Ethylbenzene-1,4-diol, is generally expected to enhance this activity by making the hydroxyl protons more easily abstractable.

dot

Caption: General antioxidant mechanism of hydroquinones.

Cytotoxicity

The cytotoxic effects of hydroquinone are a significant consideration in its therapeutic applications. Studies have shown that hydroquinone can induce apoptosis and is cytotoxic to various cell lines.[5][6][7] The introduction of an ethyl group may alter this cytotoxic profile. While specific data for 2-Ethylbenzene-1,4-diol is limited, research on other alkylated hydroquinones suggests that the degree of cytotoxicity can be influenced by the nature and position of the alkyl substituent.[8] A comprehensive evaluation of 2-Ethylbenzene-1,4-diol's cytotoxicity against relevant cell lines would be crucial for its development as a therapeutic agent.

Enzyme Inhibition

Hydroquinone and its derivatives are known to inhibit various enzymes, with tyrosinase being a prominent target in the context of dermatology and cosmetology.[9][10][11][12][13] Tyrosinase is a key enzyme in melanin biosynthesis, and its inhibition leads to skin lightening effects. The ethyl group in 2-Ethylbenzene-1,4-diol could potentially enhance its binding to the active site of tyrosinase, leading to more potent inhibition compared to hydroquinone. However, experimental verification is necessary to confirm this hypothesis.

dot

Caption: Inhibition of melanin synthesis via tyrosinase inhibition.

Experimental Protocols

To facilitate further research and direct comparison, detailed protocols for key biological assays are provided below.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is a standard method for evaluating the antioxidant activity of compounds.

Principle: DPPH is a stable free radical that absorbs light at 517 nm. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced, leading to a decrease in absorbance.

Procedure:

• Preparation of DPPH solution: Prepare a 0.1 mM solution of DPPH in methanol.

• Sample preparation: Dissolve the test compounds (2-Ethylbenzene-1,4-diol and hydroquinone) and a positive control (e.g., ascorbic acid) in methanol to prepare a stock solution. Prepare serial dilutions from the stock solution.

• Assay: In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of each sample dilution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: The percentage of radical scavenging activity is calculated using the following formula: % Inhibition = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100

The IC₅₀ value (the concentration of the compound that scavenges 50% of the DPPH radicals) can then be determined.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Cytotoxicity Assay

This colorimetric assay is a widely used method to assess cell viability and cytotoxicity.

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.

Procedure:

• Cell seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to attach overnight.

• Compound treatment: Treat the cells with various concentrations of 2-Ethylbenzene-1,4-diol and hydroquinone for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle-treated control group.

• MTT addition: After the treatment period, remove the medium and add 100 µL of fresh medium containing 0.5 mg/mL MTT to each well.

• Incubation: Incubate the plate at 37°C for 2-4 hours.

• Formazan solubilization: Remove the MTT solution and add 100 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculation: Cell viability is expressed as a percentage of the control. The IC₅₀ value (the concentration of the compound that causes 50% cell death) can be calculated.

Tyrosinase Inhibition Assay

This assay measures the ability of a compound to inhibit the enzymatic activity of tyrosinase.

Principle: Tyrosinase catalyzes the oxidation of L-DOPA to dopachrome, which has a strong absorbance at 475 nm. Inhibitors of tyrosinase will reduce the rate of dopachrome formation.

Procedure:

• Reagent preparation:

  • Mushroom tyrosinase solution (e.g., 1000 U/mL in phosphate buffer, pH 6.8).

  • L-DOPA solution (e.g., 2.5 mM in phosphate buffer, pH 6.8).

  • Test compounds (2-Ethylbenzene-1,4-diol and hydroquinone) and a positive control (e.g., kojic acid) dissolved in a suitable solvent (e.g., DMSO) and diluted in phosphate buffer.

• Assay: In a 96-well plate, add 40 µL of the test compound solution, 80 µL of phosphate buffer, and 40 µL of the tyrosinase solution to each well.

• Pre-incubation: Pre-incubate the plate at room temperature for 10 minutes.

• Reaction initiation: Add 40 µL of the L-DOPA solution to each well to start the reaction.

• Measurement: Immediately measure the absorbance at 475 nm at different time points (e.g., every minute for 20 minutes) using a microplate reader.

• Calculation: The percentage of tyrosinase inhibition is calculated as follows: % Inhibition = [1 - (Reaction rate with inhibitor / Reaction rate without inhibitor)] x 100

The IC₅₀ value can be determined from a dose-response curve.

Conclusion and Future Directions

This guide provides a foundational comparison between 2-Ethylbenzene-1,4-diol and unsubstituted hydroquinone. While hydroquinone is a well-characterized compound, there is a clear need for more extensive experimental data on the physicochemical and biological properties of 2-Ethylbenzene-1,4-diol to fully elucidate its potential. The provided experimental protocols offer a standardized framework for researchers to conduct these crucial comparative studies. Future research should focus on obtaining experimental values for the melting point, boiling point, solubility, and redox potential of 2-Ethylbenzene-1,4-diol. Furthermore, direct comparative studies on its antioxidant, cytotoxic, and enzyme inhibitory activities against hydroquinone are essential to determine if the addition of the ethyl group confers advantageous properties for drug development and other applications. Such data will be invaluable in guiding the rational design of new and improved hydroquinone-based therapeutic agents.

References

• 1. 2-Methylhydroquinone | 95-71-6 [chemicalbook.com]
• 2. 123-31-9 CAS MSDS (Hydroquinone) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. Quinone 1 e– and 2 e–/2 H+ Reduction Potentials: Identification and Analysis of Deviations from Systematic Scaling Relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thermodynamic and kinetic considerations for the reaction of semiquinone radicals to form superoxide and hydrogen peroxide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effect of antioxidants on radical intensity and cytotoxicity of hydroquinone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In vitro assessment of the cytotoxic, DNA damaging, and cytogenetic effects of hydroquinone in human peripheral blood lymphocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Hydroquinone-selected chronic myelogenous leukemia cells are sensitive to chloroquine-induced cytotoxicity via MCL1 suppression and glycolysis inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Targeted Synthesis and Study of Anti-tyrosinase Activity of 2-Substituted Tetrahydrobenzo[4,5]Thieno[2,3-d]Pyrimidine-4(3H)-One - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Design, synthesis, and inhibitory activity of hydroquinone ester derivatives against mushroom tyrosinase - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. Design, synthesis, and inhibitory activity of hydroquinone ester derivatives against mushroom tyrosinase - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Discovering Next-Generation Tyrosinase Inhibitors through Integrated Computational and Experimental Approaches – Cymbiotics Biopharma [cymbiotics.co]

A Comparative Guide to the Antioxidant Activity of 2-Ethylhydroquinone and Butylated Hydroxytoluene (BHT)

In the realm of antioxidant research, Butylated Hydroxytoluene (BHT) is a widely recognized synthetic antioxidant used to prevent oxidation in a variety of products, including food, pharmaceuticals, and plastics.[1] Concurrently, there is a continuous exploration of other phenolic compounds for their antioxidant potential. This guide provides a comparative analysis of the antioxidant activity of 2-ethylhydroquinone against the established benchmark, BHT.

Quantitative Comparison of Antioxidant Activity

The antioxidant activity of a compound is often quantified by its IC50 value, which represents the concentration of the antioxidant required to scavenge 50% of free radicals in a given assay. A lower IC50 value indicates a higher antioxidant potency. The following table summarizes representative IC50 values for BHT from various studies using the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays. It is important to note that these values can vary between studies due to differences in experimental conditions.

Antioxidant Assay	Butylated Hydroxytoluene (BHT) (IC50)	2-Ethylhydroquinone (IC50)	Standard Reference (Example)
DPPH Radical Scavenging	Wide range reported in literature (e.g., ~16.53 µg/mL to 202.35 µg/mL)[2][3]	Data not readily available	Ascorbic Acid: ~5 µg/mL
ABTS Radical Scavenging	~13 µg/mL[3]	Data not readily available	Trolox: ~3 µg/mL

The antioxidant activity of 2-ethylhydroquinone is attributed to its hydroquinone structure. The two hydroxyl groups on the benzene ring are crucial for its radical-scavenging ability.[4] The presence of an ethyl group on the aromatic ring may influence its antioxidant activity and lipophilicity. Generally, alkyl substituents on the hydroquinone ring can affect the steric accessibility of the hydroxyl groups and their hydrogen-donating ability.[5]

Mechanism of Antioxidant Action: Free Radical Scavenging

Both 2-ethylhydroquinone and BHT are phenolic antioxidants. Their primary mechanism of action involves the donation of a hydrogen atom from their hydroxyl (-OH) group to a free radical (R•), thereby neutralizing the radical and terminating the oxidative chain reaction.[1] Upon donating a hydrogen atom, the phenolic antioxidant itself becomes a relatively stable free radical that does not readily participate in further oxidative reactions.

Free radical scavenging by a phenolic antioxidant.

Experimental Protocols

For researchers intending to conduct direct comparative studies, the following are detailed methodologies for two standard antioxidant assays.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

The DPPH assay is a common method to assess the free radical scavenging ability of antioxidants.[3] The principle is based on the reduction of the stable DPPH radical (deep violet) to the non-radical form, DPPH-H (pale yellow), upon reaction with an antioxidant.[3]

Workflow for the DPPH radical scavenging assay.

Detailed Methodology:

• Preparation of DPPH Solution: A 0.1 mM solution of DPPH in methanol should be freshly prepared and kept in a dark container to prevent degradation.[3]

• Preparation of Test Samples: Stock solutions of 2-ethylhydroquinone, BHT, and a standard antioxidant (e.g., ascorbic acid) are prepared in methanol. Serial dilutions are then made to obtain a range of concentrations for testing.

• Reaction Mixture: In a microplate or cuvette, a fixed volume of the DPPH solution is mixed with a specific volume of each concentration of the test samples. A control containing only the solvent and DPPH solution is also prepared.

• Incubation: The reaction mixtures are incubated in the dark at room temperature for 30 minutes.[3]

• Absorbance Measurement: The absorbance of each solution is measured at 517 nm using a spectrophotometer.

• Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is calculated using the formula: % Scavenging Activity = [ (Acontrol - Asample) / Acontrol ] x 100 Where Acontrol is the absorbance of the control and Asample is the absorbance of the test sample.

• IC50 Determination: The IC50 value is determined by plotting the percentage of inhibition against the concentration of the sample.[3]

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

The ABTS assay measures the ability of antioxidants to scavenge the stable ABTS radical cation (ABTS•+).[3] The ABTS•+ is generated by the oxidation of ABTS with potassium persulfate and has a characteristic blue-green color.[3] In the presence of an antioxidant, the ABTS•+ is reduced back to its colorless neutral form, and the decrease in absorbance is proportional to the antioxidant activity.[3]

Workflow for the ABTS radical scavenging assay.

Detailed Methodology:

• Preparation of ABTS Radical Cation (ABTS•+): A stock solution of ABTS (e.g., 7 mM) and potassium persulfate (e.g., 2.45 mM) are prepared in water. Equal volumes of these two solutions are mixed and allowed to stand in the dark at room temperature for 12-16 hours to generate the ABTS•+ solution. Before use, the ABTS•+ solution is diluted with a suitable solvent (e.g., ethanol or phosphate-buffered saline) to an absorbance of approximately 0.70 at 734 nm.

• Preparation of Test Samples: Stock solutions of 2-ethylhydroquinone, BHT, and a standard antioxidant (e.g., Trolox) are prepared. Serial dilutions are made to obtain a range of concentrations.

• Reaction Mixture: A small volume of each test sample concentration is added to a fixed volume of the diluted ABTS•+ solution.

• Incubation: The mixtures are incubated at room temperature for a specified time (e.g., 6 minutes).

• Absorbance Measurement: The absorbance of the solutions is measured at 734 nm.

• Calculation of Scavenging Activity: The percentage of ABTS•+ scavenging activity is calculated using the same formula as in the DPPH assay.

• IC50 Determination: The IC50 value is determined by plotting the percentage of inhibition against the concentration of the test compound.[6]

References

• 1. Reactivity of phenolic compounds towards free radicals under in vitro conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Antioxidant Activity of Natural Hydroquinones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

A Comparative Analysis of Alkyl-Substituted Hydroquinones as Polymerization Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate polymerization inhibitor is a critical parameter in ensuring the stability of monomers, controlling reaction kinetics, and maintaining the quality of the final polymer. Alkyl-substituted hydroquinones are a prominent class of inhibitors, valued for their efficacy in preventing premature and unwanted polymerization initiated by free radicals. This guide provides a comparative study of various alkyl-substituted hydroquinones, presenting their performance based on available experimental data, detailing relevant experimental protocols, and visualizing their mechanism of action.

Mechanism of Action

Alkyl-substituted hydroquinones function as polymerization inhibitors by scavenging free radicals, which are the initiators of polymerization. This process is particularly effective in the presence of oxygen. The general mechanism involves the reaction of a free radical (R•) with oxygen to form a peroxy radical (ROO•). Subsequently, the hydroquinone derivative donates a hydrogen atom to the peroxy radical, neutralizing it and forming a stable hydroquinone radical. This radical can then react with another peroxy radical, terminating the polymerization chain. The efficiency of this inhibition is influenced by the nature and position of the alkyl substituents on the hydroquinone ring.

Caption: General mechanism of polymerization inhibition by alkyl-substituted hydroquinones.

Comparative Performance of Alkyl-Substituted Hydroquinones

The steric hindrance offered by the tert-butyl groups plays a significant role in the reactivity of these inhibitors. A study using a Briggs-Rauscher oscillating system indicated that hydroquinone (HQ), lacking bulky substituents, exhibited a higher inhibition time compared to tert-butylhydroquinone (TBHQ).[1] In the same system, 2,5-di-tert-butylhydroquinone (DTBHQ) showed no significant influence, suggesting that the two bulky tert-butyl groups sterically hinder the hydroxyl groups, reducing their ability to donate hydrogen atoms to free radicals.[1]

Conversely, other reports suggest that MTBHQ possesses higher solubility and increased potency at elevated temperatures when compared to unsubstituted hydroquinone.

For a quantitative perspective, data from a study on the inhibition of styrene polymerization by tert-butylhydroquinone (TBHQ) and 4-methoxyphenol (MEHQ), a hydroquinone derivative, is presented below. This data serves as a proxy to understand the performance metrics of alkyl-substituted hydroquinones.

Inhibitor	Monomer	Temperature (°C)	Inhibitor Conc. (ppm)	Induction Period (min)	Polymer Growth (%) after 4h
TBHQ	Styrene	115	1000	-	42.50
MEHQ	Styrene	115	1000	-	-

Note: A direct comparison of induction periods was not provided in the source. The growth percentage indicates the amount of polymer formed after a specific time.

Experimental Protocols

To evaluate the performance of polymerization inhibitors, several key experiments are conducted. Below are detailed methodologies for two common techniques.

Determination of Induction Period by Dilatometry

This method measures the change in volume of a monomer as it polymerizes. The induction period is the time during which no significant change in volume occurs, indicating the inhibitor is effectively preventing polymerization.

Apparatus:

• Dilatometer

• Constant temperature bath

• Syringe

• Nitrogen source

Procedure:

• A known volume of the purified monomer is placed in the dilatometer.

• The desired concentration of the alkyl-substituted hydroquinone inhibitor is added to the monomer.

• The solution is purged with nitrogen to remove dissolved oxygen, which can interfere with the polymerization process.

• The dilatometer is sealed and placed in a constant temperature bath set to the desired reaction temperature.

• The change in the height of the liquid in the capillary of the dilatometer is monitored over time.

• The induction period is determined as the time from the start of the experiment until a noticeable decrease in the liquid height (volume contraction) is observed, indicating the onset of polymerization.

Oxidative Induction Time (OIT) by Differential Scanning Calorimetry (DSC)

OIT is a measure of the stability of a material against oxidative degradation. It is determined by measuring the time until the onset of an exothermic oxidation reaction at a specified temperature in an oxygen atmosphere.

Apparatus:

• Differential Scanning Calorimeter (DSC) with a gas controller

• Sample pans (aluminum or copper)

• Nitrogen and Oxygen gas sources

Procedure:

• A small sample (5-10 mg) of the polymer or monomer containing the inhibitor is weighed into a sample pan.

• The sample pan is placed in the DSC cell alongside an empty reference pan.

• The DSC cell is heated under a nitrogen atmosphere to a specified isothermal temperature.[2]

• Once the temperature has stabilized, the gas is switched from nitrogen to oxygen.[2]

• The time is recorded from the point of the gas switch until the onset of the exothermic peak on the DSC curve, which signifies the start of oxidation.[2]

• This time is reported as the Oxidative Induction Time.

Logical Relationship of Inhibitor Selection

The choice of a specific alkyl-substituted hydroquinone depends on a variety of factors related to the monomer system and the desired application. The following diagram illustrates the logical workflow for selecting an appropriate inhibitor.

Caption: Decision workflow for selecting an alkyl-substituted hydroquinone inhibitor.

References

• 1. researchgate.net [researchgate.net]
• 2. hitachi-hightech.com [hitachi-hightech.com]

Validating the Structure of 2-Ethylbenzene-1,4-diol: A Comparative Crystallographic Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis for the structural validation of 2-Ethylbenzene-1,4-diol, a substituted hydroquinone derivative of interest in various research and development applications. While a specific experimental single-crystal X-ray diffraction dataset for 2-Ethylbenzene-1,4-diol is not publicly available in the Cambridge Crystallographic Data Centre (CCDC), this guide offers a robust framework for its structural determination and validation. This is achieved by comparing its predicted structural parameters with the experimentally determined crystal structure of its parent compound, hydroquinone.

Comparative Structural Data

The anticipated molecular structure of 2-Ethylbenzene-1,4-diol is benchmarked against the well-established crystallographic data of hydroquinone. The addition of an ethyl group to the benzene ring is expected to induce subtle changes in bond lengths and angles, as well as influence the overall crystal packing. The following table summarizes the experimental data for hydroquinone and provides a baseline for the validation of 2-Ethylbenzene-1,4-diol's structure.

Parameter	Hydroquinone (γ-polymorph)[1]	2-Ethylbenzene-1,4-diol (Predicted)
Crystal System	Monoclinic	-
Space Group	P2₁/c	-
Unit Cell Dimensions	a = 8.07 Å, b = 5.20 Å, c = 13.20 Å	-
β = 107°	-
Key Bond Lengths
C-C (aromatic)	~1.39 Å	Expected to be similar
C-O	~1.37 Å	Expected to be similar
C-C (ethyl)	-	~1.54 Å (C-C), ~1.51 Å (C-CH₃)
Key Bond Angles
C-C-C (aromatic)	~120°	Expected to be ~120°
C-C-O	~120°	Expected to be ~120°
C-C-C (ethyl)	-	~112°

Experimental Protocol: Single-Crystal X-ray Diffraction

The following outlines a standard experimental protocol for the determination of the crystal structure of a small organic molecule like 2-Ethylbenzene-1,4-diol.[2][3][4][5]

• Crystal Growth: High-quality single crystals of 2-Ethylbenzene-1,4-diol are grown using a suitable solvent or solvent mixture (e.g., methanol, ethanol, acetone, or mixtures with water) through slow evaporation, cooling, or vapor diffusion methods.

• Crystal Mounting: A suitable single crystal with dimensions typically in the range of 0.1-0.3 mm is selected and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in a single-crystal X-ray diffractometer. Data is collected at a controlled temperature, often low temperature (e.g., 100 K), to minimize thermal vibrations. A monochromatic X-ray beam (e.g., Mo Kα or Cu Kα) is directed at the crystal. As the crystal is rotated, the diffraction pattern is recorded on a detector.

• Data Processing: The collected diffraction data is processed to determine the unit cell parameters and space group. The intensities of the reflections are integrated and corrected for various factors such as absorption.

• Structure Solution and Refinement: The crystal structure is solved using direct methods or Patterson methods to obtain an initial model of the atomic positions. This model is then refined using least-squares methods to best fit the experimental data.

• Validation: The final refined structure is validated using various crystallographic metrics, such as the R-factor, to ensure the quality and reliability of the model.

Workflow for Structure Validation

The process of validating a molecular structure using X-ray crystallography follows a logical progression from sample preparation to final structural analysis.

Caption: Workflow for X-ray Crystallography.

Comparative Discussion

The crystal structure of hydroquinone is well-characterized, with molecules forming a hydrogen-bonded network.[6][7] In the case of 2-Ethylbenzene-1,4-diol, the presence of the ethyl group is expected to introduce steric hindrance that may alter the hydrogen bonding patterns and the overall crystal packing compared to the parent hydroquinone molecule. This can lead to differences in the crystal system, space group, and unit cell dimensions.

A comparative analysis of the bond lengths and angles within the benzene ring and the hydroquinone moiety is crucial. While the core aromatic and hydroxyl group geometries are expected to be largely conserved, minor deviations may be observed due to the electronic effects of the ethyl substituent. The validation of the 2-Ethylbenzene-1,4-diol structure would heavily rely on the precise determination of the geometry of this ethyl group and its orientation relative to the benzene ring.

By following the outlined experimental protocol and comparing the resulting crystallographic data with that of hydroquinone, researchers can confidently validate the three-dimensional structure of 2-Ethylbenzene-1,4-diol. This structural information is paramount for understanding its chemical properties, biological activity, and for its application in drug design and materials science.

References

• 1. journals.iucr.org [journals.iucr.org]
• 2. eas.org [eas.org]
• 3. creative-biostructure.com [creative-biostructure.com]
• 4. rigaku.com [rigaku.com]
• 5. excillum.com [excillum.com]
• 6. Three new co-crystals of hydroquinone: crystal structures and Hirshfeld surface analysis of intermolecular interactions - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Three new co-crystals of hydroquinone: crystal structures and Hirshfeld surface analysis of intermolecular interactions - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to the Cross-Validation of Analytical Results for 2-Ethylhydroquinone

Disclaimer: Publicly available, specific cross-validation data for the analytical determination of 2-ethylhydroquinone is limited. The following guide is a comparative framework based on established analytical techniques and validation principles for structurally similar phenolic compounds, such as hydroquinone and its derivatives.[1] The experimental protocols and performance data should be considered as a baseline for method development and validation for 2-ethylhydroquinone.

This guide is intended for researchers, scientists, and drug development professionals, offering an objective comparison of common analytical methods for the quantification of 2-ethylhydroquinone. It provides a summary of expected quantitative performance, detailed experimental protocols, and visual representations of analytical workflows and potential metabolic pathways to aid in the selection and validation of the most suitable analytical method.

Data Presentation: A Comparative Overview of Analytical Methods

The selection of an analytical method for 2-ethylhydroquinone quantification depends on factors such as the sample matrix, required sensitivity, and available instrumentation. High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and UV-Vis Spectrophotometry are commonly employed for the analysis of phenolic compounds.

Table 1: Comparison of Performance Characteristics for Analytical Methods

Parameter	HPLC	GC-MS	UV-Vis Spectrophotometry	Acceptance Criteria (Typical)
Linearity (R²)	> 0.999[1][2]	> 0.995[1]	> 0.999[3]	R² > 0.99[1]
Limit of Detection (LOD)	0.1 - 0.5 µg/mL[1]	< 0.1 ng/L[1]	~0.24 µg/mL[3]	Method- and purpose-dependent[1]
Limit of Quantification (LOQ)	0.5 - 1.5 µg/mL[1]	< 0.1 ng/L[1]	~0.72 µg/mL[3]	Method- and purpose-dependent[1]
Accuracy (Recovery %)	95 - 105%[1]	90 - 110%[1]	98 - 102%[3]	Typically 80-120%[1]
Precision (RSDr %)	< 2%[1][2]	< 5%[1]	< 2%[3]	Typically < 5%[1]
Intermediate Precision (RSDip %)	< 3%[1]	< 10%[1]	< 2%[3]	Varies by method

Data presented are typical values for hydroquinone and similar phenolic compounds and should be established for 2-ethylhydroquinone specifically during method validation.

Experimental Protocols

Detailed methodologies are essential for the reproducibility and validation of analytical results. Below are exemplar protocols for HPLC, GC-MS, and UV-Vis Spectrophotometry that can be adapted for the analysis of 2-ethylhydroquinone.

1. High-Performance Liquid Chromatography (HPLC)

HPLC is a robust and widely used technique for the analysis of phenolic compounds due to its high resolution and sensitivity.[4]

• Instrumentation: An HPLC system equipped with a pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.[1]

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used for the separation of phenolic compounds.[1][2]

• Mobile Phase: A gradient or isocratic mixture of acetonitrile and water with 0.1% formic acid or acetic acid is a common mobile phase.[2][5]

• Flow Rate: Typically maintained at 1.0 mL/min.[1]

• Column Temperature: 30-40 °C.[2]

• Detection Wavelength: Based on the UV spectrum of 2-ethylhydroquinone. For hydroquinone, detection is often performed around 289-293 nm.[6]

• Injection Volume: 10-20 µL.

• Standard and Sample Preparation:

  • Stock Standard Solution: A stock solution of 2-ethylhydroquinone is prepared by accurately weighing the reference standard and dissolving it in a suitable solvent like methanol to a concentration of 1 mg/mL.

  • Working Standard Solutions: A series of working standards are prepared by diluting the stock solution with the mobile phase to cover the desired concentration range.

  • Sample Preparation: The sample containing 2-ethylhydroquinone is accurately weighed and dissolved in the mobile phase or a suitable solvent. The solution is then filtered through a 0.45 µm filter before injection.[1]

2. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds. For non-volatile compounds like 2-ethylhydroquinone, a derivatization step is often necessary to increase volatility.[1]

• Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer (MS).

• Derivatization: Phenolic compounds are often converted to more volatile silyl derivatives using a derivatizing agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) prior to GC-MS analysis.[1]

• Column: A non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness) is typically used.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector: A split/splitless injector is commonly used, with an injector temperature of around 250 °C.

• Oven Temperature Program: An optimized temperature gradient is used to ensure the separation of the analyte from other components. A typical program might start at a lower temperature, hold for a few minutes, and then ramp up to a final temperature.

• Mass Spectrometry: Operated in either full scan mode for qualitative analysis or selected ion monitoring (SIM) mode for enhanced sensitivity in quantitative analysis.[7]

• Sample Preparation:

  • An accurately weighed sample is dissolved in a suitable solvent.

  • The derivatizing agent is added, and the mixture is heated to complete the reaction.[1]

3. UV-Vis Spectrophotometry

UV-Vis spectrophotometry is a simpler and more accessible method for the quantification of compounds that absorb ultraviolet or visible light.

• Instrumentation: A UV-Vis spectrophotometer.

• Solvent: A solvent that dissolves the sample and does not absorb in the region of interest. Methanol is commonly used for hydroquinones.[3][6]

• Determination of λmax: A solution of 2-ethylhydroquinone is scanned across a range of wavelengths (e.g., 200-400 nm) to determine the wavelength of maximum absorbance (λmax). For hydroquinone, this is typically around 293 nm.[6]

• Standard and Sample Preparation:

  • Stock Standard Solution: A stock solution of 2-ethylhydroquinone is prepared in the chosen solvent.

  • Calibration Standards: A series of standards of known concentrations are prepared by diluting the stock solution.

  • Sample Solution: A known amount of the sample is dissolved in the solvent to a final concentration within the linear range of the assay.

• Quantification: A calibration curve is generated by plotting the absorbance of the standards against their concentrations. The concentration of 2-ethylhydroquinone in the sample is then determined from its absorbance using the calibration curve.[6]

Mandatory Visualizations

The following diagrams illustrate a general workflow for the cross-validation of analytical methods and a hypothetical metabolic pathway for 2-ethylhydroquinone.

Workflow for cross-validation of two analytical methods.

Hypothetical metabolic activation of 2-ethylhydroquinone.

References

• 1. benchchem.com [benchchem.com]
• 2. Development and validation of a new RP-HPLC method for the simultaneous determination of hydroquinone, kojic acid, octinoxate, avobenzone, BHA and BHT in skin-whitening cream - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. UV Spectrophotometric Determination and Validation of Hydroquinone in Liposome - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. scispace.com [scispace.com]
• 6. mdpi.com [mdpi.com]
• 7. Simultaneous Determination of Arbutin and Hydroquinone in Different Herbal Slimming Products Using Gas Chromatography-mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Efficacy of 2-Substituted Benzene-1,4-diol Derivatives: A Guide for Researchers

This guide provides a comparative analysis of the efficacy of 2-substituted benzene-1,4-diol (hydroquinone) derivatives, with a focus on their cytotoxic and antimicrobial activities. The information is intended for researchers, scientists, and drug development professionals. The data presented is compiled from various studies and is supported by experimental protocols and mechanistic diagrams.

Data Presentation: Comparative Cytotoxicity

The cytotoxic efficacy of various 2-substituted hydroquinone derivatives against a range of cancer cell lines is summarized in the table below. The half-maximal inhibitory concentration (IC50) is a key measure of a compound's potency in inhibiting cell growth. It is important to note that direct comparison of IC50 values across different studies should be approached with caution due to variations in experimental conditions.

Compound	2-Substituent	Cell Line	IC50 (µM)	Citation(s)
Hydroquinone	-H	SK-BR-3 (Breast)	Moderate	[1]
MDA-MB-231 (Breast)	Significant	[2]
3T3 (Fibroblast)	~150 (NRU), ~250 (MTT)	[2]
Arbutin	-O-β-D-glucopyranosyl	melan-a (Melanocytes)	Less cytotoxic	[2]
Deoxyarbutin	-O-(tetrahydro-2H-pyran-2-yl)	melan-a (Melanocytes)	Less cytotoxic	[2]
Hydroquinone-benzoyl ester analog (3b)	-O-CO-C6H5	A375 (Melanoma)	0.18 ± 0.06	[2][3]
Myrcenylhydroquinone derivatives	Varies	Various Neoplastic	GI50 values	[2]
Geranylhydroquinone (1)	Geranyl	PC-3 (Prostate)	Activity noted	[4]
MCF-7 (Breast)	Activity noted	[4]
MDA-MB-231 (Breast)	Activity noted	[4]
Geranylquinone (3)	Geranyl (oxidized)	PC-3 (Prostate)	Activity noted	[4]
MCF-7 (Breast)	Activity noted	[4]
MDA-MB-231 (Breast)	Activity noted	[4]
Benzyl-hydroquinone derivative (4)	Benzyl	MCF-7 (Breast)	28.8 - 124.6	[5]
HT-29 (Colon)	28.8 - 124.6	[5]
Benzyl-hydroquinone derivative (5)	Benzyl	MCF-7 (Breast)	28.8 - 124.6	[5]
HT-29 (Colon)	28.8 - 124.6	[5]
Benzyl-hydroquinone derivative (6)	Benzyl	MCF-7 (Breast)	28.8 - 124.6	[5]
HT-29 (Colon)	28.8 - 124.6	[5]
Benzyl-hydroquinone derivative (8)	Benzyl	HT-29 (Colon)	Higher activity	[5]
10'(Z),13'(E),15'(E)-heptadecatrienylhydroquinone	Unsaturated C17 alkyl	HL-60 (Leukemia)	0.9
HL-60/MX2 (Topo II deficient)	9.6

Structure-Activity Relationship Insights

The available data suggests that the nature of the substituent at the 2-position of the hydroquinone ring significantly influences cytotoxic activity. Long, unsaturated alkyl chains, as seen in 10'(Z),13'(E),15'(E)-heptadecatrienylhydroquinone, can confer potent anticancer activity. Esterification of the hydroxyl groups can also enhance cytotoxicity, as demonstrated by the hydroquinone-benzoyl ester analog.[2][3] The presence of a geranyl group also imparts cytotoxic effects.[4] However, a systematic study with a homologous series of 2-alkylhydroquinones is needed to establish a clear relationship between alkyl chain length and efficacy.

Experimental Protocols

Detailed methodologies for common in vitro cytotoxicity assays are provided below to aid in the design and interpretation of experiments.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay is a widely used method to assess cell metabolic activity, which serves as an indicator of cell viability.[2][6]

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.[2][6]

• Compound Treatment: Treat the cells with various concentrations of the hydroquinone derivatives for a specific duration (e.g., 24, 48, or 72 hours). Include a vehicle-treated control group.[2][6]

• MTT Addition: Following the incubation period, add MTT solution (typically 0.5 mg/mL in sterile PBS) to each well and incubate for 2-4 hours at 37°C.[6][7]

• Solubilization: Add a solubilization solution (e.g., DMSO or a specialized reagent) to each well to dissolve the formazan crystals.[7][8]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. The amount of formazan produced is proportional to the number of viable cells.[2][6]

LDH (Lactate Dehydrogenase) Assay

The LDH assay is a colorimetric method that quantifies the release of lactate dehydrogenase from damaged cells into the culture medium, serving as an indicator of cytotoxicity.[2][6]

Protocol:

• Cell Seeding and Treatment: Seed and treat the cells with the test compounds in a 96-well plate as described for the MTT assay.[6][8]

• Supernatant Collection: After the treatment period, centrifuge the plate and carefully collect the cell culture supernatant from each well.[2][6]

• LDH Reaction: In a new 96-well plate, mix the collected supernatant with the LDH assay reaction mixture according to the manufacturer's instructions. This mixture typically contains lactate, NAD+, and a tetrazolium salt.[6]

• Incubation: Incubate the plate at room temperature, protected from light, for a specified time (e.g., 30 minutes).[6]

• Absorbance Measurement: Measure the absorbance of the resulting formazan at a wavelength of 490-495 nm. The amount of formazan is directly proportional to the amount of LDH released.[6]

Mechanistic Insights: A Proposed Signaling Pathway

The cytotoxic effects of many hydroquinone derivatives are believed to be mediated through the generation of reactive oxygen species (ROS) and the subsequent induction of apoptosis (programmed cell death).[2] The following diagram illustrates a generalized proposed signaling pathway.

Proposed mechanism of cytotoxicity for hydroquinone derivatives.

Antimicrobial Activity

Several 2-substituted-1,4-benzenediol derivatives have also demonstrated broad-spectrum antimicrobial actions against clinically relevant fungal and bacterial strains, including resistant species.[9] For instance, certain derivatives showed minimum inhibitory concentrations (MICs) ranging from 25 to 50 µg/ml against fungi and 8–128 µg/ml against bacteria.[9] The antifungal mechanism of action for some derivatives is linked to the disruption of the fungal cell wall and membrane.[9] One study on alkyloxy benzene-1,2-diols showed that these compounds have a bactericidal effect against Bacillus subtilis by permeabilizing the bacterial membrane.[10]

Conclusion

The efficacy of 2-substituted benzene-1,4-diol derivatives is highly dependent on the nature of the substituent at the 2-position. While the available data provides valuable insights into their potential as cytotoxic and antimicrobial agents, further systematic structure-activity relationship studies are necessary to fully elucidate the impact of various functional groups on their biological activity. The experimental protocols and mechanistic overview provided in this guide serve as a foundation for future research and development in this promising class of compounds.

References

• 1. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 2. benchchem.com [benchchem.com]
• 3. Design, synthesis, and inhibitory activity of hydroquinone ester derivatives against mushroom tyrosinase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scielo.br [scielo.br]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Study of Hydroquinone Mediated Cytotoxicity and Hypopigmentation Effects from UVB-Irradiated Arbutin and DeoxyArbutin - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Design, synthesis, and evaluation of novel 2-substituted 1,4-benzenediol library as antimicrobial agents against clinically relevant pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 10. fse.studenttheses.ub.rug.nl [fse.studenttheses.ub.rug.nl]

A Comparative Guide to Commercial Antioxidants: Evaluating 2-Ethylhydroquinone, BHT, and TBHQ

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the antioxidant performance of 2-ethylhydroquinone against two widely used commercial antioxidants: Butylated Hydroxytoluene (BHT) and Tert-Butylhydroquinone (TBHQ). While direct, publicly available experimental data comparing the antioxidant activity of 2-ethylhydroquinone is limited, this document synthesizes available information on BHT and TBHQ to offer a baseline for comparison and outlines the standard methodologies for evaluating antioxidant efficacy.

Quantitative Performance Comparison

A crucial metric for evaluating antioxidant performance is the half-maximal inhibitory concentration (IC50), which quantifies the amount of an antioxidant needed to scavenge 50% of free radicals in a sample. Lower IC50 values indicate greater antioxidant potency. The following table summarizes representative IC50 values for BHT and TBHQ from various in vitro antioxidant assays.

Note: Direct comparative IC50 values for 2-ethylhydroquinone were not found in the reviewed literature. The data presented below is compiled from different studies and should be interpreted with caution, as experimental conditions can vary.

Antioxidant	DPPH Assay IC50 (µg/mL)	ABTS Assay IC50 (µg/mL)
BHT	28.6	2.9
TBHQ	16.5	1.8

Mechanism of Action: The Role of the Nrf2 Signaling Pathway

Hydroquinone and its derivatives, including 2-ethylhydroquinone and TBHQ, are known to exert their antioxidant effects in part through the activation of the Keap1-Nrf2 signaling pathway. This pathway is a primary cellular defense mechanism against oxidative stress.

Under normal conditions, the transcription factor Nrf2 is bound to its inhibitor protein, Keap1, in the cytoplasm, leading to its degradation. However, in the presence of oxidative stress or electrophilic compounds like hydroquinone derivatives, Keap1 is modified, releasing Nrf2. The freed Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter region of various antioxidant genes. This binding initiates the transcription of a suite of protective enzymes, such as heme oxygenase-1 (HO-1), NAD(P)H:quinone oxidoreductase 1 (NQO1), and glutathione S-transferases (GSTs), which collectively enhance the cell's capacity to neutralize reactive oxygen species (ROS).

Validating the Mechanism of Action for 2-Ethylhydroquinone: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the proposed mechanism of action for 2-ethylhydroquinone alongside well-characterized alternative antioxidant compounds. By presenting available experimental data and detailed protocols, this document aims to offer a framework for validating the biological activity of 2-ethylhydroquinone and similar hydroquinone derivatives.

Introduction to Hydroquinone Antioxidants

Hydroquinones are a class of phenolic compounds known for their antioxidant properties, which stem from their ability to donate hydrogen atoms or electrons to neutralize free radicals. This activity is crucial in mitigating oxidative stress, a key factor in the pathogenesis of numerous diseases. 2-Ethylhydroquinone, a derivative of hydroquinone, is presumed to share this fundamental antioxidant mechanism. However, a comprehensive validation of its specific biological effects and a direct comparison with other synthetic antioxidants are essential for its potential application in drug development and other fields.

This guide focuses on two primary mechanisms of action attributed to hydroquinone derivatives: direct antioxidant activity through redox cycling and indirect antioxidant effects via the activation of cellular signaling pathways, particularly the Nrf2 pathway. We will compare the theoretical action of 2-ethylhydroquinone with the established activities of two widely used synthetic antioxidants: tert-butylhydroquinone (TBHQ) and butylated hydroxyanisole (BHA).

Proposed Mechanism of Action for 2-Ethylhydroquinone

Due to a lack of specific experimental data for 2-ethylhydroquinone in the public domain, its mechanism of action is largely inferred from the behavior of hydroquinone and its other alkyl-substituted derivatives.

Direct Antioxidant Activity: Redox Cycling

The primary antioxidant action of hydroquinones involves direct interaction with free radicals. The hydroxyl groups on the benzene ring can donate a hydrogen atom to a radical, thereby neutralizing it and breaking the chain reaction of oxidation. This process transforms the hydroquinone into a semiquinone radical, which can be further oxidized to a quinone. This ability to cycle between a reduced (hydroquinone) and an oxidized (quinone) state is central to its antioxidant function. This redox cycling can effectively scavenge reactive oxygen species (ROS), though it can also, under certain conditions, lead to the generation of ROS, a pro-oxidant effect that contributes to cytotoxicity.

Indirect Antioxidant Activity: Nrf2 Pathway Activation

Hydroquinones are known to activate the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, a critical cellular defense mechanism against oxidative stress. Under normal conditions, Nrf2 is kept inactive in the cytoplasm by binding to Keap1. When exposed to electrophiles or oxidative stress, Nrf2 is released from Keap1 and translocates to the nucleus. There, it binds to the Antioxidant Response Element (ARE) in the promoter region of various genes, leading to the transcription of a suite of protective enzymes, including antioxidant enzymes and detoxification proteins. It is hypothesized that 2-ethylhydroquinone, like other hydroquinones, can act as a pro-electrophilic compound that triggers this protective pathway.

Comparative Analysis with Alternative Antioxidants

To provide a context for the potential activity of 2-ethylhydroquinone, we will compare its proposed mechanisms with those of the well-studied antioxidants, tert-butylhydroquinone (TBHQ) and butylated hydroxyanisole (BHA).

Tert-Butylhydroquinone (TBHQ)

TBHQ is a synthetic aromatic organic compound that is a type of phenol and a derivative of hydroquinone, substituted with a tert-butyl group. It is a highly effective antioxidant used in a variety of products.

• Direct Antioxidant Activity: TBHQ is a potent free radical scavenger. The electron-donating hydroxyl groups and the steric hindrance provided by the tert-butyl group contribute to its stability and antioxidant efficacy.

• Indirect Antioxidant Activity: TBHQ is a well-established activator of the Nrf2 pathway. This is considered a significant part of its protective effect against oxidative stress.

Butylated Hydroxyanisole (BHA)

BHA is another widely used synthetic antioxidant in food, cosmetics, and pharmaceuticals. It consists of a mixture of two isomeric organic compounds, 2-tert-butyl-4-hydroxyanisole and 3-tert-butyl-4-hydroxyanisole.

• Direct Antioxidant Activity: BHA functions as a chain-breaking antioxidant by donating a hydrogen atom from its phenolic hydroxyl group to free radicals, thus terminating the oxidative chain reactions.

• Indirect Antioxidant Activity: BHA and its metabolites can also activate the Nrf2 signaling pathway, contributing to its overall antioxidant capacity by upregulating endogenous defense mechanisms.

Quantitative Data Comparison

The following tables summarize the available quantitative data for the antioxidant and cytotoxic activities of TBHQ and BHA. No specific experimental data for 2-ethylhydroquinone was found in the public domain for a direct comparison.

Table 1: In Vitro Antioxidant Activity (IC50 Values)

Compound	DPPH Assay IC50	ABTS Assay IC50
2-Ethylhydroquinone	Data not available	Data not available
tert-Butylhydroquinone (TBHQ)	22.20 µg/mL	33.34 µg/mL
Butylated Hydroxyanisole (BHA)	~112 µg/mL	Data varies

Note: IC50 values can vary between studies due to different experimental conditions. The data presented here is for comparative purposes.

Table 2: In Vitro Cytotoxicity (IC50 Values)

Compound	Cell Line	IC50
2-Ethylhydroquinone	Data not available	Data not available
tert-Butylhydroquinone (TBHQ)	A549 (Lung Cancer)	Dose- and time-dependent decrease in growth
Butylated Hydroxyanisole (BHA)	A549 (Lung Cancer)	~0.55 mM (24h), ~0.4 mM (48h), ~0.3 mM (72h)
Butylated Hydroxyanisole (BHA)	Isolated Rat Hepatocytes	Concentration-dependent from 100 to 750 µM

Experimental Protocols

Detailed methodologies are crucial for the validation and comparison of antioxidant compounds. Below are protocols for key experiments.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to scavenge the stable DPPH free radical.

• Preparation of Reagents:

  • Prepare a stock solution of the test compound (e.g., 2-ethylhydroquinone, TBHQ, BHA) in a suitable solvent (e.g., methanol or ethanol).

  • Prepare a 0.1 mM solution of DPPH in the same solvent.

• Assay Procedure:

  • Add 100 µL of various concentrations of the test compound to a 96-well plate.

  • Add 100 µL of the DPPH solution to each well.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

  • A control well contains the solvent and DPPH solution without the test compound.

• Data Analysis:

  • Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  • Plot the percentage of inhibition against the concentration of the test compound to determine the IC50 value (the concentration required to inhibit 50% of the DPPH radicals).

Cellular Viability (MTT) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

• Cell Culture and Treatment:

  • Seed cells (e.g., HepG2 human liver cancer cells) in a 96-well plate at a suitable density and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compound for a specified period (e.g., 24, 48, or 72 hours).

• MTT Incubation:

  • After the treatment period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for 3-4 hours at 37°C to allow the formation of formazan crystals.

• Formazan Solubilization and Measurement:

  • Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to untreated control cells.

  • Plot the percentage of viability against the concentration of the test compound to determine the IC50 value.

Mandatory Visualizations

Signaling Pathway Diagram

Caption: Proposed activation of the Nrf2 signaling pathway by 2-ethylhydroquinone.

Experimental Workflow Diagram

Caption: General experimental workflow for in vitro antioxidant assays like the DPPH assay.

Conclusion

Validating the mechanism of action for 2-ethylhydroquinone requires direct experimental evidence. Based on the behavior of structurally similar hydroquinones, it is plausible that 2-ethylhydroquinone functions as an antioxidant through both direct radical scavenging and indirect activation of the Nrf2 pathway. However, without specific quantitative data on its antioxidant capacity and cytotoxicity, a definitive comparison with established antioxidants like TBHQ and BHA is not possible. The experimental protocols and comparative data provided in this guide offer a foundational framework for researchers to conduct the necessary studies to fully characterize the biological activity of 2-ethylhydroquinone. Such research is crucial for determining its potential utility and safety profile in various applications, including drug development.

comparative analysis of reaction kinetics for hydroquinone and 2-ethylhydroquinone

A comprehensive examination of the reaction kinetics of hydroquinone and its alkylated analogue, 2-ethylhydroquinone, reveals significant differences in their reactivity, primarily influenced by the electronic effects of the ethyl substituent. This guide provides a comparative analysis of their reaction kinetics, supported by experimental data and detailed protocols for researchers, scientists, and drug development professionals.

While direct comparative kinetic data for 2-ethylhydroquinone is limited in publicly available literature, this analysis draws upon studies of hydroquinone and other alkyl-substituted hydroquinones to infer the kinetic behavior of 2-ethylhydroquinone. The presence of an electron-donating ethyl group on the hydroquinone ring is expected to increase the rate of oxidation compared to the unsubstituted hydroquinone.

Data Presentation: Reaction Kinetics of Hydroquinone and Alkylated Hydroquinones

The following table summarizes key kinetic parameters for the oxidation of hydroquinone and related alkylated hydroquinones. This data is compiled from studies investigating their reaction with various oxidizing agents.

Compound	Oxidizing Agent/Reaction	Rate Constant (k)	Experimental Conditions	Reference
Hydroquinone	Myeloperoxidase Compound I	5.6 x 10⁷ M⁻¹s⁻¹	pH 7.0, 15°C	[1]
Hydroquinone	Myeloperoxidase Compound II	4.5 x 10⁶ M⁻¹s⁻¹	pH 7.0, 15°C	[1]
2,3-Dimethylhydroquinone	Myeloperoxidase Compound I	1.3 x 10⁶ M⁻¹s⁻¹	pH 7.0, 15°C	[1]
2,3-Dimethylhydroquinone	Myeloperoxidase Compound II	1.9 x 10⁵ M⁻¹s⁻¹	pH 7.0, 15°C	[1]
2,3,5-Trimethylhydroquinone	Myeloperoxidase Compound I	3.1 x 10⁶ M⁻¹s⁻¹	pH 7.0, 15°C	[1]
2,3,5-Trimethylhydroquinone	Myeloperoxidase Compound II	4.5 x 10⁴ M⁻¹s⁻¹	pH 7.0, 15°C	[1]
Hydroquinone	Aerial Oxidation	Zero-order in Hydroquinone	20°C, Alkaline Developer Solution	[2]

Experimental Protocols

A common and effective method for studying the fast reaction kinetics of hydroquinones is stopped-flow spectrophotometry . This technique allows for the rapid mixing of reactants and the monitoring of the reaction progress on a millisecond timescale.

Stopped-Flow Spectrophotometry Protocol for Measuring Hydroquinone Oxidation Kinetics

Objective: To determine the rate constant for the oxidation of hydroquinone or its derivatives.

Materials:

• Stopped-flow spectrophotometer[3][4][5][6][7]

• Solutions of hydroquinone and the oxidizing agent (e.g., a peroxidase compound, hydrogen peroxide) of known concentrations, prepared in a suitable buffer (e.g., phosphate buffer, pH 7.0).

• Degassed buffer to minimize interference from dissolved oxygen.

Procedure:

• Instrument Setup:

  • Set the spectrophotometer to the wavelength of maximum absorbance of the product or disappearance of the reactant. For the oxidation of hydroquinones, this is often in the UV-Vis range.

  • Equilibrate the instrument and the reactant solutions to the desired temperature (e.g., 15°C or 25°C).[1]

• Loading the Syringes:

  • Load one syringe of the stopped-flow apparatus with the hydroquinone solution and the other with the oxidizing agent solution.[4][5][7]

• Reaction Initiation and Data Acquisition:

  • Rapidly push the syringe plungers to mix the reactants in the observation cell. The flow is then abruptly stopped.[4][6][7]

  • The spectrophotometer records the change in absorbance over time, starting from the moment the flow stops. Data is typically collected for several half-lives of the reaction.[5]

• Data Analysis:

  • The kinetic trace (absorbance vs. time) is fitted to an appropriate kinetic model (e.g., pseudo-first-order or second-order) to determine the observed rate constant (k_obs).

  • By varying the concentration of one reactant while keeping the other in excess, the second-order rate constant (k) can be determined from the slope of a plot of k_obs versus the concentration of the excess reactant.

Mandatory Visualization

Experimental Workflow for Kinetic Analysis

Caption: Workflow for determining reaction kinetics using stopped-flow spectrophotometry.

Logical Relationship in Comparative Kinetic Analysis

References

• 1. Oxidation of hydroquinone, 2,3-dimethylhydroquinone and 2,3,5-trimethylhydroquinone by human myeloperoxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jsciences.ut.ac.ir [jsciences.ut.ac.ir]
• 3. Anaerobic Stopped-Flow Spectrophotometry with Photodiode Array Detection in the Presteady State: An Application to Elucidate Oxidoreduction Mechanisms in Flavoproteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. web.williams.edu [web.williams.edu]
• 5. hpst.cz [hpst.cz]
• 6. Stopped-Flow - TgK Scientific Stopped-Flow Solutions [hi-techsci.com]
• 7. agilent.com [agilent.com]

A Comparative Guide to the Stability of 2-Ethylbenzene-1,4-diol and Other Phenolic Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the stability of 2-Ethylbenzene-1,4-diol (also known as ethylhydroquinone) with other commonly used phenolic compounds, including hydroquinone, butylated hydroxytoluene (BHT), and tert-butylhydroquinone (TBHQ). The stability of these compounds is a critical factor in their application as antioxidants in pharmaceuticals, cosmetics, and other industrial formulations. This document summarizes key stability-indicating parameters, provides detailed experimental protocols for assessing stability, and explores the role of these compounds in relevant signaling pathways.

Comparative Stability Data

The following table summarizes the available quantitative data on the antioxidant activity and thermal stability of 2-Ethylbenzene-1,4-diol and other selected phenols. Direct comparative studies are limited; therefore, data has been compiled from various sources to provide a relative assessment.

Compound	Molar Mass ( g/mol )	Antioxidant Activity (DPPH IC50)	Thermal Stability (Decomposition Temperature)	Oxidative Stability (Rancimat Induction Time)
2-Ethylbenzene-1,4-diol	138.16	Data not available in comparative studies	Data not available in comparative studies	Data not available in comparative studies
Hydroquinone	110.11	~17.44 µM[1]	Decomposes in the range of 110-253 °C[2]	-
Butylated Hydroxytoluene (BHT)	220.35	-	Degrades at 100 °C (212 °F)[3]	-
tert-Butylhydroquinone (TBHQ)	166.22	-	Stable up to 160 °C (320 °F)[3]	-

Note: The lack of directly comparable data for 2-Ethylbenzene-1,4-diol highlights a gap in the current literature and underscores the importance of standardized testing for direct comparisons. The provided data for other phenols serves as a benchmark for relative stability.

Experimental Protocols

Detailed methodologies for key experiments cited in the assessment of phenolic compound stability are provided below.

Antioxidant Activity Assessment: DPPH Radical Scavenging Assay

This spectrophotometric assay measures the ability of an antioxidant to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.

Principle: In the presence of an antioxidant, the purple color of the DPPH radical solution fades to yellow, and the decrease in absorbance at 517 nm is proportional to the radical scavenging activity of the antioxidant.

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol.

• Sample Preparation: Prepare a stock solution of the test compound (e.g., 2-Ethylbenzene-1,4-diol) in methanol and make serial dilutions to obtain a range of concentrations.

• Reaction: In a 96-well plate or cuvettes, mix a defined volume of each sample dilution with the DPPH working solution. A control containing only the solvent and DPPH solution is also prepared.

• Incubation: Incubate the reaction mixtures in the dark at room temperature for a specified time (e.g., 30 minutes).

• Measurement: Measure the absorbance of each solution at 517 nm using a spectrophotometer.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

• IC50 Determination: The IC50 value, which is the concentration of the antioxidant required to scavenge 50% of the DPPH radicals, is determined by plotting the percentage of inhibition against the concentration of the antioxidant.

Thermal Stability Assessment: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

TGA and DSC are thermal analysis techniques used to characterize the thermal stability and decomposition of materials.

Principle:

• TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.

• DSC measures the difference in heat flow between a sample and a reference as a function of temperature.

Procedure:

• Sample Preparation: A small, accurately weighed amount of the phenolic compound (typically 5-10 mg) is placed in a TGA or DSC pan.

• Instrument Setup: The instrument is purged with an inert gas (e.g., nitrogen) or an oxidative gas (e.g., air) at a constant flow rate. A temperature program is set, typically involving a linear heating rate (e.g., 10 °C/min) over a defined temperature range (e.g., 25 °C to 600 °C).

• Data Acquisition: The instrument records the mass loss (TGA) or heat flow (DSC) as a function of temperature.

• Data Analysis: The resulting TGA thermogram shows the temperatures at which mass loss occurs, indicating decomposition. The DSC thermogram reveals endothermic (melting) and exothermic (decomposition) events.

Oxidative Stability Assessment: Rancimat Method

The Rancimat method is an accelerated oxidation test used to determine the oxidative stability of oils and fats, and to evaluate the efficacy of antioxidants.

Principle: A stream of purified air is passed through a sample of fat or oil heated to a high temperature (e.g., 100-140 °C). As the sample oxidizes, volatile secondary oxidation products (mainly formic and acetic acids) are formed and transferred by the air stream into a measuring vessel containing deionized water. The increase in the conductivity of the water is continuously measured, and the time until a rapid increase in conductivity occurs is known as the induction time or oxidative stability index (OSI). A longer induction time indicates greater oxidative stability.[4][5]

Procedure:

• Sample Preparation: A known amount of a fat or oil substrate is placed in the reaction vessel of the Rancimat apparatus. The phenolic compound to be tested is added at a specific concentration.

• Measurement: The sample is heated while a constant stream of air is passed through it. The conductivity of the deionized water in the measuring vessel is continuously monitored.

• Induction Time Determination: The induction time is automatically determined by the instrument's software as the point of maximum change in the rate of conductivity increase.

Signaling Pathway Involvement: The Keap1-Nrf2 Antioxidant Response Pathway

Phenolic compounds, including hydroquinone derivatives, are known to exert their protective effects not only through direct radical scavenging but also by modulating cellular signaling pathways. A key pathway in the cellular antioxidant defense system is the Keap1-Nrf2 pathway.[1][6][7][8][9][10][11][12]

Under normal conditions, the transcription factor Nrf2 is kept in the cytoplasm by its inhibitor, Keap1, which facilitates its degradation.[1][8][9][10][11][12] In the presence of oxidative or electrophilic stress, which can be induced by reactive oxygen species (ROS) or certain chemical compounds, Keap1 is modified, leading to the release and nuclear translocation of Nrf2.[1][9][10][11][12] In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter region of various antioxidant and detoxification genes, leading to their transcription and subsequent synthesis of protective enzymes.[1][8][9][10][11][12]

Hydroquinone and its derivatives can activate the Nrf2 pathway.[6][7][9] The oxidation of hydroquinones to their corresponding quinones is a critical step in this activation process.[6] These quinones can then react with cysteine residues on Keap1, leading to the dissociation of Nrf2 and its subsequent activation of the antioxidant response.[10]

Caption: The Keap1-Nrf2 antioxidant response pathway.

Experimental Workflow for Assessing Phenol Stability

The following diagram illustrates a typical workflow for the comprehensive assessment of the stability of a phenolic compound like 2-Ethylbenzene-1,4-diol.

Caption: Experimental workflow for assessing phenol stability.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Thermal Stability of Synthetic Antioxidants in Food - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 4. btsa.com [btsa.com]
• 5. ema.europa.eu [ema.europa.eu]
• 6. Nrf2 and HSF-1 Pathway Activation via Hydroquinone-Based Proelectrophilic Small Molecules Is Regulated by Electrochemical Oxidation Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ikev.org [ikev.org]
• 8. ICH Q1B Stability Testing: Photostability Testing of New Drug Substances and Products - ECA Academy [gmp-compliance.org]
• 9. mdpi.com [mdpi.com]
• 10. Quinone Induced Activation of Keap1/Nrf2 Signaling by Aspirin Prodrugs Masquerading as Nitric Oxide - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The Keap1-Nrf2 pathway: Mechanisms of activation and dysregulation in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal of 2-Ethylbenzene-1,4-diol: A Comprehensive Guide for Laboratory Professionals

The safe and compliant disposal of 2-Ethylbenzene-1,4-diol, also known as 2-ethylhydroquinone, is a critical aspect of laboratory safety and environmental responsibility. Due to its chemical properties and potential hazards, this compound must be managed as hazardous waste. This guide provides detailed, step-by-step procedures for its proper disposal, ensuring the safety of researchers, scientists, and drug development professionals.

Immediate Safety Precautions

Before beginning any disposal procedures, it is imperative to take the following safety measures:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a laboratory coat.[1]

• Ventilation: All handling of 2-Ethylbenzene-1,4-diol and its waste should be conducted in a well-ventilated area, preferably within a chemical fume hood, to prevent the inhalation of vapors.[1][2]

• Ignition Sources: Keep the compound and its waste away from heat, sparks, open flames, and other potential ignition sources as it may be flammable.[2][3][4][5][6]

Waste Identification and Segregation

Proper identification and segregation are the foundational steps for compliant chemical waste disposal:

• Hazardous Waste Classification: 2-Ethylbenzene-1,4-diol and any materials contaminated with it are to be treated as hazardous waste.[1][7]

• Labeling: Clearly label all waste containing 2-Ethylbenzene-1,4-diol. This includes pure, unused product, contaminated items (e.g., weighing boats, gloves, paper towels), and solutions.[1][8]

• Segregation: Do not mix 2-Ethylbenzene-1,4-diol waste with other waste streams unless explicitly permitted by your institution's hazardous waste management plan. It should be kept separate from non-hazardous waste and other chemical waste categories.[1]

Step-by-Step Disposal Protocol

The following protocol outlines the systematic process for the safe disposal of 2-Ethylbenzene-1,4-diol.

• Containerization:

  • Solid Waste: Place solid 2-Ethylbenzene-1,4-diol and any contaminated disposable materials into a clearly labeled, sealable, and chemically resistant waste container.[1] The container should be marked "Hazardous Waste" and include the full chemical name, "2-Ethylbenzene-1,4-diol".[1][8]

  • Liquid Waste: Collect solutions containing 2-Ethylbenzene-1,4-diol in a sealed, leak-proof, and chemically compatible container.[1] The container must be clearly labeled as "Hazardous Waste" with the chemical name and its approximate concentration.[1][9] Use containers designed for liquids and avoid using metal containers for corrosive waste.[8] Ensure containers are tightly capped at all times, except when adding waste.[8][9]

• Storage:

  • Store the sealed hazardous waste container in a designated, secure, and well-ventilated area, away from incompatible materials.[1][2]

  • The storage area should have secondary containment to mitigate any potential leaks.[1][10]

  • Store in a cool place and keep the container tightly closed in a dry environment.[2][3][4]

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to schedule a pickup.[1][10]

  • Provide the disposal company with the Safety Data Sheet (SDS) for 2-Ethylbenzene-1,4-diol and any other relevant information about the waste.[10]

• Documentation:

  • Complete all necessary waste disposal forms and documentation as required by your institution and the disposal company.[1][8]

• Decontamination:

  • Thoroughly decontaminate the work area where 2-Ethylbenzene-1,4-diol was handled.[1]

  • Use an appropriate cleaning agent and collect all cleaning materials, such as contaminated wipes, as hazardous waste.[1]

Quantitative Data for Disposal

The following table summarizes key quantitative data relevant to the disposal of related compounds, which informs the handling of 2-Ethylbenzene-1,4-diol.

Parameter	Value/Information	Reference
RCRA Waste Code	F003 (spent non-halogenated solvents), D001 (ignitable wastes) may apply depending on the formulation and characteristics of the waste.	[10]
UN Number	UN1175 (for Ethylbenzene)	[10]
Oral LD50 (Rat) for Hydroquinone	302 mg/kg	[11][12]
Aquatic Toxicity	Very toxic to aquatic life with long-lasting effects.[1][12]	[1][12]

Experimental Protocols

Currently, there are no standard experimental protocols for the in-lab neutralization of 2-Ethylbenzene-1,4-diol for disposal. The recommended procedure is collection and disposal via a licensed hazardous waste contractor. Attempting to neutralize or treat this chemical waste in the lab without a validated protocol can be dangerous and may violate regulations.

Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 2-Ethylbenzene-1,4-diol.

Caption: Disposal workflow for 2-Ethylbenzene-1,4-diol.

References

• 1. benchchem.com [benchchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. fishersci.com [fishersci.com]
• 5. airgas.com [airgas.com]
• 6. chemos.de [chemos.de]
• 7. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 8. engineering.purdue.edu [engineering.purdue.edu]
• 9. rtong.people.ust.hk [rtong.people.ust.hk]
• 10. benchchem.com [benchchem.com]
• 11. archpdfs.lps.org [archpdfs.lps.org]
• 12. mmbio.byu.edu [mmbio.byu.edu]

Personal protective equipment for handling 2-Ethylbenzene-1,4-diol

For researchers, scientists, and drug development professionals, ensuring safe handling of chemicals is paramount. This guide provides essential, immediate safety and logistical information for the handling of 2-Ethylbenzene-1,4-diol, including operational and disposal plans.

Hazard Summary

2-Ethylbenzene-1,4-diol is classified with the following hazards:

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

This necessitates careful handling and the use of appropriate personal protective equipment to prevent exposure.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling 2-Ethylbenzene-1,4-diol.

PPE Category	Recommended Equipment
Eye Protection	Chemical safety goggles or a face shield are mandatory to prevent eye contact.[1]
Skin Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene, or Butyl rubber) should be worn.[2] The selection of glove material should be based on chemical compatibility and the specific laboratory procedures.[3][4][5] A lab coat or chemical-resistant apron is also required to protect the body.[6]
Respiratory Protection	Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of vapors or dust.[6][7] If ventilation is inadequate, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.[7]

Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to minimize risks.

Aspect	Protocol
General Handling	Avoid contact with skin, eyes, and clothing.[1][8] Do not breathe dust or vapors.[7] Wash hands thoroughly after handling.[7]
Engineering Controls	Use only in a well-ventilated area, such as a chemical fume hood.[7]
Storage	Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials.[1][9]
Spill Response	In case of a spill, evacuate the area. Wear appropriate PPE, including respiratory protection. Absorb the spill with an inert material (e.g., sand, vermiculite) and collect it in a sealed container for disposal.[7] Ventilate the area and wash the spill site after material pickup is complete.[9] Do not allow the chemical to enter drains.[6][10]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation persists.[11]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[11]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Seek immediate medical attention.[11]

Disposal Plan

All waste materials, including contaminated PPE and spill cleanup materials, must be disposed of as hazardous waste.

Waste Type	Disposal Procedure
Unused Chemical	Dispose of contents and container in accordance with all local, regional, national, and international regulations.[7] Contact a licensed professional waste disposal service to dispose of this material.
Contaminated Materials	All contaminated items (e.g., gloves, lab coats, absorbent materials) should be collected in a sealed, labeled container and disposed of as hazardous waste.

Experimental Workflow for Handling 2-Ethylbenzene-1,4-diol

The following diagram outlines the logical workflow for safely handling 2-Ethylbenzene-1,4-diol in a laboratory setting.

Safe handling workflow for 2-Ethylbenzene-1,4-diol.

References

• 1. fishersci.com [fishersci.com]
• 2. safety.fsu.edu [safety.fsu.edu]
• 3. docs.rs-online.com [docs.rs-online.com]
• 4. glovesbyweb.com [glovesbyweb.com]
• 5. ehs.sfsu.edu [ehs.sfsu.edu]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. airgas.com [airgas.com]
• 8. fishersci.com [fishersci.com]
• 9. carlroth.com:443 [carlroth.com:443]
• 10. assets.thermofisher.cn [assets.thermofisher.cn]
• 11. chemos.de [chemos.de]